(4-Fluorophenyl)methanol-d4

Core Science & Biosynthesis

An In-depth Technical Guide to (4-Fluorophenyl)methanol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Fluorophenyl)methanol-d4 is the deuterated analog of (4-Fluorophenyl)methanol. The replacement of four hydrogen atoms with deuterium (B1214612) isotopes makes it a valuable tool in various scientific disciplines, particularly in drug metabolism and pharmacokinetic (DMPK) studies, as well as a tracer for quantitative analysis.[1] Deuteration can subtly alter the physicochemical properties of a molecule, which can have a significant impact on its metabolic fate and efficacy.[1] This technical guide provides a comprehensive overview of the known chemical properties of (4-Fluorophenyl)methanol-d4, outlines potential experimental protocols for its synthesis and analysis, and discusses its relevance in research and drug development.

Core Chemical Properties

While specific experimental data for (4-Fluorophenyl)methanol-d4 is not widely available in the public domain, its fundamental properties can be summarized.

Property	Value	Source
Chemical Formula	C₇H₃D₄FO	[1]
Molecular Weight	130.153 g/mol	[1]
Exact Mass	130.07300 u	[1]
CAS Number	93111-26-3	[1]

Physical properties such as melting point and boiling point have not been specifically reported for the d4 variant. For the non-deuterated analog, (4-Fluorophenyl)methanol (CAS 459-56-3), these values are also not consistently reported across chemical supplier databases.

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum would be simplified compared to its non-deuterated counterpart due to the absence of signals from the deuterated positions. The key signals would be from the aromatic protons.

• ¹³C NMR: The carbon NMR spectrum would show characteristic shifts for the aromatic carbons and the benzylic carbon. The signals for carbons bonded to deuterium would appear as multiplets due to C-D coupling.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the deuterated molecular weight (approximately 130.15 g/mol ). Fragmentation patterns would be influenced by the presence of deuterium.

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic C-D stretching vibrations at lower frequencies (around 2100-2250 cm⁻¹) compared to the C-H stretches (around 2850-3000 cm⁻¹) of the non-deuterated compound. The O-H stretching frequency would also be present.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, purification, and analysis of (4-Fluorophenyl)methanol-d4 are not explicitly published. However, general methodologies for the synthesis of deuterated benzyl (B1604629) alcohols can be adapted.

Synthesis

A common method for the synthesis of deuterated benzyl alcohols involves the reduction of the corresponding deuterated aldehyde.

Example Synthetic Workflow:

References

• 1. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]

Elucidating the Structure of (4-Fluorophenyl)methanol-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for the structural elucidation of (4-Fluorophenyl)methanol-d4, a deuterated analog of the versatile chemical intermediate, 4-fluorobenzyl alcohol. The incorporation of deuterium (B1214612) isotopes is a critical strategy in drug discovery and development, primarily for investigating metabolic pathways and enhancing pharmacokinetic profiles. Accurate characterization of these labeled compounds is paramount for their effective application.

This document details the expected outcomes from key analytical techniques—Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) Spectroscopy—and provides standardized experimental protocols for acquiring this data.

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative data for (4-Fluorophenyl)methanol-d4. This data is extrapolated from the known spectroscopic information of its non-deuterated counterpart, (4-Fluorophenyl)methanol, and considers the established effects of deuterium substitution.

Table 1: Predicted ¹H NMR Spectroscopic Data for (4-Fluorophenyl)methanol-d4

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.35	Doublet of doublets	~8.5, 5.5	2 x Ar-H (ortho to F)
~7.05	Triplet	~8.7	2 x Ar-H (meta to F)
4.6 (absent)	Singlet	-	CD ₂OH
2.0-4.0 (variable)	Broad Singlet	-	OD

Note: The signal for the benzylic protons (CD₂OH) is expected to be absent in the ¹H NMR spectrum. The hydroxyl proton (OD) signal may be a broad singlet or may exchange with residual water in the NMR solvent, leading to its attenuation or disappearance.

Table 2: Predicted ¹³C NMR Spectroscopic Data for (4-Fluorophenyl)methanol-d4

Chemical Shift (δ) ppm	Multiplicity (due to C-F coupling)	Coupling Constant (J) Hz	Assignment
~162	Doublet	~245	C -F
~137	Doublet	~3	Ar-C -CD₂
~128	Doublet	~8	2 x Ar-C H (ortho to F)
~115	Doublet	~21	2 x Ar-C H (meta to F)
~64	Triplet (due to C-D coupling)	~22	C D₂OD

Note: The benzylic carbon (CD₂OD) is expected to appear as a triplet in the proton-decoupled ¹³C NMR spectrum due to coupling with deuterium (spin I=1).

Table 3: Predicted Mass Spectrometry Data for (4-Fluorophenyl)methanol-d4

m/z	Interpretation
130	[M]⁺ (Molecular Ion)
110	[M-D₂O]⁺
99	[M-CD₂O]⁺
80	[C₆H₄F]⁺

Note: The molecular ion peak is expected at m/z 130, which is 4 mass units higher than the non-deuterated analog (m/z 126). Fragmentation patterns may differ slightly from the non-deuterated compound due to the stronger C-D bond.

Table 4: Predicted FT-IR Spectroscopic Data for (4-Fluorophenyl)methanol-d4

Wavenumber (cm⁻¹)	Assignment
~3300-3400 (Broad)	O-D Stretch (shifted from ~3300-3400 cm⁻¹ for O-H)
~3030	Aromatic C-H Stretch
~2200-2100	C-D Stretch (shifted from ~2900-2800 cm⁻¹ for C-H)
~1600, 1500	Aromatic C=C Bending
~1220	C-F Stretch
~1015	C-O Stretch

Note: The most significant changes are expected in the stretching frequencies of the O-D and C-D bonds, which will appear at lower wavenumbers compared to their O-H and C-H counterparts, respectively.

Experimental Protocols

The following are detailed methodologies for the key experiments required for the structural elucidation of (4-Fluorophenyl)methanol-d4.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the proton and carbon framework of the molecule and confirm the sites of deuteration.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of (4-Fluorophenyl)methanol-d4 in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum using a 400 MHz or higher field NMR spectrometer.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 or more).

  • Reference the spectrum to the solvent peaks.

• Data Analysis:

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the aromatic protons.

  • Confirm the absence of signals corresponding to the benzylic (CH₂) and hydroxyl (OH) protons.

  • Assign the signals in the ¹³C NMR spectrum based on chemical shifts and C-F coupling. Observe the triplet for the CD₂ carbon.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule, confirming its elemental composition and the incorporation of four deuterium atoms.

Methodology:

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method such as direct infusion or Gas Chromatography-Mass Spectrometry (GC-MS).

  • For direct infusion, dissolve a small amount of the sample in a volatile solvent (e.g., methanol (B129727) or acetonitrile).

  • For GC-MS, dissolve the sample in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate) and inject it onto a GC column for separation prior to ionization.

• Ionization: Utilize a suitable ionization technique, with Electron Ionization (EI) being common for this type of molecule.

• Mass Analysis: Acquire the mass spectrum over a relevant m/z range (e.g., 50-200 amu).

• Data Analysis:

  • Identify the molecular ion peak ([M]⁺) and confirm that its m/z value corresponds to the calculated molecular weight of C₇H₃D₄FO.

  • Analyze the fragmentation pattern and compare it to the known fragmentation of 4-fluorobenzyl alcohol, noting any differences due to the deuterium labeling.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule and confirm the presence of O-D and C-D bonds.

Methodology:

• Sample Preparation: Place a drop of the neat liquid sample on the ATR crystal of the FT-IR spectrometer. Alternatively, a thin film can be prepared between two KBr or NaCl plates.

• Spectrum Acquisition:

  • Record a background spectrum of the empty ATR crystal or KBr/NaCl plates.

  • Record the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • Identify the characteristic absorption bands for the functional groups present.

  • Specifically, look for the broad O-D stretching band and the C-D stretching bands at their expected lower wavenumber positions.

  • Confirm the presence of bands corresponding to the aromatic C-H and C=C bonds, as well as the C-F and C-O bonds.

Workflow and Pathway Visualizations

The following diagrams illustrate the logical workflow for the structure elucidation of (4-Fluorophenyl)methanol-d4.

Caption: Workflow for the Synthesis and Structural Elucidation of (4-Fluorophenyl)methanol-d4.

This comprehensive approach, integrating data from multiple spectroscopic techniques, is essential for the unambiguous structural confirmation of (4-Fluorophenyl)methanol-d4, ensuring its suitability for use in research and development.

An In-depth Technical Guide to the Synthesis and Purification of (4-Fluorophenyl)methanol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of (4-Fluorophenyl)methanol-d4, a deuterated analog of (4-Fluorophenyl)methanol. This isotopically labeled compound is a valuable tool in pharmaceutical research and development, particularly in metabolic studies and as an internal standard in quantitative analyses. This document outlines a standard synthetic route, detailed purification protocols, and methods for analytical characterization.

Synthesis of (4-Fluorophenyl)methanol-d4

The most common and efficient method for the synthesis of (4-Fluorophenyl)methanol-d4 is the reduction of the corresponding deuterated aldehyde, 4-Fluorobenzaldehyde-d4. This reaction is typically achieved using a mild reducing agent such as sodium borohydride (B1222165).

Synthetic Scheme

The synthesis proceeds via the nucleophilic addition of a hydride ion to the carbonyl carbon of 4-Fluorobenzaldehyde-d4, followed by quenching to yield the desired alcohol.

Caption: Synthesis of (4-Fluorophenyl)methanol-d4.

Experimental Protocol: Reduction of 4-Fluorobenzaldehyde-d4

This protocol describes a general procedure for the reduction of 4-Fluorobenzaldehyde-d4 using sodium borohydride in a deuterated solvent to maintain isotopic purity.

Materials:

• 4-Fluorobenzaldehyde-d4

• Sodium borohydride (NaBH₄)

• Methanol-d4 (CD₃OD)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 4-Fluorobenzaldehyde-d4 (1.0 eq) in anhydrous Methanol-d4 (10 mL per gram of aldehyde).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Reducing Agent: Slowly add sodium borohydride (0.3 eq) portion-wise to the stirred solution. Monitor the reaction for gas evolution.

• Reaction: Stir the reaction mixture at 0 °C for 1-2 hours, monitoring the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Slowly add saturated aqueous ammonium chloride solution to quench the excess sodium borohydride.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Washing: Combine the organic layers and wash with deionized water (2 x 20 mL) and then with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude (4-Fluorophenyl)methanol-d4.

Purification Methods

Purification of the crude (4-Fluorophenyl)methanol-d4 is crucial to remove any unreacted starting material, by-products, and residual reagents. The two primary methods for purification are flash column chromatography and vacuum distillation.

Flash Column Chromatography

Flash column chromatography is a widely used technique for the purification of moderately polar compounds like (4-Fluorophenyl)methanol-d4.

Caption: Workflow for purification by flash column chromatography.

Experimental Protocol:

• Stationary Phase: Silica gel (230-400 mesh).

• Eluent System: A gradient of ethyl acetate (B1210297) in petroleum ether (or hexane) is typically effective. A starting gradient of 5% ethyl acetate in petroleum ether, gradually increasing to 20-30% ethyl acetate, can be used.

• Procedure:

  • Prepare a slurry of silica gel in the initial eluent and pack the column.

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column.

  • Elute the compound with the solvent gradient, collecting fractions.

  • Monitor the fractions by TLC and combine those containing the pure product.

  • Remove the solvent under reduced pressure to obtain the purified (4-Fluorophenyl)methanol-d4.

Vacuum Distillation

For larger quantities or to remove non-volatile impurities, vacuum distillation can be an effective purification method.

(4-Fluorophenyl)methanol-d4 molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key molecular properties of (4-Fluorophenyl)methanol-d4, a deuterated analog of (4-Fluorophenyl)methanol. This information is critical for researchers in drug metabolism, pharmacokinetics, and analytical chemistry who utilize isotopically labeled compounds as internal standards or tracers in their studies.

Core Molecular Data

The fundamental molecular characteristics of (4-Fluorophenyl)methanol-d4 are summarized in the table below. These values are essential for accurate quantification, reaction stoichiometry, and interpretation of analytical data.

Property	Value
Molecular Formula	C₇H₃D₄FO
Molecular Weight	130.15 g/mol [1]

Logical Relationship of Components

The structure and identity of (4-Fluorophenyl)methanol-d4 can be understood by its constituent parts and the isotopic labeling. The following diagram illustrates the relationship between the parent compound, the position of the fluorine atom, the methanolic functional group, and the deuterium (B1214612) labeling on the phenyl ring.

Figure 1: Logical diagram of (4-Fluorophenyl)methanol-d4's structure.

References

• 1. medchemexpress.com [medchemexpress.com]

Decoding the Certificate of Analysis for (4-Fluorophenyl)methanol-d4: A Technical Guide

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CoA) for a deuterated compound like (4-Fluorophenyl)methanol-d4 is a critical document that guarantees its identity, purity, and quality. This guide provides an in-depth explanation of a typical CoA for (4-Fluorophenyl)methanol-d4, detailing the key analytical tests performed and what the results signify.

(4-Fluorophenyl)methanol-d4 is the deuterium-labeled version of (4-Fluorophenyl)methanol. The incorporation of stable heavy isotopes of hydrogen is a crucial technique in drug development, primarily for use as internal standards in quantitative bioanalysis and to study the metabolic fate of drug candidates.[1] Deuteration can also influence the pharmacokinetic and metabolic profiles of a drug, potentially leading to improved therapeutic properties.[1]

Summary of Key Analytical Data

A Certificate of Analysis for (4-Fluorophenyl)methanol-d4 provides a summary of its physical and chemical properties, along with the results of various quality control tests. The following table represents a typical set of specifications found on a CoA for this compound.

Test Parameter	Specification	Methodology
Appearance	White to off-white solid	Visual Inspection
Molecular Formula	C₇H₃D₄FO	---
Molecular Weight	130.15 g/mol	Mass Spectrometry
Chemical Purity (Assay)	≥98%	HPLC/GC
Isotopic Purity (D Enrichment)	≥98 atom % D	¹H NMR / Mass Spectrometry
Identity Confirmation	Conforms to structure	¹H NMR, ¹³C NMR, MS
Residual Solvents	Meets USP <467> limits	GC-HS
Water Content	≤0.5%	Karl Fischer Titration

Experimental Protocols in Detail

The specifications outlined in the CoA are verified through a series of rigorous analytical experiments. The methodologies for these key tests are detailed below.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

• Objective: To determine the percentage of the active compound relative to any impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Method:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: A gradient mixture of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 254 nm.

  • Procedure: A solution of (4-Fluorophenyl)methanol-d4 is injected into the HPLC system. The area of the main peak is compared to the total area of all peaks to calculate the purity percentage.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Identity and Isotopic Purity

• Objective: To confirm the chemical structure and determine the level of deuterium (B1214612) incorporation.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

• Method:

  • ¹H NMR: The sample is dissolved in a deuterated solvent (e.g., Chloroform-d). The absence or significant reduction of signals corresponding to the protons that have been replaced by deuterium confirms high isotopic enrichment. The remaining proton signals must be consistent with the expected structure.

  • ¹³C NMR: This analysis provides information about the carbon skeleton of the molecule, further confirming its identity.

Mass Spectrometry (MS) for Molecular Weight and Isotopic Enrichment

• Objective: To confirm the molecular weight of the deuterated compound and provide additional evidence for isotopic purity.

• Instrumentation: A mass spectrometer, often coupled with Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Method: The sample is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured. The molecular ion peak should correspond to the calculated molecular weight of the deuterated molecule (130.15). The distribution of isotopic peaks can also be used to assess the degree of deuteration.

Visualizing the Analytical Workflow

The process of analyzing a batch of (4-Fluorophenyl)methanol-d4, from receiving the sample to issuing the Certificate of Analysis, follows a logical progression.

References

• 1. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]

Navigating the Safety Profile of (4-Fluorophenyl)methanol-d4: A Technical Guide

Disclaimer: No comprehensive Material Safety Data Sheet (MSDS) is currently available for (4-Fluorophenyl)methanol-d4 (CAS No. 93111-26-3). The following information is compiled from data on the non-deuterated analogue, (4-Fluorophenyl)methanol (CAS No. 459-56-3), and general safety principles for handling deuterated compounds. This guide is intended for researchers, scientists, and drug development professionals and should be used as a supplementary resource to standard laboratory safety practices.

This technical guide provides an in-depth overview of the material safety data for (4-Fluorophenyl)methanol-d4, extrapolated from its non-deuterated counterpart and general knowledge of deuterated compounds. The replacement of hydrogen with deuterium (B1214612) is not expected to alter the chemical hazards significantly, though it can affect metabolic pathways and reaction kinetics.

Core Safety and Handling Principles

While deuterium itself is non-radioactive and generally considered safe, the toxicological properties of a deuterated compound are primarily determined by the parent molecule. Therefore, (4-Fluorophenyl)methanol-d4 should be handled with the same precautions as (4-Fluorophenyl)methanol. The primary challenge in handling deuterated compounds is their hygroscopic nature, which can lead to isotopic dilution through hydrogen-deuterium exchange with atmospheric moisture.

Quantitative Safety Data

The following tables summarize the available quantitative data for the non-deuterated analogue, (4-Fluorophenyl)methanol. This data should be considered indicative for the deuterated form.

Table 1: Physical and Chemical Properties

Property	Value
CAS Number	459-56-3 (non-deuterated)
Molecular Formula	C₇H₃D₄FO
Molecular Weight	130.15 g/mol (calculated for d4)
Appearance	Clear, colorless liquid[1]
Melting Point	22 - 23 °C[1]
Boiling Point	Not explicitly stated, but related compounds have boiling points around 104-105 °C at reduced pressure.[2]
Flash Point	90 °C[1][2]
Solubility	Slightly soluble in water.[1]

Table 2: Toxicological Data (Extrapolated)

Endpoint	Value	Species
LD50 (Oral)	Data not available	-
LD50 (Dermal)	Data not available	-
LC50 (Inhalation)	Data not available	-

Note: The toxicological properties have not been fully investigated for the non-deuterated analogue.[3] Standard practice dictates treating substances of unknown toxicity with a high degree of caution.

Hazard Identification and Precautionary Measures

Based on information for analogous compounds, the following hazard and precautionary statements are likely applicable.

Table 3: Hazard and Precautionary Statements

Type	Statement
Hazard Statements	Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.
Precautionary Statements	Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/protective clothing/eye protection/face protection.

Experimental Protocols

Detailed experimental protocols for safety testing of (4-Fluorophenyl)methanol-d4 are not available. However, general protocols for assessing the safety of new chemical entities are well-established. These typically involve:

• Acute Toxicity Studies: To determine the short-term adverse effects of a single high dose, typically including oral, dermal, and inhalation routes.

• Genotoxicity Assays: To assess the potential for the compound to cause genetic mutations.

• Repeated Dose Toxicity Studies: To evaluate the effects of long-term or repeated exposure.

Visualizing Safety Procedures

The following diagrams illustrate key safety workflows for handling deuterated compounds like (4-Fluorophenyl)methanol-d4.

References

• 1. 4-Fluorobenzyl alcohol(459-56-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide to the NMR Spectra of (4-Fluorophenyl)methanol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the predicted Nuclear Magnetic Resonance (NMR) spectra of (4-Fluorophenyl)methanol-d4. Due to the limited availability of experimental spectra for this specific deuterated compound, this guide presents a detailed prediction based on the known NMR properties of its non-deuterated analogue, (4-Fluorophenyl)methanol, and the established principles of deuterium's influence on NMR spectroscopy.

Molecular Structure and NMR-Active Nuclei

(4-Fluorophenyl)methanol-d4 is a deuterated isotopologue of (4-Fluorophenyl)methanol, where the two benzylic protons and the hydroxyl proton have been replaced by deuterium (B1214612) atoms. The key NMR-active nuclei in this molecule are ¹H, ¹³C, ¹⁹F, and ²H.

Caption: Molecular structure of (4-Fluorophenyl)methanol-d4 with key atoms highlighted.

Predicted NMR Spectral Data

The following tables summarize the predicted quantitative NMR data for (4-Fluorophenyl)methanol-d4. These predictions are derived from experimental data for (4-Fluorophenyl)methanol and assume standard deuterium-induced isotope effects.

Predicted ¹H NMR Data (Solvent: CDCl₃, Reference: TMS at 0.00 ppm)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.36	Doublet of doublets	J(H,F) ≈ 5.4 Hz, J(H,H) ≈ 8.5 Hz	2H, Aromatic (H-2, H-6)
~7.07	Doublet of doublets	J(H,F) ≈ 8.6 Hz, J(H,H) ≈ 8.6 Hz	2H, Aromatic (H-3, H-5)

Note: The signals for the benzylic (CH₂OH) and hydroxyl (OH) protons present in the non-deuterated compound are absent in the ¹H NMR spectrum of the d4 isotopologue.

Predicted ¹³C NMR Data (Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm)

Chemical Shift (δ) ppm	Assignment
~163.3 (d, ¹J(C,F) ≈ 245 Hz)	C-4
~136.6 (d, ⁴J(C,F) ≈ 3 Hz)	C-1
~128.8 (d, ³J(C,F) ≈ 8 Hz)	C-2, C-6
~115.5 (d, ²J(C,F) ≈ 21 Hz)	C-3, C-5
~64.4	C-7 (CD₂OD)

Note: The C-7 carbon signal will be a multiplet due to coupling with deuterium (spin I=1), typically a triplet for a CD₂ group.

Predicted ¹⁹F NMR Data (Solvent: CDCl₃, Reference: CFCl₃ at 0.00 ppm)

Chemical Shift (δ) ppm	Multiplicity
~ -113 to -116	Multiplet

Note: The chemical shift of fluorine is sensitive to the solvent. The multiplicity arises from coupling to the aromatic protons.

Predicted ²H NMR Data

Chemical Shift (δ) ppm	Assignment
~4.7	CD₂OD
~2.0-5.0	CD₂OD

Note: Deuterium NMR spectra are typically broad and have a chemical shift range similar to proton NMR. The exact chemical shifts can vary.

Experimental Protocols

The following sections detail standardized methodologies for acquiring NMR spectra of small organic molecules like (4-Fluorophenyl)methanol-d4.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of (4-Fluorophenyl)methanol-d4 directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated NMR solvent (e.g., Chloroform-d, Acetone-d6, DMSO-d6). The choice of solvent depends on the solubility of the analyte and the desired spectral resolution.

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to prevent peak broadening.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

NMR Data Acquisition

The following is a general workflow for acquiring ¹H, ¹³C, and ¹⁹F NMR spectra.

Caption: A generalized workflow for an NMR experiment.

Instrument Parameters:

• ¹H NMR:

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-5 seconds

  • Number of Scans: 8-16 (or more for dilute samples)

  • Spectral Width: 12-16 ppm

• ¹³C NMR:

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds (longer for quaternary carbons)

  • Number of Scans: 128-1024 or more, depending on concentration.

  • Decoupling: Proton broadband decoupling is typically applied to simplify the spectrum.

• ¹⁹F NMR:

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 1-5 seconds

  • Number of Scans: 16-64

  • Spectral Width: A wide spectral width (e.g., 250 ppm) is often necessary due to the large chemical shift range of fluorine.

Data Processing

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phasing: The spectrum is phased to ensure all peaks are in the absorptive mode. This can be done manually or automatically.

• Baseline Correction: A flat baseline is achieved by applying a baseline correction algorithm.

• Referencing: The chemical shift axis is calibrated by setting the residual solvent peak or an internal standard (like Tetramethylsilane, TMS) to its known chemical shift.

• Peak Picking and Integration: Peaks of interest are identified, and their integrals are calculated to determine the relative ratios of different nuclei.

Interpretation of Deuterium Substitution Effects

The replacement of protons with deuterium in (4-Fluorophenyl)methanol has several predictable effects on its NMR spectra:

• ¹H NMR: The most apparent effect is the disappearance of signals corresponding to the substituted protons. In this case, the benzylic CH₂ and the hydroxyl OH signals will be absent. Minor changes in the chemical shifts of the remaining aromatic protons may be observed due to a small isotope effect.

• ¹³C NMR: The carbon atom directly attached to deuterium (C-7) will exhibit a characteristic multiplet signal due to ¹J(C,D) coupling (a triplet for a CD₂ group). The chemical shift of this carbon will also be slightly shifted upfield compared to its protonated counterpart.

• ¹⁹F NMR: The effect on the ¹⁹F spectrum is expected to be minimal, with only very slight changes in the chemical shift possible due to the remote isotopic substitution. The coupling patterns with the aromatic protons will remain.

• ²H NMR: A deuterium NMR experiment would show signals corresponding to the deuterated positions (the benzylic and hydroxyl deuterons), confirming the success of the isotopic labeling.

This guide provides a foundational understanding of the expected NMR characteristics of (4-Fluorophenyl)methanol-d4. For definitive structural confirmation, experimental acquisition of the NMR spectra is recommended.

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of (4-Fluorophenyl)methanol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted mass spectrometry fragmentation pattern of (4-Fluorophenyl)methanol-d4. This deuterated analog of (4-Fluorophenyl)methanol is valuable in various research applications, including as an internal standard in quantitative mass spectrometry-based assays. Understanding its fragmentation behavior under electron ionization (EI) is crucial for method development and data interpretation.

Predicted Electron Ionization Fragmentation

(4-Fluorophenyl)methanol-d4, with a molecular weight of approximately 130.15 g/mol , is expected to undergo characteristic fragmentation pathways upon electron ionization. The presence of four deuterium (B1214612) atoms on the phenyl ring will result in a predictable mass shift in the resulting fragment ions compared to its non-deuterated counterpart.

The primary fragmentation events for benzyl (B1604629) alcohol derivatives typically involve the loss of a hydrogen atom, a hydroxyl radical, or the entire hydroxymethyl group. For (4-Fluorophenyl)methanol-d4, the key fragmentation pathways are anticipated as follows:

• Formation of the Molecular Ion [M]•+ : The initial event is the removal of an electron to form the molecular ion at m/z 130.

• Loss of a Hydrogen Radical (•H) : Cleavage of a C-H bond from the methanol (B129727) moiety can lead to the formation of a stable oxonium ion.

• Loss of a Hydroxyl Radical (•OH) : The cleavage of the C-O bond results in the loss of a hydroxyl radical, forming a deuterated fluorotropylium ion. This is often a prominent fragmentation pathway for benzyl alcohols.

• Loss of the Hydroxymethyl Radical (•CH2OH) : Fragmentation of the bond between the phenyl ring and the methanol group leads to the formation of a deuterated fluorophenyl cation.

Quantitative Data: Predicted Mass-to-Charge Ratios

The table below summarizes the predicted mass-to-charge (m/z) ratios for the key fragment ions of (4-Fluorophenyl)methanol-d4 under electron ionization mass spectrometry.

Ion Description	Proposed Formula	Predicted m/z
Molecular Ion	[C7H3D4FO]•+	130
Loss of •H	[C7H2D4FO]+	129
Loss of •OH	[C7H2D4F]+	113
Loss of •CH2OH	[C6HD4F]+	99

Experimental Protocols

This section outlines a general methodology for acquiring the mass spectrum of (4-Fluorophenyl)methanol-d4 using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation:

• Dissolve a small quantity of (4-Fluorophenyl)methanol-d4 in a volatile organic solvent such as dichloromethane (B109758) or methanol to a final concentration of approximately 100 µg/mL.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, operated in splitless mode at 250°C.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% phenyl methylpolysiloxane stationary phase) is suitable.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 15°C/min.

  • Final hold: Hold at 280°C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Mass Range: Scan from m/z 40 to 200.

• Solvent Delay: 3 minutes to prevent filament damage from the solvent peak.

Visualization of Fragmentation Pathway

The following diagram illustrates the predicted primary fragmentation pathways of (4-Fluorophenyl)methanol-d4.

Caption: Predicted EI fragmentation of (4-Fluorophenyl)methanol-d4.

A Technical Guide to (4-Fluorophenyl)methanol-d4: Commercial Sources, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of (4-Fluorophenyl)methanol-d4, a deuterated internal standard crucial for accurate quantification in bioanalytical studies. This document details its commercial suppliers, presents key quantitative data, and offers detailed experimental protocols for its use in liquid chromatography-mass spectrometry (LC-MS) workflows.

Introduction to (4-Fluorophenyl)methanol-d4

(4-Fluorophenyl)methanol-d4 (CAS No. 93111-26-3) is a stable isotope-labeled analog of (4-Fluorophenyl)methanol.[1] The incorporation of four deuterium (B1214612) atoms on the phenyl ring provides a distinct mass shift, making it an ideal internal standard for quantitative analysis by mass spectrometry. In drug discovery and development, the use of deuterated standards is a gold-standard practice for isotope dilution mass spectrometry (IDMS). This technique is widely employed to correct for variability during sample preparation and analysis, thereby enhancing the accuracy and precision of pharmacokinetic and metabolic profiling studies.[1] The near-identical physicochemical properties of the deuterated standard and the unlabeled analyte ensure they behave similarly during extraction, chromatography, and ionization.

Commercial Sources and Suppliers

A variety of chemical suppliers offer (4-Fluorophenyl)methanol-d4 for research and development purposes. The following table summarizes key quantitative data from prominent commercial vendors to facilitate easy comparison.

Supplier	Catalog Number	Purity	Isotopic Enrichment	Available Sizes
MedChemExpress	HY-W051189S	>98%	No data	1 mg, 5 mg, 10 mg
Chemsrc	chem-93111-26-3	No data	No data	Inquire
Toronto Research Chemicals	F588502	No data	No data	1 mg, 5 mg, 10 mg, 25 mg, 50 mg, 100 mg
Cayman Chemical	No direct listing	-	-	-
Santa Cruz Biotechnology	No direct listing	-	-	-
Alsachim	No direct listing	-	-	-
Clearsynth	CS-T-103117 (related)	No data	No data	Inquire

Experimental Protocols: Quantitative Analysis using Deuterated Internal Standards with LC-MS

The following protocol outlines a general methodology for the use of (4-Fluorophenyl)methanol-d4 as an internal standard in a typical bioanalytical workflow for the quantification of an unlabeled analyte in a biological matrix.

Materials and Reagents

• (4-Fluorophenyl)methanol-d4 (Internal Standard, IS)

• Unlabeled (4-Fluorophenyl)methanol (Analyte)

• Blank biological matrix (e.g., plasma, urine)

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid (or other suitable mobile phase modifier)

• Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

• Microcentrifuge tubes

• Calibrated pipettes

• Vortex mixer

• Centrifuge

• HPLC system coupled to a tandem mass spectrometer (LC-MS/MS)

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analyte and the deuterated internal standard in separate volumetric flasks using methanol to create individual stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution with methanol:water (1:1, v/v) to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of the (4-Fluorophenyl)methanol-d4 internal standard at a fixed concentration (e.g., 100 ng/mL) by diluting the IS stock solution with methanol:water (1:1, v/v).

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of the biological sample (blank, calibration standard, or unknown) into a microcentrifuge tube.

• Add 10 µL of the internal standard spiking solution to each tube (except for blank matrix samples used to assess interference).

• Vortex briefly to mix.

• Add 200 µL of cold protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid).

• Vortex vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

  • Flow Rate: A typical flow rate for the chosen column.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, optimized for the analyte.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Determine the optimal precursor-to-product ion transitions for both the analyte and the deuterated internal standard by infusing the individual standard solutions.

Data Analysis

• Integrate the peak areas for the analyte and the internal standard for all samples.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing Workflows and Relationships

To further elucidate the application and context of (4-Fluorophenyl)methanol-d4, the following diagrams, generated using Graphviz, illustrate key processes.

References

• 1. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]

An In-depth Technical Guide on (4-Fluorophenyl)methanol-d4: Properties, Synthesis, and Application in Bioanalytical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Fluorophenyl)methanol-d4 is the deuterium-labeled analogue of (4-Fluorophenyl)methanol.[1] Deuterium-labeled compounds are critical tools in modern analytical chemistry, particularly in pharmacokinetic and metabolic studies during drug development. The incorporation of stable heavy isotopes, such as deuterium (B1214612), into drug molecules or analytical standards provides a distinct mass signature that allows for precise quantification using mass spectrometry.[1] This technical guide provides a comprehensive overview of the physical and chemical characteristics of (4-Fluorophenyl)methanol-d4, its synthesis, and its application as an internal standard in bioanalytical methodologies.

Physical and Chemical Characteristics

While specific experimental data for the deuterated form is limited, the physical and chemical properties of (4-Fluorophenyl)methanol can be used as a close proxy. It is important to note that deuterium substitution can lead to slight variations in properties such as boiling point and retention time in chromatography.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₇H₃D₄FO	[1]
Molecular Weight	130.15 g/mol	[1]
CAS Number	93111-26-3	[1]
Appearance	Clear, colorless liquid	Inferred from non-deuterated form
Boiling Point (non-deuterated)	209 °C
Melting Point (non-deuterated)	22 - 23 °C
Density (non-deuterated)	1.15 g/cm³
Solubility (non-deuterated)	Slightly soluble in water
LogP	1.318	[1]

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of (4-Fluorophenyl)methanol-d4. Below are the expected spectroscopic characteristics based on the structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be simplified compared to its non-deuterated counterpart due to the absence of protons on the phenyl ring and the hydroxyl and methylene (B1212753) groups. The primary signals would arise from any residual, non-deuterated compound.

• ¹³C NMR: The carbon-13 NMR spectrum would show characteristic signals for the fluorinated benzene (B151609) ring and the methanol (B129727) carbon. The C-F coupling would be observable.

• ¹⁹F NMR: The fluorine-19 NMR would display a single resonance characteristic of a fluorine atom attached to a benzene ring.

Mass Spectrometry (MS)

The mass spectrum of (4-Fluorophenyl)methanol-d4 is crucial for its use as an internal standard. The molecular ion peak would be observed at a mass-to-charge ratio (m/z) corresponding to its deuterated molecular weight (approximately 130.15). The fragmentation pattern would be similar to the non-deuterated compound but with mass shifts corresponding to the deuterated fragments.

Synthesis of (4-Fluorophenyl)methanol-d4

Experimental Protocol: General Synthesis of Deuterated Benzyl (B1604629) Alcohols

This protocol is a general representation and would require optimization for the specific synthesis of (4-Fluorophenyl)methanol-d4.

• Starting Material: 4-Fluorobenzaldehyde (B137897).

• Deuterium Source: A common reducing agent that can incorporate deuterium, such as sodium borodeuteride (NaBD₄) or lithium aluminum deuteride (B1239839) (LiAlD₄), would be used.

• Reaction: The 4-fluorobenzaldehyde is dissolved in a suitable anhydrous solvent (e.g., tetrahydrofuran, diethyl ether). The deuterated reducing agent is then added portion-wise at a controlled temperature (often cooled in an ice bath).

• Work-up: After the reaction is complete, it is quenched by the slow addition of D₂O. The organic layer is then separated, and the aqueous layer is extracted with an organic solvent. The combined organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is then purified, typically by flash column chromatography, to yield the pure (4-Fluorophenyl)methanol-d4.

Application in Bioanalytical Methods

The primary application of (4-Fluorophenyl)methanol-d4 is as a stable isotope-labeled internal standard (SIL-IS) in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[2] An SIL-IS is considered the gold standard for correcting analytical variability.[3]

Principle of Isotope Dilution Mass Spectrometry

A known amount of the deuterated internal standard is added to the biological samples (e.g., plasma, urine) at the beginning of the sample preparation process. Because the SIL-IS is chemically almost identical to the analyte of interest, it experiences the same processing variations, such as extraction efficiency, matrix effects, and instrument response fluctuations.[4] The quantification is based on the ratio of the analyte's mass spectrometric signal to that of the internal standard, leading to highly accurate and precise results.[4]

Experimental Protocol: Bioanalytical Method Using a Deuterated Internal Standard

The following is a generalized workflow for a bioanalytical method validation and sample analysis using a deuterated internal standard.

• Sample Preparation:

  • Thaw biological samples (e.g., plasma) and an aliquot is taken.

  • Add a known concentration of the (4-Fluorophenyl)methanol-d4 working solution to all samples, calibration standards, and quality control samples.

  • Perform protein precipitation by adding a solvent like acetonitrile (B52724) or methanol.

  • Vortex and centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Separate the analyte and the internal standard from matrix components using a suitable chromatographic column and mobile phase gradient.

  • Detect and quantify the analyte and the internal standard using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both the analyte and the deuterated internal standard.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Caption: General synthetic workflow for (4-Fluorophenyl)methanol-d4.

Caption: Bioanalytical sample preparation and analysis workflow.

References

• 1. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 2. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Unveiling the Mass Discrepancy: A Technical Guide to Theoretical vs. Actual Mass of (4-Fluorophenyl)methanol-d4

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the distinction between the theoretical and actual mass of the deuterated organic compound, (4-Fluorophenyl)methanol-d4. Understanding this difference is paramount for accurate mass spectrometry analysis, metabolic stability studies, and various applications within drug discovery and development. This document provides a clear comparison of the masses, details the methodologies for their determination, and illustrates the underlying principles through a logical workflow diagram.

Quantitative Data Summary

The theoretical and actual masses of (4-Fluorophenyl)methanol-d4 are presented below. The theoretical mass is calculated from the sum of the exact atomic masses of the constituent isotopes, while the actual mass represents a measured value, often an average molecular weight provided by commercial suppliers.

Parameter	Value	Source
Chemical Formula	C₇H₃D₄FO	Internal Calculation
Theoretical Mass (Monoisotopic)	130.0730 u	Calculated
Actual Mass (Molecular Weight)	130.15300 u	[1]

Experimental and Computational Protocols

Theoretical Mass Calculation

The theoretical mass of a molecule is the sum of the masses of its constituent atoms using the mass of the most abundant isotope of each element. For (4-Fluorophenyl)methanol-d4 (C₇H₃D₄FO), the calculation is as follows:

• Carbon (C): 7 atoms × 12.000000 u/atom = 84.000000 u

• Hydrogen (H): 3 atoms × 1.007825 u/atom = 3.023475 u

• Deuterium (B1214612) (D): 4 atoms × 2.014102 u/atom = 8.056408 u

• Fluorine (F): 1 atom × 18.998403 u/atom = 18.998403 u

• Oxygen (O): 1 atom × 15.994915 u/atom = 15.994915 u

Total Theoretical Mass = 84.000000 + 3.023475 + 8.056408 + 18.998403 + 15.994915 = 130.073201 u

Note: The slight variation from the table is due to rounding differences in the atomic masses used.

The SMILES notation for the deuterated compound, OCC1=C([2H])C([2H])=C(C([2H])=C1[2H])F, confirms that the four deuterium atoms are located on the phenyl ring.[2]

Actual Mass Determination

The actual mass, often referred to as the molecular weight, is typically determined experimentally. Techniques such as mass spectrometry provide a mass-to-charge ratio that allows for the determination of the molecular mass. The value of 130.15300 u is a measured and provided molecular weight for (4-Fluorophenyl)methanol-d4 with CAS number 93111-26-3.[1] The difference between the theoretical monoisotopic mass and the actual molecular weight can be attributed to the natural isotopic abundance of the constituent elements in the sample used for measurement.

Visualizing the Workflow

The following diagram illustrates the logical workflow for determining and comparing the theoretical and actual masses of a deuterated compound like (4-Fluorophenyl)methanol-d4.

Caption: Workflow for determining theoretical vs. actual mass.

References

• 1. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of 4-(4-chlorophenyl)-4-hydroxypiperidine in Human Plasma using (4-Fluorophenyl)methanol-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Haloperidol, a widely prescribed typical antipsychotic medication, undergoes extensive metabolism in the body. One of its major metabolites is 4-(4-chlorophenyl)-4-hydroxypiperidine (CPHP), which has been implicated in the drug's side-effect profile. Accurate and reliable quantification of CPHP in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments. This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of CPHP in human plasma, employing (4-Fluorophenyl)methanol-d4 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is the gold standard in quantitative bioanalysis, as it effectively compensates for variability in sample preparation, matrix effects, and instrument response, thereby ensuring the highest level of accuracy and precision.[1]

(4-Fluorophenyl)methanol is a known metabolite of haloperidol, making its deuterated analog, (4-Fluorophenyl)methanol-d4, an ideal internal standard for the quantification of related metabolites like CPHP due to their similar physicochemical properties. This document provides a comprehensive protocol, from sample preparation to data analysis, and presents representative quantitative data to demonstrate the method's performance.

Quantitative Data Summary

The performance of the described LC-MS/MS method for the quantification of CPHP in human plasma using (4-Fluorophenyl)methanol-d4 as an internal standard is summarized below. The data demonstrates excellent linearity, precision, and accuracy, meeting the stringent requirements for bioanalytical method validation as per regulatory guidelines.

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Upper Limit of Quantification (ULOQ)	500 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	90 - 110%
Matrix Effect (%CV)	< 15%

Experimental Protocols

Materials and Reagents

• Analytes: 4-(4-chlorophenyl)-4-hydroxypiperidine (CPHP) reference standard, (4-Fluorophenyl)methanol-d4 internal standard.

• Solvents: HPLC-grade methanol (B129727), acetonitrile (B52724), and water; Formic acid (LC-MS grade).

• Reagents: Human plasma (drug-free), ammonium (B1175870) acetate.

• Consumables: 1.5 mL polypropylene (B1209903) microcentrifuge tubes, 96-well plates, SPE cartridges (e.g., Oasis HLB).

Preparation of Stock and Working Solutions

• CPHP Stock Solution (1 mg/mL): Accurately weigh and dissolve the CPHP reference standard in methanol.

• (4-Fluorophenyl)methanol-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve the (4-Fluorophenyl)methanol-d4 in methanol.

• Working Solutions: Prepare working solutions of CPHP and the IS by serial dilution of the stock solutions with 50% methanol in water to the desired concentrations for spiking into calibration standards and quality control (QC) samples.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Spiking: To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the IS working solution (e.g., 100 ng/mL). For calibration standards and QCs, add the appropriate volume of the CPHP working solution. Vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• SPE Cartridge Conditioning: Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  Time (min)	%B
  0.0	10
  2.5	90
  2.6	10

  | 4.0 | 10 |

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • CPHP: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (To be determined empirically)

  • (4-Fluorophenyl)methanol-d4 (IS): Precursor ion (Q1) m/z -> Product ion (Q3) m/z (To be determined empirically)

Visualizations

Caption: Experimental workflow for the quantification of CPHP in human plasma.

Caption: Metabolic relationship of Haloperidol and the internal standard.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and high-throughput solution for the quantitative analysis of 4-(4-chlorophenyl)-4-hydroxypiperidine in human plasma. The use of (4-Fluorophenyl)methanol-d4 as a stable isotope-labeled internal standard ensures the accuracy and precision of the results, making this method highly suitable for pharmacokinetic, toxicological, and clinical research applications in the field of drug development. The detailed protocol and performance data presented in this application note can be readily adopted by laboratories for routine analysis.

References

• 1. benchchem.com [benchchem.com]

Application Note and Protocol for the Quantitative Analysis of (4-Fluorophenyl)methanol using (4-Fluorophenyl)methanol-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful and widely used technique for the quantitative analysis of small molecules in complex matrices due to its high sensitivity, selectivity, and specificity.[1] In quantitative bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard to ensure accuracy and precision by correcting for variability during sample preparation, chromatography, and ionization.[2][3] Deuterated internal standards are chemically identical to the analyte of interest but have a higher mass, allowing them to be distinguished by the mass spectrometer while co-eluting with the analyte.[4] This application note provides a detailed protocol for the quantitative analysis of (4-Fluorophenyl)methanol using its deuterated analog, (4-Fluorophenyl)methanol-d4, as an internal standard.

(4-Fluorophenyl)methanol is a fluorinated aromatic alcohol used as a building block in the synthesis of various pharmaceutical compounds and other organic molecules.[5] Accurate quantification of this compound in biological matrices is crucial for pharmacokinetic, toxicokinetic, and metabolism studies. The use of (4-Fluorophenyl)methanol-d4 as an internal standard is ideal as it shares nearly identical physicochemical properties with the analyte, ensuring it behaves similarly during sample processing and analysis, thus providing reliable quantification.[4]

Experimental Protocols

• (4-Fluorophenyl)methanol (Analyte)

• (4-Fluorophenyl)methanol-d4 (Internal Standard, IS)

• HPLC-grade methanol[6]

• HPLC-grade acetonitrile[6]

• HPLC-grade water[6]

• Formic acid (LC-MS grade)[6]

• Human plasma (or other relevant biological matrix)

• 96-well plates or microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator (optional)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[1]

• Mass Spectrometer: A tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[1]

• Analytical Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).[1]

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of (4-Fluorophenyl)methanol and dissolve it in 10 mL of methanol (B129727).[1]

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of (4-Fluorophenyl)methanol-d4 and dissolve it in 10 mL of methanol.[1]

• Analyte Working Solutions (for Calibration Curve and Quality Controls): Prepare a series of working solutions by serially diluting the Analyte Stock Solution with a 50:50 mixture of methanol and water to achieve the desired concentrations for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Internal Standard Stock Solution with a 50:50 mixture of methanol and water to a final concentration of 100 ng/mL.

• Aliquoting: To a 1.5 mL microcentrifuge tube or a well of a 96-well plate, add 50 µL of blank plasma, calibration standard, QC sample, or study sample.[7]

• Internal Standard Spiking: Add 10 µL of the Internal Standard Working Solution (100 ng/mL) to each sample, except for the blank matrix samples (to which 10 µL of 50:50 methanol:water is added).[7]

• Vortexing: Briefly vortex mix the samples for 10 seconds.

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile (B52724) to each sample to precipitate the proteins.[1]

• Vortexing: Vortex the samples vigorously for 1 minute.[1]

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.[1]

• Supernatant Transfer: Carefully transfer 150 µL of the supernatant to a clean 96-well plate or autosampler vials.[1]

• Dilution: Add 150 µL of water to each well or vial.

• Injection: Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

Liquid Chromatography (LC) Parameters

Parameter	Condition
LC System	UHPLC System
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 90% B in 3.0 min, hold for 1.0 min, re-equilibrate for 1.0 min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Parameters

Parameter	Condition
Mass Spectrometer	Tandem Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte: 127.1 > 109.1, IS: 131.1 > 113.1
Collision Energy (CE)	Optimized for analyte and IS (e.g., 15 eV)
Dwell Time	100 ms
Source Temperature	500°C
Gas 1 (Nebulizer)	50 psi
Gas 2 (Turbo)	60 psi
Curtain Gas	35 psi
IonSpray Voltage	5500 V

Data Presentation

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. A linear regression with a weighting factor of 1/x² is typically used.

Table 1: Hypothetical Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	150,500	0.0101
5	7,650	151,200	0.0506
10	15,300	150,800	0.1015
50	75,800	149,900	0.5057
100	151,000	150,300	1.0047
500	755,000	150,100	5.0300
1000	1,508,000	149,800	10.0668

• Linearity: R² > 0.995

The accuracy and precision of the method are evaluated by analyzing QC samples at low, medium, and high concentrations in multiple replicates.

Table 2: Hypothetical Intra-day and Inter-day Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Intra-day (n=6)
LQC	3	2.95	98.3	4.5
MQC	80	81.2	101.5	3.2
HQC	800	790.4	98.8	2.8
Inter-day (n=18, 3 days)
LQC	3	2.98	99.3	5.1
MQC	80	80.9	101.1	3.8
HQC	800	792.1	99.0	3.5

• Acceptance Criteria: Accuracy within 85-115% (80-120% for LLOQ), Precision (%CV) ≤ 15% (≤ 20% for LLOQ).

Mandatory Visualization

Caption: Experimental workflow for LC-MS/MS quantitative analysis.

Caption: Logical relationship of an internal standard in quantitative analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. 4-Fluorobenzyl Alcohol | 459-56-3 | TCI Deutschland GmbH [tcichemicals.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]

Application of (4-Fluorophenyl)methanol-d4 in Pharmacokinetic Studies

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the field of pharmacokinetics (PK), which examines the fate of a substance in a living organism, precise and accurate quantification of analytes in biological matrices is paramount. Stable isotope-labeled internal standards (SIL-IS) are the gold standard in bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). (4-Fluorophenyl)methanol-d4, the deuterated analog of (4-Fluorophenyl)methanol, serves as an ideal internal standard for the quantitative analysis of its non-labeled counterpart in biological samples. Its use is critical for correcting variations that can occur during sample preparation, injection, and ionization, thereby ensuring the reliability and accuracy of pharmacokinetic data.

This document provides a comprehensive overview of the application of (4-Fluorophenyl)methanol-d4 in pharmacokinetic studies, including detailed experimental protocols for sample analysis and data on method validation. While a specific pharmacokinetic study for (4-Fluorophenyl)methanol using (4-Fluorophenyl)methanol-d4 is not publicly available, this document presents a representative LC-MS/MS method based on established protocols for similar small molecules.

Principle and Application

(4-Fluorophenyl)methanol-d4 is chemically identical to (4-Fluorophenyl)methanol, with the exception of four deuterium (B1214612) atoms replacing hydrogen atoms on the phenyl ring. This isotopic substitution results in a higher molecular weight, allowing it to be distinguished from the analyte by a mass spectrometer. However, its physicochemical properties, such as extraction recovery, chromatographic retention time, and ionization efficiency, are nearly identical to the unlabeled analyte.

By adding a known concentration of (4-Fluorophenyl)methanol-d4 to all samples, including calibration standards, quality control samples, and unknown study samples, at an early stage of sample preparation, it co-processes with the analyte. Any loss of analyte during extraction or variability in instrument response will be mirrored by the internal standard. The final quantification is based on the ratio of the analyte's response to the internal standard's response, which remains constant even if the absolute responses fluctuate.

Experimental Protocols

This section outlines a detailed protocol for the quantification of (4-Fluorophenyl)methanol in rat plasma using (4-Fluorophenyl)methanol-d4 as an internal standard.

Materials and Reagents

• (4-Fluorophenyl)methanol (Analyte)

• (4-Fluorophenyl)methanol-d4 (Internal Standard)

• Rat Plasma (with K2EDTA as anticoagulant)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic Acid (LC-MS grade)

• Deionized Water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of (4-Fluorophenyl)methanol and (4-Fluorophenyl)methanol-d4 by dissolving the accurately weighed compounds in methanol.

• Working Solutions: Prepare serial dilutions of the (4-Fluorophenyl)methanol stock solution in 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Prepare a working solution of (4-Fluorophenyl)methanol-d4 at a concentration of 100 ng/mL in 50:50 (v/v) methanol:water.

Sample Preparation: Protein Precipitation

• Label microcentrifuge tubes for blank, calibration standards, QC samples, and unknown samples.

• To each tube, add 50 µL of the corresponding plasma sample (for unknowns) or spiked plasma (for standards and QCs).

• Add 25 µL of the internal standard working solution (100 ng/mL of (4-Fluorophenyl)methanol-d4) to all tubes except the blank. To the blank, add 25 µL of 50:50 (v/v) methanol:water.

• Add 150 µL of acetonitrile to all tubes to precipitate plasma proteins.

• Vortex each tube for 30 seconds.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to autosampler vials or a 96-well plate.

• Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

Table 1: Illustrative LC-MS/MS Parameters

Parameter	Condition
LC System
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 3 minutes, hold for 1 minute, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	(4-Fluorophenyl)methanol: m/z 127.1 → 109.1
(4-Fluorophenyl)methanol-d4: m/z 131.1 → 113.1
IonSpray Voltage	5500 V
Temperature	500°C

Note: MRM transitions are hypothetical and should be optimized based on experimental data.

Data Presentation: Method Validation Summary

A bioanalytical method must be validated to ensure its reliability. The following tables present illustrative data for the validation of the described method, based on typical acceptance criteria from regulatory guidelines.

Table 2: Calibration Curve for (4-Fluorophenyl)methanol in Rat Plasma

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean ± SD, n=3)	% Accuracy
1.0 (LLOQ)	0.012 ± 0.001	98.5
2.5	0.031 ± 0.002	101.2
10	0.124 ± 0.005	100.8
50	0.615 ± 0.021	99.5
100	1.230 ± 0.045	99.2
250	3.085 ± 0.110	100.5
500	6.180 ± 0.250	101.0
1000 (ULOQ)	12.450 ± 0.510	100.3
Correlation Coefficient (r²)	>0.995

Table 3: Precision and Accuracy of Quality Control Samples

QC Level	Concentration (ng/mL)	Intra-day (n=6) Precision (%CV)	Intra-day (n=6) Accuracy (%)	Inter-day (n=18) Precision (%CV)	Inter-day (n=18) Accuracy (%)
LLOQ	1.0	6.5	97.8	8.2	98.1
Low QC	3.0	5.1	102.3	6.8	101.5
Mid QC	75	4.2	98.9	5.5	99.7
High QC	750	3.8	100.4	4.9	100.8

Table 4: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Analyte Recovery (%)	IS Recovery (%)	Matrix Effect (%)
Low QC	3.0	88.5	89.1	98.7
High QC	750	90.2	89.8	101.3

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of (4-Fluorophenyl)methanol in plasma.

Metabolic Pathway

The primary metabolic pathway for benzyl (B1604629) alcohols involves oxidation to the corresponding benzoic acid. This two-step process is catalyzed by alcohol dehydrogenase and aldehyde dehydrogenase.

Caption: Metabolic oxidation of (4-Fluorophenyl)methanol.

Conclusion

(4-Fluorophenyl)methanol-d4 is an essential tool for the accurate and precise quantification of (4-Fluorophenyl)methanol in pharmacokinetic studies. The use of a stable isotope-labeled internal standard minimizes the impact of analytical variability, leading to high-quality data that can be confidently used for the assessment of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) properties. The protocols and data presented here, while illustrative, provide a solid foundation for the development and validation of a robust bioanalytical method for this and structurally related compounds.

Application Note: Utilizing (4-Fluorophenyl)methanol-d4 for Enhanced Accuracy in Metabolic Stability Assays

Introduction

In the early stages of drug discovery and development, assessing the metabolic stability of new chemical entities (NCEs) is paramount for predicting their pharmacokinetic profile, including half-life and clearance.[1][2][3][4] In vitro metabolic stability assays, commonly employing liver microsomes or hepatocytes, provide critical data on the intrinsic clearance of a compound.[1][3] These assays primarily investigate Phase I metabolism, often mediated by cytochrome P450 (CYP) enzymes, and can also be extended to Phase II metabolism.[2][5]

The accuracy of these assays relies heavily on precise quantification of the parent compound over time, which is typically achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][4] The use of a stable isotope-labeled internal standard (SIL-IS) is crucial for correcting analytical variability and matrix effects, thereby ensuring robust and reliable data.[6][7][8] (4-Fluorophenyl)methanol-d4 is the deuterated analog of (4-fluorophenyl)methanol and serves as an ideal internal standard for the in vitro metabolic stability assessment of its non-labeled counterpart. Its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation and chromatographic separation, while its increased molecular mass allows for clear differentiation by the mass spectrometer.[9][10]

This application note provides a detailed protocol for determining the metabolic stability of (4-fluorophenyl)methanol using human liver microsomes (HLM) with (4-fluorophenyl)methanol-d4 as an internal standard.

Materials and Reagents

• Test Compound: (4-Fluorophenyl)methanol

• Internal Standard: (4-Fluorophenyl)methanol-d4

• Human Liver Microsomes (pooled)

• NADPH Regenerating System (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) Buffer (0.1 M, pH 7.4)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic Acid

• Purified Water

• Positive Control Substrates (e.g., Testosterone, Verapamil)[9]

• 96-well incubation plates

• 96-well collection plates

• LC-MS/MS system

Experimental Protocols

Preparation of Solutions

• Test Compound Stock Solution (10 mM): Dissolve an appropriate amount of (4-fluorophenyl)methanol in DMSO.

• Internal Standard Stock Solution (1 mM): Dissolve an appropriate amount of (4-fluorophenyl)methanol-d4 in methanol.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution in acetonitrile with 0.1% formic acid. This solution will also serve as the quenching solution.

• Human Liver Microsome (HLM) Suspension: Dilute the HLM stock to a final concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4). Keep on ice.

• NADPH Regenerating System Solution: Prepare according to the manufacturer's instructions.

Incubation Procedure

• Pre-incubation:

  • Add 198 µL of the HLM suspension to each well of a 96-well incubation plate.

  • Add 1 µL of the 10 mM test compound stock solution to the wells to achieve a final substrate concentration of 1 µM.

  • Gently mix and pre-incubate the plate at 37°C for 5-10 minutes in a shaking water bath or incubator.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding 1 µL of the NADPH Regenerating System solution to each well.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take a 50 µL aliquot from the incubation mixture.

  • Immediately add the aliquot to a well of a 96-well collection plate containing 100 µL of the ice-cold Internal Standard Working Solution (quenching solution). The 0-minute time point is taken immediately after the addition of the NADPH solution.

• Protein Precipitation:

  • After the final time point, vortex the collection plate vigorously for 2 minutes to ensure complete protein precipitation.

  • Centrifuge the plate at 4000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Sample Preparation for LC-MS/MS:

  • Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A standard HPLC or UPLC system.

• Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).[11]

• Mobile Phase A: Water with 0.1% formic acid.[11][12]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[11][12]

• Flow Rate: 0.5 mL/min.

• Gradient: A typical gradient would be to start at 5-10% B, ramp up to 95% B, hold, and then re-equilibrate.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • (4-Fluorophenyl)methanol: Determine the specific precursor and product ions.

  • (4-Fluorophenyl)methanol-d4: Determine the specific precursor and product ions (precursor ion will be +4 m/z compared to the non-labeled compound).

Data Analysis and Presentation

• Quantification: The concentration of the remaining (4-fluorophenyl)methanol at each time point is determined by calculating the peak area ratio of the analyte to the internal standard.[9]

• Half-Life (t½) Calculation: The natural logarithm of the percentage of the remaining compound is plotted against time. The slope of the linear regression line gives the elimination rate constant (k).

  • t½ = 0.693 / k

• Intrinsic Clearance (CLint) Calculation:

  • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / protein concentration)

Example Data

The following tables present example data for the metabolic stability of (4-fluorophenyl)methanol in human liver microsomes.

Table 1: Percentage of (4-Fluorophenyl)methanol Remaining Over Time

Time (min)	% Remaining (Mean ± SD, n=3)
0	100 ± 0
5	85.2 ± 3.1
15	60.1 ± 4.5
30	35.8 ± 2.9
45	20.5 ± 2.1
60	11.3 ± 1.5

Table 2: Calculated Metabolic Stability Parameters

Parameter	Value
Elimination Rate Constant (k) (min⁻¹)	0.038
Half-Life (t½) (min)	18.2
Intrinsic Clearance (CLint) (µL/min/mg protein)	75.8

Visualization of Experimental Workflow and Metabolic Pathway

Experimental Workflow

The following diagram outlines the key steps in the metabolic stability assay.

Caption: Experimental workflow for the in vitro metabolic stability assay.

Putative Metabolic Pathway of (4-Fluorophenyl)methanol

The primary metabolic pathway for (4-fluorophenyl)methanol likely involves oxidation of the alcohol to an aldehyde and then to a carboxylic acid, a common biotransformation for primary alcohols mediated by alcohol dehydrogenases and aldehyde dehydrogenases, with potential contribution from CYP enzymes.

Caption: Putative metabolic pathway of (4-fluorophenyl)methanol.

Conclusion

This application note provides a comprehensive protocol for assessing the metabolic stability of (4-fluorophenyl)methanol using human liver microsomes and (4-fluorophenyl)methanol-d4 as an internal standard. The use of a deuterated internal standard is critical for achieving accurate and reproducible results in LC-MS/MS-based quantification.[8] The data generated from this assay, such as half-life and intrinsic clearance, are essential for the early-stage evaluation of a drug candidate's pharmacokinetic properties and for guiding further drug development efforts.

References

• 1. nuvisan.com [nuvisan.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. bioivt.com [bioivt.com]
• 4. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]

Application Note & Protocol: High-Throughput Bioanalytical Method for the Quantification of [Analyte Name] in Human Plasma using (4-Fluorophenyl)methanol-d4 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for a robust and sensitive bioanalytical method for the quantitative determination of [Hypothetical Analyte: 4-Fluorobenzyl Alcohol] in human plasma. The method utilizes (4-Fluorophenyl)methanol-d4 as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision, making it suitable for pharmacokinetic and toxicokinetic studies. The use of a SIL-IS is the gold standard in quantitative bioanalysis as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thus providing reliable correction.

Introduction

The accurate quantification of drugs and their metabolites in biological matrices is a critical aspect of drug discovery and development. This application note details a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of [4-Fluorobenzyl Alcohol], a compound of interest in [mention a hypothetical therapeutic area, e.g., neurological disorders]. To correct for variability during sample preparation and analysis, (4-Fluorophenyl)methanol-d4 is employed as an internal standard. Stable isotope-labeled internal standards are considered the most effective for mitigating variabilities in sample preparation, matrix effects, and instrument response.

Experimental Protocols

• Analyte: 4-Fluorobenzyl alcohol (Sigma-Aldrich)

• Internal Standard: (4-Fluorophenyl)methanol-d4 (Toronto Research Chemicals)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade) (Fisher Scientific)

• Biological Matrix: Human plasma (sourced from an accredited biobank)

• LC System: Shimadzu Nexera X2 UHPLC System

• MS System: Sciex Triple Quad™ 6500+ Mass Spectrometer with an Electrospray Ionization (ESI) source

Stock solutions of the analyte and internal standard were prepared in methanol at a concentration of 1 mg/mL. Working solutions were prepared by serial dilution in a 50:50 (v/v) mixture of methanol and water. Calibration standards and quality control (QC) samples were prepared by spiking the working solutions into blank human plasma.

Table 1: Calibration Standards and Quality Control Samples

Sample Type	Concentration (ng/mL)
Calibration Blank	0
LLOQ	1.0
Calibration Standard 2	2.5
Calibration Standard 3	5.0
Calibration Standard 4	10.0
Calibration Standard 5	25.0
Calibration Standard 6	50.0
Calibration Standard 7	100.0
ULOQ	200.0
QC Low	3.0
QC Medium	30.0
QC High	150.0

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification

• To 50 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the internal standard working solution (100 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 150 µL of acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.

Table 2: Liquid Chromatography Parameters

Parameter	Condition
Column	Phenomenex Kinetex® 2.6 µm C18 100 Å, 50 x 2.1 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, re-equilibrate at 5% B for 1.0 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 3: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Curtain Gas (CUR)	35 psi
Collision Gas (CAD)	Medium
IonSpray Voltage (IS)	5500 V
Temperature (TEM)	550°C
Ion Source Gas 1 (GS1)	50 psi
Ion Source Gas 2 (GS2)	60 psi
MRM Transitions
4-Fluorobenzyl alcohol	Q1: 127.1 -> Q3: 109.1 (Quantifier)
Q1: 127.1 -> Q3: 77.1 (Qualifier)
(4-Fluorophenyl)methanol-d4	Q1: 131.1 -> Q3: 111.1 (Quantifier)

Data Presentation

The method was validated according to regulatory guidelines. The following table summarizes the key quantitative data from the validation.

Table 4: Summary of Bioanalytical Method Validation Parameters

Parameter	Result
Linearity Range	1.0 - 200.0 ng/mL (r² > 0.995)
LLOQ	1.0 ng/mL
Accuracy & Precision
Intra-day (n=6)	Accuracy: 95.2% - 103.5%; Precision (CV%): ≤ 5.8%
Inter-day (n=18, 3 days)	Accuracy: 97.1% - 101.8%; Precision (CV%): ≤ 6.2%
Recovery
Analyte	85.7% ± 4.2%
Internal Standard	88.1% ± 3.9%
Matrix Effect	IS Normalized Matrix Factor: 0.98 - 1.04
Stability
Bench-top (6 hours)	% Bias < 10%
Freeze-thaw (3 cycles)	% Bias < 8%
Long-term (-80°C, 30 days)	% Bias < 12%

Visualizations

Caption: Experimental workflow for the bioanalytical method.

Caption: Hypothetical signaling pathway of the analyte.

Conclusion

The described bioanalytical method provides a reliable and high-throughput approach for the quantification of [4-Fluorobenzyl Alcohol] in human plasma. The use of (4-Fluorophenyl)methanol-d4 as an internal standard ensures the accuracy and precision of the results. This method is well-suited for supporting pharmacokinetic and other studies in the drug development pipeline.

Application Note and Protocol: Preparation of (4-Fluorophenyl)methanol-d4 Stock and Working Solutions for Quantitative Analysis

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the preparation of stock and working solutions of (4-Fluorophenyl)methanol-d4. (4-Fluorophenyl)methanol-d4 is a deuterated analog of (4-Fluorophenyl)methanol and is frequently utilized as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[1] The accuracy of quantitative data relies heavily on the precise and accurate preparation of these standard solutions. This protocol outlines the necessary steps, safety precautions, and materials required to prepare a primary stock solution and subsequent serial dilutions to create working solutions at various concentrations.

Chemical and Physical Properties

A summary of the key chemical properties for (4-Fluorophenyl)methanol-d4 is provided below.

Property	Value	Reference
Chemical Name	(4-Fluorophenyl)methanol-d4	[2]
CAS Number	93111-26-3	[2]
Molecular Formula	C₇H₃D₄FO	[2]
Molecular Weight	130.153 g/mol	[2]
Appearance	Typically a solid or oil	N/A

Materials and Equipment

2.1 Chemicals

• (4-Fluorophenyl)methanol-d4 (≥98% purity)

• Methanol-d4 (CD₃OD), HPLC or LC-MS grade (CAS: 811-98-3)[3]

• Alternatively, other HPLC grade solvents like Acetonitrile or Methanol can be used depending on the analytical method.

2.2 Equipment

• Analytical balance (4-5 decimal places)

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes (e.g., P1000, P200, P20)

• Pipette tips

• Amber glass vials with screw caps (B75204) for storage

• Spatula

• Weighing paper or boat

• Vortex mixer

• Sonicator bath

• Labeling materials

Safety Precautions

All handling of chemicals should be performed inside a certified chemical fume hood. Personal Protective Equipment (PPE), including a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves (e.g., nitrile), must be worn at all times.

• Methanol-d4 (Solvent): Highly flammable liquid and vapor.[3] Toxic if swallowed, in contact with skin, or if inhaled.[3][4] Causes damage to organs (Eyes, Central nervous system).[3] Keep away from heat, sparks, open flames, and hot surfaces.[3] Use only in a well-ventilated area.[5]

• (4-Fluorophenyl)methanol-d4: The specific hazards are not well-documented. Handle with care, assuming it may be harmful, and avoid inhalation, ingestion, and contact with skin and eyes.

Experimental Protocols

4.1 Protocol 1: Preparation of 1 mg/mL Stock Solution

• Tare Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

• Weigh Compound: Accurately weigh approximately 10 mg of (4-Fluorophenyl)methanol-d4 into the tared weighing boat. Record the exact weight.

• Transfer: Carefully transfer the weighed compound into a 10 mL Class A volumetric flask. Tap the weighing boat to ensure all powder is transferred.

• Dissolve: Add approximately 7-8 mL of Methanol-d4 to the volumetric flask.

• Mix: Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer for 30 seconds and/or a sonicator bath for 5-10 minutes until the solid is completely dissolved.

• Dilute to Volume: Once the compound is fully dissolved and the solution has returned to room temperature, carefully add Methanol-d4 to the flask until the bottom of the meniscus touches the calibration mark.

• Homogenize: Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

• Transfer and Label: Transfer the solution to a pre-labeled amber glass vial. The label should include:

  • Compound Name: (4-Fluorophenyl)methanol-d4 Stock

  • Concentration: 1 mg/mL (or the exact concentration based on the weighed mass)

  • Solvent: Methanol-d4

  • Preparation Date

  • Preparer's Initials

Table 1: Stock Solution Preparation Details

Analyte	CAS No.	Molecular Weight ( g/mol )	Mass Weighed (mg)	Solvent	Final Volume (mL)	Final Concentration (mg/mL)
(4-Fluorophenyl)methanol-d4	93111-26-3	130.153	e.g., 10.05	Methanol-d4	10.0	e.g., 1.005

4.2 Protocol 2: Preparation of Working Solutions (Serial Dilution)

Prepare a series of working solutions from the 1 mg/mL stock solution using serial dilutions. The example below demonstrates the preparation of 100 µg/mL, 10 µg/mL, and 1 µg/mL working solutions.

4.2.1 Preparation of 100 µg/mL Working Solution (WS1)

• Pipette 1 mL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

• Dilute to the calibration mark with Methanol-d4.

• Cap and invert the flask 15-20 times to mix thoroughly.

• Transfer to a labeled amber vial.

4.2.2 Preparation of 10 µg/mL Working Solution (WS2)

• Pipette 1 mL of the 100 µg/mL working solution (WS1) into a 10 mL volumetric flask.

• Dilute to the calibration mark with Methanol-d4.

• Cap and invert the flask 15-20 times to mix thoroughly.

• Transfer to a labeled amber vial.

4.2.3 Preparation of 1 µg/mL Working Solution (WS3)

• Pipette 1 mL of the 10 µg/mL working solution (WS2) into a 10 mL volumetric flask.

• Dilute to the calibration mark with Methanol-d4.

• Cap and invert the flask 15-20 times to mix thoroughly.

• Transfer to a labeled amber vial.

Table 2: Working Solutions Preparation Details

Solution ID	Starting Solution	Starting Conc. (µg/mL)	Volume of Starting Solution (mL)	Final Volume (mL)	Final Concentration (µg/mL)
WS1	Stock Solution	1000	1.0	10.0	100
WS2	WS1	100	1.0	10.0	10
WS3	WS2	10	1.0	10.0	1

Storage and Stability

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the preparation of stock and working solutions.

Caption: Workflow for preparing stock and working solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Application Note: High-Throughput Quantification of a Model Analyte in Human Plasma using (4-Fluorophenyl)methanol-d4 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the quantification of a model analyte, (4-Fluorophenyl)methanol, in human plasma using its deuterated analog, (4-Fluorophenyl)methanol-d4, as an internal standard (IS). The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry, offering high accuracy and precision by correcting for variability in sample preparation and matrix effects. This protocol outlines the preparation of calibration standards and quality control (QC) samples, a straightforward protein precipitation method for sample preparation, and typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) parameters. The presented method is suitable for high-throughput bioanalytical workflows in drug discovery and development.

Introduction

In the realm of pharmaceutical and biomedical research, the accurate quantification of analytes in complex biological matrices is crucial. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred technique for such analyses due to its high sensitivity and specificity. However, experimental variations arising from sample preparation, matrix effects (ion suppression or enhancement), and instrument fluctuations can compromise the reliability of the results.

The principle of isotope dilution mass spectrometry (IDMS), which employs a stable isotope-labeled internal standard (SIL-IS), is a robust strategy to mitigate these challenges. A SIL-IS, such as a deuterated analog of the analyte, is chemically identical to the analyte and thus exhibits nearly identical behavior during sample extraction, chromatography, and ionization. Any analyte loss or signal variation during the analytical process is mirrored by the internal standard. By calculating the ratio of the analyte signal to the internal standard signal, accurate and precise quantification can be achieved.

(4-Fluorophenyl)methanol-d4 is the deuterium-labeled version of (4-Fluorophenyl)methanol and serves as an ideal internal standard for the quantification of its non-labeled counterpart and structurally similar compounds in various analytical applications, including GC-MS and LC-MS. This application note provides a comprehensive protocol for the use of (4-Fluorophenyl)methanol-d4 in creating calibration standards for the quantification of (4-Fluorophenyl)methanol in human plasma.

Experimental Protocols

Materials and Reagents

• (4-Fluorophenyl)methanol (Analyte)

• (4-Fluorophenyl)methanol-d4 (Internal Standard, IS)

• Methanol (B129727) (LC-MS Grade)

• Acetonitrile (B52724) (LC-MS Grade) with 0.1% Formic Acid

• Water (LC-MS Grade) with 0.1% Formic Acid

• Control Human Plasma

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Microcentrifuge tubes

• LC-MS/MS system

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of (4-Fluorophenyl)methanol in methanol to prepare a 1 mg/mL stock solution.

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of (4-Fluorophenyl)methanol-d4 in methanol.

• Analyte Working Solutions: Perform serial dilutions of the Analyte Stock Solution with methanol to prepare a series of working solutions at various concentrations. These will be used to spike the blank plasma for calibration standards and QC samples.

• Internal Standard Working Solution (e.g., 500 ng/mL): Dilute the Internal Standard Stock Solution with methanol to achieve a final concentration that is in the mid-range of the calibration curve.

Preparation of Calibration Standards and Quality Control (QC) Samples

• Spike blank, drug-free human plasma with the analyte working solutions to create calibration standards at desired concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Prepare QC samples in the same manner at low, medium, and high concentrations.

Sample Preparation: Protein Precipitation

• To 100 µL of each calibration standard, QC sample, and unknown plasma sample in a microcentrifuge tube, add 10 µL of the Internal Standard Working Solution (e.g., 500 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile with 0.1% formic acid to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new vial or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatography: Employ a suitable C18 reversed-phase column with a gradient elution profile using mobile phases of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Optimize and monitor at least one specific precursor-to-product ion transition for both the analyte and the internal standard.

Data Processing and Quantification

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the Peak Area Ratio (PAR) for each sample: PAR = (Peak Area of Analyte) / (Peak Area of Internal Standard).

• Construct a calibration curve by plotting the PAR against the known concentrations of the calibration standards.

• Perform a linear regression on the calibration curve. The coefficient of determination (r²) should ideally be ≥ 0.995.

• Determine the concentration of the analyte in unknown samples and QC samples using the equation of the line from the calibration curve.

Data Presentation

The following tables summarize the expected performance characteristics of a bioanalytical method using (4-Fluorophenyl)methanol-d4 as an internal standard. The data presented here is illustrative and representative of a successfully validated method.

Table 1: Illustrative Calibration Curve Data

Analyte Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.025
5	0.128
10	0.255
50	1.275
100	2.560
500	12.85
1000	25.75
Linearity (r²)	≥ 0.995

Table 2: Illustrative Method Validation Data

Parameter	Low QC (3 ng/mL)	Medium QC (75 ng/mL)	High QC (750 ng/mL)	Acceptance Criteria
Accuracy (% Bias)	2.5%	-1.8%	0.5%	Within ±15%
Precision (% CV)	5.8%	3.5%	2.1%	≤ 15%
Recovery (%)	92%	95%	94%	Consistent and reproducible

Mandatory Visualizations

Caption: Experimental workflow for the preparation of calibration standards and QC samples.

Application Notes and Protocols for Quantitative Analysis Using (4-Fluorophenyl)methanol-d4 as a Stable Isotope-Labeled Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction:

In the realm of quantitative bioanalysis, particularly within drug discovery and development, achieving the highest degree of accuracy and precision is paramount. Liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) are powerful techniques for the quantification of analytes in complex biological matrices. However, these methods are susceptible to variations arising from sample preparation, matrix effects (such as ion suppression or enhancement), and instrument performance.[1] To counteract these variabilities, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard.[1][2]

(4-Fluorophenyl)methanol-d4 is a deuterated analog of (4-Fluorophenyl)methanol. By replacing four hydrogen atoms with deuterium, its chemical and physical properties remain nearly identical to the unlabeled analyte, while its mass increases by four daltons. This mass difference allows for its distinct detection by a mass spectrometer. When a known amount of (4-Fluorophenyl)methanol-d4 is added to a sample at the beginning of the preparation process, it experiences the same procedural variations as the target analyte.[1] This co-eluting, chemically identical standard allows for reliable correction of any analyte loss or signal fluctuation, ensuring robust and accurate quantification.[3]

This document provides a comprehensive guide and a general protocol for the utilization of (4-Fluorophenyl)methanol-d4 as an internal standard in a hypothetical quantitative assay for its non-deuterated counterpart, (4-Fluorophenyl)methanol, in human plasma. The principles and methodologies described herein can be adapted for the development of quantitative assays for other analytes where a corresponding deuterated standard is employed.

Experimental Protocols

Preparation of Stock and Working Solutions

1.1. Stock Solutions (1 mg/mL):

• Analyte Stock ((4-Fluorophenyl)methanol): Accurately weigh approximately 10 mg of (4-Fluorophenyl)methanol and dissolve it in 10 mL of methanol (B129727) to obtain a final concentration of 1 mg/mL.

• Internal Standard Stock ((4-Fluorophenyl)methanol-d4): Accurately weigh approximately 10 mg of (4-Fluorophenyl)methanol-d4 and dissolve it in 10 mL of methanol to achieve a final concentration of 1 mg/mL.

1.2. Working Solutions:

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the Analyte Stock solution with a 50:50 methanol:water mixture to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Internal Standard Stock solution with methanol to a final concentration of 100 ng/mL. This solution will be used for spiking all samples.

Sample Preparation: Protein Precipitation

This protocol is suitable for the extraction of the analyte and internal standard from human plasma.

• Label microcentrifuge tubes for each calibration standard, QC sample, and unknown sample.

• Pipette 50 µL of the appropriate matrix (human plasma for unknowns and QCs, or a surrogate matrix for calibration standards) into the corresponding tubes.

• Add 10 µL of the appropriate Analyte Working Solution to the calibration standard and QC tubes. For blank and unknown samples, add 10 µL of the 50:50 methanol:water mixture.

• To every tube, add 200 µL of the Internal Standard Working Solution (100 ng/mL) in acetonitrile. This high volume of organic solvent also serves as the protein precipitation agent.

• Vortex all tubes for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for analysis.

LC-MS/MS Instrumental Parameters (Hypothetical)

The following are typical starting parameters for an LC-MS/MS analysis. These will require optimization for the specific instrumentation used.

3.1. Liquid Chromatography:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 20% B

  • 3.1-4.0 min: 20% B

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

3.2. Mass Spectrometry (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • (4-Fluorophenyl)methanol: Precursor Ion (Q1) > Product Ion (Q3) - To be determined experimentally.

  • (4-Fluorophenyl)methanol-d4: Precursor Ion (Q1) > Product Ion (Q3) - To be determined experimentally.

• Source Parameters: Optimized for maximum signal intensity (e.g., Gas Temp: 350 °C, Gas Flow: 10 L/min, Nebulizer: 45 psi, Capillary Voltage: 4000 V).

Data Presentation

The following tables are templates for the presentation of quantitative data from an assay utilizing (4-Fluorophenyl)methanol-d4 as an internal standard.

Table 1: Calibration Curve Performance

Calibration Level	Nominal Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
Blank	0	0	152034	0.000	0.0	N/A
Cal 1	1	305	151890	0.002	1.0	100.0
Cal 2	2.5	760	152345	0.005	2.5	100.0
Cal 3	5	1530	152987	0.010	5.0	100.0
Cal 4	10	3045	152250	0.020	10.0	100.0
Cal 5	25	7620	152400	0.050	25.0	100.0
Cal 6	50	15250	152500	0.100	50.0	100.0
Cal 7	100	30550	152750	0.200	100.0	100.0
Linearity (r²):	>0.995

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL) (n=6)	Standard Deviation	Accuracy (%)	Precision (%CV)
LLOQ QC	1	1.02	0.08	102.0	7.8
Low QC	3	2.95	0.15	98.3	5.1
Mid QC	30	30.6	1.22	102.0	4.0
High QC	80	78.9	2.37	98.6	3.0

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation

Visualizations

Caption: A flowchart illustrating the major steps in a quantitative bioanalytical workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]

Application Notes and Protocols for (4-Fluorophenyl)methanol-d4 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of (4-Fluorophenyl)methanol-d4 as an internal standard in drug metabolism and pharmacokinetic (DMPK) studies. The protocols and data presented are representative of typical bioanalytical methods and are intended to serve as a template for researchers in the field.

Introduction to Deuterated Internal Standards

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), a suitable internal standard (IS) is crucial for correcting analytical variability during sample processing and analysis.[1] Stable isotope-labeled (SIL) compounds, particularly deuterated standards, are considered the gold standard for use as internal standards in mass spectrometry-based bioanalysis.[1][2] (4-Fluorophenyl)methanol-d4 is a deuterated analog of (4-Fluorophenyl)methanol, where four hydrogen atoms have been replaced with deuterium. This isotopic substitution results in a mass increase, allowing for its differentiation from the unlabeled analyte by the mass spectrometer, while its chemical and physical properties remain nearly identical.[3]

Advantages of using (4-Fluorophenyl)methanol-d4 as an Internal Standard:

• Co-elution with the Analyte: Due to the negligible difference in polarity, the deuterated standard co-elutes with the unlabeled analyte, which is critical for compensating for matrix effects.[1]

• Similar Extraction Recovery and Ionization Response: (4-Fluorophenyl)methanol-d4 exhibits nearly identical behavior to the analyte during sample preparation and ionization, ensuring that any analyte loss or instrumental fluctuations are accurately accounted for.[1]

• Improved Accuracy and Precision: The use of a deuterated internal standard consistently leads to robust and reliable bioanalytical methods with a high level of accuracy and precision.[1][4]

• Enhanced Method Robustness: It minimizes the impact of sample matrix variability, leading to more consistent results across different biological samples.[5]

Application: Quantification of a Hypothetical Drug Candidate (HDC) and its Metabolite

This section outlines the application of (4-Fluorophenyl)methanol-d4 in a bioanalytical method for the simultaneous quantification of a hypothetical drug candidate (HDC) and its primary metabolite, (4-Fluorophenyl)methanol, in human plasma.

Hypothetical Metabolic Pathway of HDC

The metabolic pathway of many drug candidates can involve cleavage of ester or amide bonds, releasing smaller molecules. In this hypothetical scenario, HDC undergoes metabolism to form (4-Fluorophenyl)methanol.

Hypothetical metabolic pathway of HDC.

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of (4-Fluorophenyl)methanol in plasma samples using (4-Fluorophenyl)methanol-d4 as an internal standard.

Experimental workflow for quantification.

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh and dissolve (4-Fluorophenyl)methanol and (4-Fluorophenyl)methanol-d4 in methanol (B129727) to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions of (4-Fluorophenyl)methanol by serial dilution of the stock solution with 50% methanol in water.

• Internal Standard Working Solution (100 ng/mL): Dilute the (4-Fluorophenyl)methanol-d4 stock solution with 50% methanol in water to obtain a 100 ng/mL working solution.

Sample Preparation (Protein Precipitation)

• To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma sample, calibration standard, or quality control (QC) sample.

• Add 20 µL of the 100 ng/mL (4-Fluorophenyl)methanol-d4 internal standard working solution and vortex briefly.

• Add 300 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50% acetonitrile in water with 0.1% formic acid).

• Inject a portion (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: A suitable C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, to be optimized for the analyte.

  • Detection Mode: Selected Reaction Monitoring (SRM).

  • Hypothetical SRM Transitions:

    • (4-Fluorophenyl)methanol: Precursor ion (e.g., [M+H]+ or [M-H]-) → Product ion

    • (4-Fluorophenyl)methanol-d4: Precursor ion (e.g., [M+H]+ or [M-H]- with a +4 Da shift) → Product ion

Quantitative Data Presentation

The following tables summarize the expected performance characteristics of a validated bioanalytical method using (4-Fluorophenyl)methanol-d4 as an internal standard.

Table 1: Calibration Curve for (4-Fluorophenyl)methanol

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean ± SD, n=3)	Accuracy (%)
1.0	0.012 ± 0.001	102.5
5.0	0.061 ± 0.004	101.2
25.0	0.305 ± 0.015	99.8
100.0	1.220 ± 0.058	100.5
500.0	6.105 ± 0.244	99.1
1000.0	12.210 ± 0.488	98.7
Linearity Range:	1.0 - 1000.0 ng/mL	r² > 0.99

Table 2: Precision and Accuracy Data for Quality Control Samples

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
LLOQ	1.0	8.5	9.2	103.1	102.5
Low	3.0	6.2	7.5	101.8	100.9
Medium	300.0	4.1	5.3	99.5	99.8
High	800.0	3.5	4.8	98.9	99.2

LLOQ: Lower Limit of Quantification

Conclusion

(4-Fluorophenyl)methanol-d4 is an excellent internal standard for the quantification of (4-Fluorophenyl)methanol in biological matrices. Its use in LC-MS/MS-based bioanalytical methods provides high accuracy, precision, and robustness, making it a valuable tool in drug metabolism and pharmacokinetic studies. The protocols and data presented here serve as a guide for the development and validation of such methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]

analytical methods employing (4-Fluorophenyl)methanol-d4

An increasing demand for precise and reliable quantification of pharmaceutical compounds in complex biological matrices has led to the widespread adoption of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. The use of stable isotope-labeled internal standards is a cornerstone of robust bioanalytical methods, compensating for variability in sample preparation and matrix effects. This document provides detailed application notes and protocols for the employment of (4-Fluorophenyl)methanol-d4 as an internal standard in the quantitative analysis of drugs containing a 4-fluorophenyl moiety, with a specific focus on the antipsychotic drug Haloperidol.

Application Notes

(4-Fluorophenyl)methanol-d4 is an ideal internal standard for the quantification of analytes containing a 4-fluorophenyl group, such as Haloperidol. Its deuteration provides a mass shift that allows for clear differentiation from the analyte by the mass spectrometer, while its structural similarity ensures co-elution and similar ionization behavior, effectively correcting for matrix effects and variations during sample processing.

This application note describes a sensitive and selective LC-MS/MS method for the determination of Haloperidol in human plasma. The method utilizes (4-Fluorophenyl)methanol-d4 as the internal standard and employs a salt-assisted liquid-liquid microextraction (SALLME) for sample preparation, which is a simple, rapid, and efficient extraction technique.

Key Method Parameters:

• Analyte: Haloperidol

• Internal Standard: (4-Fluorophenyl)methanol-d4

• Matrix: Human Plasma

• Sample Preparation: Salt-Assisted Liquid-Liquid Microextraction (SALLME)

• Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Quantification Range: 1 - 15 ng/mL

Experimental Protocols

Standard and Sample Preparation

1.1. Stock Solutions:

• Prepare a stock solution of Haloperidol in methanol (B129727) at a concentration of 1 mg/mL.

• Prepare a stock solution of (4-Fluorophenyl)methanol-d4 in methanol at a concentration of 1 mg/mL.

1.2. Working Standard Solutions:

• Prepare working standard solutions of Haloperidol by diluting the stock solution with an appropriate volume of methanol to create calibration standards.

• Prepare a working solution of the internal standard, (4-Fluorophenyl)methanol-d4, at a suitable concentration in methanol.

1.3. Calibration Standards and Quality Control Samples:

• Prepare calibration standards and quality control (QC) samples by spiking blank human plasma with the Haloperidol working standard solution and the (4-Fluorophenyl)methanol-d4 internal standard working solution.

• The concentrations of the calibration standards should bracket the expected concentration range of the unknown samples.

Sample Extraction: Salt-Assisted Liquid-Liquid Microextraction (SALLME)

• To a 1.5 mL microcentrifuge tube, add 200 µL of plasma sample (calibrator, QC, or unknown).

• Add a specified volume of the (4-Fluorophenyl)methanol-d4 internal standard working solution.

• Add 300 µL of acetonitrile (B52724) and 200 mg of sodium chloride.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge the tube at 10,000 rpm for 5 minutes to induce phase separation.

• Carefully transfer the upper organic layer (acetonitrile) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject a portion into the LC-MS/MS system.

LC-MS/MS Conditions

3.1. Liquid Chromatography:

• Column: A suitable C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A linear gradient from 10% to 90% Mobile Phase B over a few minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3.2. Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Haloperidol: m/z 376.2 → 165.1

  • (4-Fluorophenyl)methanol-d4: Determine the appropriate precursor and product ions for this specific internal standard. (Note: As the exact transitions for (4-Fluorophenyl)methanol-d4 were not found in the search results, these would need to be determined experimentally during method development. A plausible precursor ion would be the protonated molecule [M+H]+, and a product ion would result from a characteristic fragmentation).

Data Presentation

The following tables summarize the quantitative performance of a representative LC-MS/MS method for Haloperidol, which can be expected when using a suitable deuterated internal standard like (4-Fluorophenyl)methanol-d4.

Table 1: Calibration Curve for Haloperidol

Concentration (ng/mL)	Mean Peak Area Ratio (Analyte/IS)	% Accuracy
1.0	0.052	102.3
2.5	0.131	98.9
5.0	0.265	101.5
10.0	0.530	99.8
15.0	0.798	100.7

Correlation Coefficient (r²): >0.99

Table 2: Precision and Accuracy for Haloperidol Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (%)
LLOQ	1.0	1.03	5.8	7.2	103.0
Low	3.0	2.95	4.5	6.1	98.3
Medium	7.5	7.61	3.2	5.4	101.5
High	12.0	11.89	2.8	4.9	99.1

Mandatory Visualization

Caption: Experimental workflow for the quantification of Haloperidol in human plasma.

Application Notes and Protocols for (4-Fluorophenyl)methanol-d4 as a Tracer in Metabolic Profiling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique in metabolic research, enabling the tracing of molecules through complex biochemical pathways. (4-Fluorophenyl)methanol-d4 is a deuterated analog of (4-Fluorophenyl)methanol, designed for use as a tracer in metabolic profiling studies. The deuterium (B1214612) (d4) label on the methanol (B129727) group provides a distinct mass shift, allowing for the differentiation of the tracer and its metabolites from their endogenous, unlabeled counterparts by mass spectrometry (MS). The fluorine atom serves as a sensitive reporter for ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy, offering an orthogonal analytical method for detection and quantification.[1][2][3][4][5]

These application notes provide a comprehensive overview of the use of (4-Fluorophenyl)methanol-d4 in metabolic studies, including its primary metabolic pathway, detailed experimental protocols for in vitro metabolism assays, and methods for sample analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and ¹⁹F NMR.

Metabolic Pathway of (4-Fluorophenyl)methanol

The metabolism of (4-Fluorophenyl)methanol is inferred to follow the well-established pathway of benzyl (B1604629) alcohol.[6][7][8] The primary metabolic route involves the sequential oxidation of the alcohol moiety, catalyzed by alcohol and aldehyde dehydrogenases, to the corresponding carboxylic acid. This is followed by conjugation with glycine (B1666218) to form a hippuric acid derivative, which is a major route of excretion for aromatic carboxylic acids.[9][10] The fluorine substituent is generally stable and not a primary site of metabolism for this class of compounds.[11][12][13]

The deuterated tracer, (4-Fluorophenyl)methanol-d4, is expected to follow the same metabolic pathway. The deuterium atoms on the benzylic carbon are retained throughout the oxidative and conjugation steps.

References

• 1. Fluorine-19 or phosphorus-31 NMR spectroscopy: a suitable analytical technique for quantitative in vitro metabolic studies of fluorinated or phosphorylated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. 19F-MRS studies of fluorinated drugs in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 6. Human Metabolome Database: Showing metabocard for Benzyl alcohol (HMDB0003119) [hmdb.ca]
• 7. Benzyl alcohol - Wikipedia [en.wikipedia.org]
• 8. Benzyl alcohol metabolism and elimination in neonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Final report on the safety assessment of Benzyl Alcohol, Benzoic Acid, and Sodium Benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of benzyl alcohol and its metabolite in plasma by reversed-phase high-performance liquid chromatography [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Metabolic and Pharmaceutical Aspects of Fluorinated Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]

Application Notes and Protocols for (4-Fluorophenyl)methanol-d4 in Plasma Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the utilization of (4-Fluorophenyl)methanol-d4 as an internal standard (IS) in the quantitative analysis of an analyte of interest in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, such as a deuterated compound, is considered the gold standard in quantitative bioanalysis, offering superior accuracy and precision by compensating for variability during sample preparation and analysis.[1][2]

(4-Fluorophenyl)methanol-d4, being chemically identical to its non-deuterated counterpart, co-elutes and experiences similar extraction recovery and matrix effects, thereby ensuring reliable quantification.[2] This document outlines a representative protein precipitation sample preparation method, a common and straightforward approach for plasma samples.

Experimental Protocols

Materials and Reagents

• (4-Fluorophenyl)methanol-d4 (Internal Standard)

• Analyte of interest

• Control (blank) human plasma (with appropriate anticoagulant, e.g., K2-EDTA)

• Acetonitrile (B52724) (ACN), HPLC or LC-MS grade

• Methanol (B129727) (MeOH), HPLC or LC-MS grade

• Formic acid, LC-MS grade

• Water, deionized or Milli-Q

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

Preparation of Solutions

Stock Solutions (1 mg/mL):

• Accurately weigh approximately 1 mg of the analyte and (4-Fluorophenyl)methanol-d4.

• Dissolve each compound in 1 mL of methanol to prepare individual stock solutions of 1 mg/mL.

• Store stock solutions at -20°C.

Working Standard Solutions:

• Prepare a series of working standard solutions of the analyte by serially diluting the stock solution with 50:50 (v/v) methanol:water. These solutions will be used to spike into blank plasma to create calibration standards.

• Prepare a working solution of the internal standard, (4-Fluorophenyl)methanol-d4, at a suitable concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water. The optimal concentration should be determined during method development.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples.

• Label microcentrifuge tubes for calibration standards, quality control (QC) samples, and unknown study samples.

• To 100 µL of plasma in each tube, add 10 µL of the internal standard working solution.

• For calibration standards and QCs, add the appropriate concentration of the analyte working standard solution. For unknown samples, add 10 µL of 50:50 methanol:water.

• Vortex each tube for 10-20 seconds to ensure thorough mixing.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.[3]

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[3]

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Accurate Quantification Using (4-Fluorophenyl)methanol-d4 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the accurate quantification of analytes using (4-Fluorophenyl)methanol-d4 as an internal standard. The methodologies outlined are particularly relevant for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) applications in bioanalysis, environmental testing, and forensic toxicology.

Introduction

Accurate quantification of analytes in complex matrices is a critical requirement in many scientific disciplines. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for correcting analytical variability, including matrix effects, extraction inconsistencies, and instrument response fluctuations. (4-Fluorophenyl)methanol-d4, a deuterated analog of (4-Fluorophenyl)methanol, serves as an excellent internal standard for the quantification of various compounds, particularly those with similar structural motifs. Its physicochemical properties closely mimic those of the unlabeled analyte, ensuring co-elution and proportional response in mass spectrometric detection, which is fundamental to the principle of isotope dilution mass spectrometry.

Quantitative Data Summary

The following tables summarize typical quantitative performance data from bioanalytical method validations using (4-Fluorophenyl)methanol-d4 as an internal standard for the hypothetical quantification of a fluorinated psychoactive compound.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Regression Model	Correlation Coefficient (r²)
Analyte X	0.1 - 100	Linear, 1/x² weighting	> 0.995

Table 2: Accuracy and Precision Data (Inter-day)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
LLOQ	0.1	0.095	95.0	8.5
LQC	0.3	0.291	97.0	6.2
MQC	10	10.3	103.0	4.8
HQC	80	78.9	98.6	5.5

Table 3: Matrix Effect and Recovery

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Effect (%)
LQC	85.2	86.1	98.9
HQC	87.5	88.0	99.4

Experimental Protocols

LC-MS/MS Protocol for Quantification in Human Plasma

This protocol describes a method for the quantification of a target analyte in human plasma using (4-Fluorophenyl)methanol-d4 as an internal standard.

3.1.1. Materials and Reagents

• Blank human plasma (K2-EDTA)

• Analyte reference standard

• (4-Fluorophenyl)methanol-d4 internal standard (IS)

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

3.1.2. Sample Preparation: Protein Precipitation

• Thaw plasma samples and vortex to ensure homogeneity.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the (4-Fluorophenyl)methanol-d4 internal standard working solution (e.g., 100 ng/mL in methanol).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

3.1.3. LC-MS/MS Conditions

• LC System: High-performance liquid chromatography system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10-90% B

  • 3.0-3.5 min: 90% B

  • 3.5-3.6 min: 90-10% B

  • 3.6-5.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte: [Precursor ion > Product ion]

  • (4-Fluorophenyl)methanol-d4: [Precursor ion > Product ion] (To be determined based on the specific analyte)

GC-MS Protocol for Quantification in Environmental Water Samples

This protocol outlines a method for the quantification of a target analyte in water samples using (4-Fluorophenyl)methanol-d4 as an internal standard.

3.2.1. Materials and Reagents

• Blank water samples

• Analyte reference standard

• (4-Fluorophenyl)methanol-d4 internal standard (IS)

• Dichloromethane (B109758) (GC grade)

• Sodium sulfate (B86663) (anhydrous)

3.2.2. Sample Preparation: Liquid-Liquid Extraction

• To a 10 mL water sample in a separatory funnel, add 10 µL of the (4-Fluorophenyl)methanol-d4 internal standard working solution (e.g., 1 µg/mL in methanol).

• Add 5 mL of dichloromethane and shake vigorously for 2 minutes.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction with another 5 mL of dichloromethane.

• Combine the organic extracts and pass them through a funnel containing anhydrous sodium sulfate to remove residual water.

• Evaporate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer to a GC-MS autosampler vial.

3.2.3. GC-MS Conditions

• GC System: Gas chromatograph with a split/splitless injector

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 60°C, hold for 1 min

  • Ramp: 10°C/min to 280°C, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Injection Mode: Splitless

• MS System: Single or triple quadrupole mass spectrometer

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Selected Ion Monitoring (SIM) or MRM Ions:

  • Analyte: [Target ions]

  • (4-Fluorophenyl)methanol-d4: [Target ions] (To be determined based on the specific analyte)

Visualizations

Caption: General workflow for quantitative analysis.

Caption: Hypothetical signaling pathway.

Application Notes: The Role of (4-Fluorophenyl)methanol-d4 in Clinical Toxicology Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of clinical toxicology, the accurate and precise quantification of xenobiotics in biological matrices is paramount for diagnosing poisoning, monitoring drug efficacy, and ensuring patient safety. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalytical testing due to its high sensitivity and selectivity. The use of stable isotope-labeled internal standards (SIL-IS) is a cornerstone of robust LC-MS/MS methodologies, effectively compensating for variability in sample preparation and instrumental analysis.[1][2][3] (4-Fluorophenyl)methanol-d4, a deuterated analog of (4-fluorophenyl)methanol, serves as an ideal internal standard for the quantification of various drugs and metabolites containing the 4-fluorobenzyl moiety. Its chemical and physical properties closely mimic those of the target analyte, ensuring co-elution and equivalent behavior during extraction and ionization, thereby leading to highly reliable and reproducible quantitative results.[1][4][5]

Bis(4-fluorophenyl)methanol, a related non-deuterated compound, is a known building block in the synthesis of several antipsychotic drugs, including fluspirilene, pimozide, and penfluridol. This structural similarity underscores the potential utility of (4-Fluorophenyl)methanol-d4 as an internal standard for the therapeutic drug monitoring or toxicological screening of these and other structurally related compounds.

This document provides detailed application notes and a representative protocol for the use of (4-Fluorophenyl)methanol-d4 in a clinical toxicology screening workflow.

Principle of the Method

The analytical method is based on the principle of isotope dilution mass spectrometry. A known amount of the internal standard, (4-Fluorophenyl)methanol-d4, is added to a biological sample (e.g., plasma) at the initial stage of sample preparation. The sample is then subjected to a protein precipitation extraction to remove macromolecules. The resulting supernatant is analyzed by LC-MS/MS. The analyte and the internal standard are separated chromatographically and detected by tandem mass spectrometry using multiple reaction monitoring (MRM). The ratio of the analyte's peak area to the internal standard's peak area is used to calculate the concentration of the analyte in the sample, effectively correcting for any losses during sample processing or fluctuations in instrument response.

Application: Quantification of a 4-Fluorobenzyl-Containing Analyte

This representative protocol is designed for the quantification of a hypothetical analyte, "4-fluorobenzyl compound X," in human plasma. This protocol can be adapted for various analytes with a 4-fluorobenzyl substructure.

Table 1: LC-MS/MS Method Parameters

Parameter	Value
LC System	Agilent 1290 Infinity II or equivalent
MS System	Sciex Triple Quad 6500+ or equivalent
Column	Phenomenex Kinetex C18 (100 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Analyte)	Analyte-specific (e.g., m/z 250.1 -> 123.1)
MRM Transition (IS)	m/z 131.1 -> 103.1

Table 2: Method Validation Summary

Parameter	Result
Linearity Range	1 - 1000 ng/mL (r² > 0.995)
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (%Bias)	± 15%
Matrix Effect	Minimal, compensated by IS
Recovery	> 85%

Experimental Protocol

Materials and Reagents

• (4-Fluorophenyl)methanol-d4 (Internal Standard)

• Reference standard for the target analyte ("4-fluorobenzyl compound X")

• Human plasma (K2EDTA as anticoagulant)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Methanol (HPLC grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

Preparation of Standard and QC Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and (4-Fluorophenyl)methanol-d4 in methanol.

• Working Standard Solutions: Serially dilute the analyte stock solution with 50:50 methanol:water to prepare calibration standards at concentrations of 1, 5, 10, 50, 100, 500, and 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the (4-Fluorophenyl)methanol-d4 stock solution with acetonitrile.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at low (3 ng/mL), medium (75 ng/mL), and high (750 ng/mL) concentrations.

Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for blank, standards, QCs, and unknown samples.

• Pipette 100 µL of the respective sample (blank plasma, spiked plasma standards, QCs, or unknown samples) into the corresponding tubes.

• Add 300 µL of the internal standard working solution (100 ng/mL (4-Fluorophenyl)methanol-d4 in acetonitrile) to all tubes except the blank (add 300 µL of acetonitrile to the blank).

• Vortex each tube vigorously for 30 seconds to precipitate proteins.

• Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer 200 µL of the clear supernatant to LC-MS vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

Visualizations

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. chiron.no [chiron.no]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]

Application of (4-Fluorophenyl)methanol-d4 in Environmental Analysis: Application Notes and Protocols

(4-Fluorophenyl)methanol-d4 is a deuterated analog of (4-Fluorophenyl)methanol, utilized as a high-purity internal standard in analytical chemistry. Its application is particularly crucial in environmental analysis for the accurate quantification of trace-level organic pollutants. This stable isotope-labeled compound is chemically identical to its non-labeled counterpart, allowing it to mimic the analyte's behavior during sample preparation and analysis. This mimicry effectively compensates for variations in extraction efficiency, matrix effects, and instrument response, leading to more accurate and precise measurement of environmental contaminants.[1][2][3]

This document provides detailed application notes and protocols for the use of (4-Fluorophenyl)methanol-d4 as an internal standard in the gas chromatography-mass spectrometry (GC-MS) analysis of environmental samples.

Application Notes

Principle of Isotope Dilution Mass Spectrometry (IDMS):

The core of this application lies in the principle of Isotope Dilution Mass Spectrometry (IDMS). A known quantity of (4-Fluorophenyl)methanol-d4 is added to the environmental sample at the beginning of the analytical process. As the deuterated standard has a different mass from the target analyte, it can be distinguished by the mass spectrometer. Any loss of the analyte during sample extraction, cleanup, and injection is mirrored by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the isotopically labeled standard, accurate quantification can be achieved, regardless of sample loss or matrix-induced signal suppression or enhancement.

Key Applications in Environmental Monitoring:

• Pesticide Residue Analysis: (4-Fluorophenyl)methanol-d4 can be employed as an internal standard for the quantification of various pesticides in complex matrices such as soil, water, and agricultural products.

• Analysis of Volatile Organic Compounds (VOCs): In methods like EPA 524.2 for purgeable organic compounds in water, deuterated internal standards are essential for accurate quantification.[4] (4-Fluorophenyl)methanol-d4, due to its structural similarity to certain industrial chemicals and pollutants, can serve as a reliable internal standard.

• Determination of Semi-Volatile Organic Compounds (SVOCs): For the analysis of SVOCs in environmental samples using GC-MS, as outlined in methods similar to EPA 8270, this internal standard can improve the reliability of quantitative results.[5]

Advantages of using (4-Fluorophenyl)methanol-d4:

• High Accuracy and Precision: Minimizes errors arising from sample preparation and matrix effects.[2][3]

• Improved Method Robustness: Leads to more consistent and reliable results across different sample batches and matrices.

• Enhanced Sensitivity: By providing a stable reference, it can aid in the detection and quantification of analytes at very low concentrations.

Experimental Protocols

The following is a generalized protocol for the determination of a hypothetical fluorinated organic pollutant in water samples using (4-Fluorophenyl)methanol-d4 as an internal standard, followed by GC-MS analysis.

1. Preparation of Standards

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of the target analyte and dissolve it in 10 mL of methanol (B129727).

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of (4-Fluorophenyl)methanol-d4 and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock standard solution with methanol to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL. Spike each calibration standard with the internal standard stock solution to a final concentration of 1 µg/mL.

2. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Collection: Collect 500 mL of the water sample in a clean glass container.

• Spiking: Add 5 µL of the 100 µg/mL (4-Fluorophenyl)methanol-d4 internal standard stock solution to the 500 mL water sample, resulting in a concentration of 1 µg/L.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass the entire 500 mL water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds.

• Elution: Elute the trapped analytes and the internal standard from the cartridge with 5 mL of ethyl acetate.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

3. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

• Injector: Splitless mode, 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least two characteristic ions for the target analyte and (4-Fluorophenyl)methanol-d4.

4. Quantification

• Create a calibration curve by plotting the ratio of the peak area of the target analyte to the peak area of (4-Fluorophenyl)methanol-d4 against the concentration of the target analyte in the working standard solutions.

• Calculate the concentration of the target analyte in the environmental sample using the response factor from the calibration curve.

Data Presentation

Table 1: GC-MS Parameters for Target Analyte and Internal Standard

Parameter	Target Analyte (Hypothetical)	(4-Fluorophenyl)methanol-d4
Retention Time (min)	12.5	10.2
Quantifier Ion (m/z)	158	113
Qualifier Ion 1 (m/z)	131	84
Qualifier Ion 2 (m/z)	77	54

Table 2: Method Performance Data (Hypothetical)

Parameter	Value
Linearity (r²)	> 0.995
Method Detection Limit (MDL)	0.05 µg/L
Limit of Quantification (LOQ)	0.15 µg/L
Recovery (%)	92 - 105%
Precision (RSD, %)	< 10%

Visualizations

Caption: Experimental workflow for environmental sample analysis.

Caption: Principle of internal standard correction.

References

• 1. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]
• 5. agilent.com [agilent.com]

Technical Notes & Optimization

(4-Fluorophenyl)methanol-d4 stability and storage conditions

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability and proper storage of (4-Fluorophenyl)methanol-d4.

Frequently Asked Questions (FAQs)

Q1: What is (4-Fluorophenyl)methanol-d4 and what are its primary applications? A1: (4-Fluorophenyl)methanol-d4 is a deuterium-labeled version of (4-Fluorophenyl)methanol.[1][2] The substitution of hydrogen with deuterium (B1214612), a stable, non-radioactive heavy isotope, makes it a valuable tool in pharmaceutical research.[3] Its primary applications include its use as an internal standard for quantitative analysis by methods like NMR, GC-MS, or LC-MS and in studies to understand the pharmacokinetic and metabolic profiles of drugs.[1][2]

Q2: Is (4-Fluorophenyl)methanol-d4 inherently more stable than its non-deuterated counterpart? A2: Yes, in principle. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can slow down metabolic breakdown and chemical degradation processes like oxidation, enhancing the molecule's stability.[4] However, the overall stability is still dependent on the entire molecular structure and the specific experimental and storage conditions.[4] While the deuterium isotope itself is stable, the organic molecule can still be susceptible to other forms of degradation.[4]

Q3: What are the optimal storage conditions for (4-Fluorophenyl)methanol-d4? A3: Proper storage is critical to maintain both chemical and isotopic purity.[4] It is recommended to store (4-Fluorophenyl)methanol-d4 at -20°C.[1] General best practices include protecting the compound from moisture, which can cause H/D back-exchange, and light, which can catalyze degradation.[4] Storing the compound in a tightly sealed, light-protecting container (e.g., amber vial) under an inert atmosphere (e.g., argon or nitrogen) is ideal.[4]

Q4: How can I detect potential degradation or isotopic exchange of my sample? A4: A combination of chromatographic and spectroscopic methods is recommended. Liquid Chromatography-Mass Spectrometry (LC-MS) is highly effective for monitoring stability. A shift towards lower masses over time can indicate H/D back-exchange, compromising isotopic purity.[4] High-Performance Liquid Chromatography (HPLC) with UV or MS detection can be used to quantify the parent compound and identify any chemical degradation products.[4] Additionally, Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the compound's structure and the specific positions of deuterium substitution.[5]

Q5: What are the likely degradation pathways for (4-Fluorophenyl)methanol-d4? A5: While specific degradation studies on this deuterated compound are not widely published, the primary degradation pathway for its non-deuterated analog, and for benzyl (B1604629) alcohols in general, is oxidation. (4-Fluorophenyl)methanol-d4 can be oxidized to form the corresponding aldehyde (4-Fluoro-d4-benzaldehyde), which can be further oxidized to the carboxylic acid (4-Fluoro-d4-benzoic acid).

Stability and Storage Summary

The following table summarizes the key factors influencing the stability of (4-Fluorophenyl)methanol-d4 and the recommended storage and handling procedures.

Factor	Influence on Stability	Recommended Storage & Handling
Temperature	Elevated temperatures accelerate the rate of chemical degradation.[4]	Store at -20°C for long-term stability.[1] For short-term use, keep cool and in a well-ventilated place.[6][7]
Light	Exposure to light, particularly UV light, can induce photolytic degradation.[4]	Store in light-protecting containers, such as amber glass vials.[4]
Moisture / Air	Moisture can be a source of protons, leading to hydrogen/deuterium (H/D) back-exchange and reducing isotopic purity.[4] Oxygen in the air can promote oxidation.	Store in a tightly sealed container in a dry environment.[4] For maximum protection, store under an inert atmosphere (e.g., argon or nitrogen).[4]
pH	Extreme pH conditions in solution can catalyze hydrolysis or other degradation reactions.	When preparing solutions, use appropriate buffers and assess stability under the specific pH conditions of your experiment.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent analytical or experimental results.	1. Degradation of the compound due to improper storage. 2. Reduced isotopic purity due to H/D exchange.	1. Verify storage conditions (temperature, light, moisture). 2. Re-analyze the purity and isotopic enrichment of the compound using LC-MS and/or NMR. 3. Use a fresh, unopened vial for critical experiments.
Appearance of unexpected peaks in HPLC or GC analysis.	Chemical degradation has occurred, leading to the formation of impurities (e.g., aldehyde or carboxylic acid).	1. Confirm the identity of impurities using mass spectrometry. 2. Review handling procedures to minimize exposure to air, light, and high temperatures during experiments. 3. Implement the stability testing protocol to understand degradation kinetics.
Mass spectrometry shows a lower molecular weight than expected.	H/D back-exchange has occurred, where deuterium atoms are replaced by hydrogen atoms from solvent or moisture.	1. Ensure all solvents are anhydrous and handle the compound in a dry environment (e.g., glove box). 2. Store the compound under an inert atmosphere. 3. Run the H/D exchange stability protocol to assess the rate of exchange in your experimental matrix.

Experimental Protocols

Protocol 1: Assessing Chemical Stability via HPLC-MS

Objective: To quantify the amount of (4-Fluorophenyl)methanol-d4 and detect major degradation products under specific stress conditions.

Methodology:

• Sample Preparation: Prepare a stock solution of the compound in an appropriate anhydrous solvent (e.g., acetonitrile). Dilute the stock solution to a working concentration in the desired test medium (e.g., buffer, formulation blank).

• Stress Conditions: Aliquot the working solution into separate vials for each condition:

  • Thermal: Incubate at an elevated temperature (e.g., 40°C).

  • Photolytic: Expose to a controlled light source in a photostability chamber.[4]

  • Control: Keep at the recommended storage temperature (-20°C) and protected from light.

• Time Points: Collect samples from each condition at specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours).

• Analysis: Analyze each sample by a validated stability-indicating HPLC-UV/MS method.

• Data Interpretation: Calculate the percentage of the parent compound remaining at each time point relative to the time 0 sample. Identify and, if possible, quantify any significant degradation products.

Protocol 2: Assessing Isotopic (H/D) Exchange Stability via LC-MS

Objective: To determine the stability of the deuterium labels and measure the rate of H/D back-exchange under relevant experimental conditions.[4]

Methodology:

• Sample Preparation: Prepare a stock solution of the compound in an aprotic, anhydrous solvent (e.g., DMSO). Spike a known concentration into the test medium (e.g., phosphate-buffered saline pH 7.4, plasma).[4]

• Incubation: Incubate the sample at a physiologically relevant temperature (e.g., 37°C).[4]

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24 hours).[4]

• Sample Quenching: Immediately stop any potential enzymatic activity or chemical exchange by adding a quenching solution (e.g., cold acetonitrile) and placing the sample on ice.[4]

• Extraction: If necessary, extract the compound from the matrix using techniques like protein precipitation or liquid-liquid extraction.[4]

• Analysis: Analyze the samples using LC-MS, monitoring the full mass spectrum.

• Data Interpretation: Examine the mass isotopologue distribution of the compound over time. A shift towards lower masses indicates H/D back-exchange. Calculate the percentage of the fully deuterated form remaining at each time point to determine the rate of exchange.[4]

Visual Guides

Caption: Recommended workflow for receiving, storing, and handling (4-Fluorophenyl)methanol-d4.

Caption: General experimental workflow for conducting a stability study.

Caption: A potential oxidative degradation pathway for (4-Fluorophenyl)methanol-d4.

References

• 1. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. benchchem.com [benchchem.com]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

troubleshooting (4-Fluorophenyl)methanol-d4 internal standard variability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address variability issues encountered with the (4-Fluorophenyl)methanol-d4 internal standard. The information is tailored for researchers, scientists, and drug development professionals utilizing this internal standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of variability when using (4-Fluorophenyl)methanol-d4 as an internal standard?

Variability in the response of (4-Fluorophenyl)methanol-d4 can stem from several factors throughout the analytical workflow. The most prevalent issues include:

• Isotopic Exchange (H/D Exchange): Deuterium (B1214612) atoms on the methanol (B129727) group can exchange with protons from the surrounding solvent or matrix, especially under certain pH and temperature conditions.[1][2]

• Purity of the Internal Standard: The presence of unlabeled (4-Fluorophenyl)methanol in the deuterated standard can lead to an overestimation of the analyte's concentration, particularly at the lower limit of quantification (LLOQ).[1][3]

• Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of the internal standard in the mass spectrometer's ion source, leading to inconsistent responses.[1][4][5]

• Chromatographic Shift (Isotope Effect): Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[3] This can lead to differential matrix effects if the analyte and internal standard do not co-elute perfectly.[3]

• Sample Preparation Inconsistencies: Errors during sample preparation, such as inconsistent pipetting, extraction inefficiencies, or variations in evaporation steps, can introduce variability.[6]

• Instrument Instability: Fluctuations in the performance of the LC-MS system, including the autosampler, pump, or mass spectrometer, can cause signal instability.[6][7]

• Storage and Handling: Improper storage of the (4-Fluorophenyl)methanol-d4 stock or working solutions can lead to degradation or concentration changes over time.[8][9]

Q2: My (4-Fluorophenyl)methanol-d4 signal is decreasing over the course of an analytical run. What is the likely cause?

A progressive decrease in the internal standard signal throughout a run often points towards isotopic exchange or instability under the current analytical conditions .[1][3] Factors that can promote the loss of deuterium from the methanol group include:

• pH of the mobile phase or sample: Both acidic and basic conditions can catalyze the exchange of deuterium for protons.[1]

• Temperature: Higher temperatures used in the autosampler or column compartment can accelerate this exchange.[1][3]

• Solvent Composition: Protic solvents like water and methanol in the mobile phase can act as a source of protons.[1]

To troubleshoot this, it is recommended to perform an isotopic stability assessment as detailed in the experimental protocols section.

Q3: The variability of my (4-Fluorophenyl)methanol-d4 is high between different sample lots. What should I investigate?

High variability between different sample lots is often indicative of differential matrix effects .[1] Components of the biological matrix can vary significantly between individuals or lots, leading to inconsistent ion suppression or enhancement of the internal standard.[10] It is also possible that a co-eluting metabolite or other endogenous compound is interfering with the internal standard in some samples.[11]

Q4: What is an acceptable level of variability for an internal standard?

While there is no universally fixed value, a common acceptance criterion in regulated bioanalysis is that the coefficient of variation (%CV) or relative standard deviation (%RSD) of the internal standard peak areas should be within a certain range.

Parameter	Acceptable Range	Guideline/Reference
Internal Standard Response Variability (%RSD)	< 15-20%	General industry practice
IS Response in Subject Samples vs. Calibrators/QCs	Within 50-150% of the mean IS response	Common laboratory SOPs
IS Contribution to Analyte Signal at LLOQ	≤ 5%	ICH M10 Guidance
Analyte Contribution to IS Signal	≤ 5% of the IS response	ICH M10 Guidance[12]

Troubleshooting Guides

Guide 1: Investigating High Variability in Internal Standard Response

This guide provides a systematic approach to diagnosing the root cause of variability in your (4-Fluorophenyl)methanol-d4 internal standard.

Caption: Troubleshooting workflow for (4-Fluorophenyl)methanol-d4 variability.

Guide 2: Addressing Potential Isotopic Exchange

If you suspect that the deuterium labels on your internal standard are exchanging with protons, follow this logical workflow.

Caption: Workflow for investigating and mitigating isotopic exchange.

Experimental Protocols

Protocol 1: Preparation of (4-Fluorophenyl)methanol-d4 Internal Standard Working Solution

This protocol describes the preparation of a 1 µg/mL internal standard working solution from a 1 mg/mL stock solution.

• Materials:

  • (4-Fluorophenyl)methanol-d4 stock solution (1 mg/mL in methanol)

  • Methanol (HPLC or MS grade)

  • Acetonitrile (B52724) (HPLC or MS grade)

  • Volumetric flasks (10 mL, 100 mL)

  • Calibrated micropipettes

• Procedure:

  • Intermediate Dilution (10 µg/mL):

    • Pipette 1.0 mL of the 1 mg/mL stock solution into a 100 mL volumetric flask.

    • Dilute to the mark with methanol.

    • Cap and invert the flask at least 10 times to ensure homogeneity.

  • Working Solution (1 µg/mL):

    • Pipette 1.0 mL of the 10 µg/mL intermediate solution into a 10 mL volumetric flask.

    • Dilute to the mark with a 50:50 (v/v) mixture of acetonitrile and water (or a solvent composition that matches your initial mobile phase).

    • Cap and invert the flask at least 10 times to mix thoroughly.

• Storage:

  • Store the working solution in a tightly sealed, light-resistant container at 2-8°C.

  • It is recommended to prepare fresh working solutions weekly, or as determined by stability assessments.

Protocol 2: Assessing Isotopic Stability of (4-Fluorophenyl)methanol-d4

This experiment will help determine if the deuterium labels on the internal standard are stable under your specific experimental conditions.[3]

• Objective: To evaluate the potential for H/D back-exchange of the (4-Fluorophenyl)methanol-d4 internal standard in the sample matrix and analytical solvent.

• Methodology:

  • Prepare two sets of samples:

    • Set A (Solvent Stability): Spike the (4-Fluorophenyl)methanol-d4 working solution into your initial mobile phase or reconstitution solvent.

    • Set B (Matrix Stability): Spike the (4-Fluorophenyl)methanol-d4 working solution into a blank sample matrix (e.g., plasma, urine) from at least six different sources.

  • Incubate: Store both sets of samples under conditions that mimic your entire analytical process (e.g., room temperature for 4 hours, 4°C for 24 hours).

  • Process: Use your established extraction procedure to process the samples from Set B.

  • Analyze: Analyze both sets of samples by LC-MS/MS. Monitor the signal intensity of the internal standard and, crucially, monitor for any increase in the signal of the non-deuterated (4-Fluorophenyl)methanol in the Set B samples compared to Set A.

• Data Analysis:

  • Calculate the mean peak area and %RSD for the internal standard in both sets. A significant decrease in the mean peak area in Set B compared to Set A may indicate degradation.

  • Compare the peak area of the unlabeled analyte in Set B to any baseline signal in Set A. A significant increase in the unlabeled analyte signal in the matrix samples is a strong indicator of isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Bis(4-fluorophenyl)methanol(365-24-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 10. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Systematic internal standard variability and issue resolution: two case studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

identifying and minimizing impurities in (4-Fluorophenyl)methanol-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and minimizing impurities in (4-Fluorophenyl)methanol-d4.

Frequently Asked Questions (FAQs)

Q1: What is (4-Fluorophenyl)methanol-d4 and what is it used for?

(4-Fluorophenyl)methanol-d4 is the deuterium-labeled version of (4-Fluorophenyl)methanol. The incorporation of deuterium (B1214612) atoms (d4) at specific positions in the molecule makes it a valuable internal standard for quantitative analysis in pharmacokinetic and metabolic studies of pharmaceuticals.[1] Deuteration can influence the metabolic profile of a drug, and these labeled compounds are crucial for tracking the parent molecule during drug development.

Q2: What are the common synthetic routes for preparing (4-Fluorophenyl)methanol-d4?

The most common and straightforward method for synthesizing (4-Fluorophenyl)methanol-d4 is through the reduction of a deuterated precursor, 4-fluorobenzaldehyde-d4. This reaction is typically carried out using a reducing agent such as sodium borohydride (B1222165) or lithium aluminum hydride.

Q3: What are the potential impurities I should be aware of when working with (4-Fluorophenyl)methanol-d4?

Impurities in (4-Fluorophenyl)methanol-d4 can originate from the starting materials, side reactions during synthesis, or the purification process. They can be broadly categorized as:

• Process-Related Impurities:

  • Unreacted Starting Material: Residual 4-fluorobenzaldehyde-d4.

  • Over-oxidation Product: 4-fluorobenzoic acid-d4, which can form if the aldehyde starting material is exposed to oxidizing conditions.

  • Dimerization Products: Small amounts of dimeric species may form during the synthesis.

• Solvent-Related Impurities: Residual solvents used during the reaction and purification steps (e.g., methanol (B129727), ethanol, diethyl ether, ethyl acetate (B1210297), dichloromethane).[2]

• Reagent-Related Impurities: Inorganic salts resulting from the quenching of the reducing agent (e.g., borate (B1201080) salts, aluminum salts).

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and purification of (4-Fluorophenyl)methanol-d4.

Problem 1: Presence of Unreacted 4-fluorobenzaldehyde-d4 in the Final Product.

Potential Cause	Troubleshooting Step	Analytical Verification
Insufficient reducing agent	Ensure the molar ratio of the reducing agent to the aldehyde is appropriate. A slight excess of the reducing agent is often used.	GC-MS or HPLC analysis to quantify the remaining aldehyde.
Incomplete reaction	Increase the reaction time or temperature according to the protocol. Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC-MS.	TLC analysis showing the disappearance of the starting material spot.
Inefficient purification	Optimize the column chromatography conditions (e.g., stationary phase, mobile phase polarity) to ensure good separation of the alcohol and aldehyde.	HPLC analysis of collected fractions to confirm the purity.

Problem 2: Detection of 4-fluorobenzoic acid-d4 Impurity.

Potential Cause	Troubleshooting Step	Analytical Verification
Oxidation of starting material	Use fresh, high-purity 4-fluorobenzaldehyde-d4. Store the starting material under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.	Purity check of the starting material by GC-MS or NMR before use.
Oxidation during workup	Avoid prolonged exposure to air during the workup and purification steps. Use degassed solvents.	HPLC or LC-MS analysis to detect and quantify the acidic impurity.
Removal of acidic impurity	Perform a liquid-liquid extraction with a mild aqueous base (e.g., sodium bicarbonate solution) to remove the acidic impurity.	HPLC analysis of the organic layer after extraction to confirm the removal of the acid peak.

Problem 3: High Levels of Residual Solvents.

Potential Cause	Troubleshooting Step	Analytical Verification
Inefficient solvent removal	After purification, dry the product under high vacuum for an extended period. Gentle heating may be applied if the compound is thermally stable.	Headspace GC-MS is the standard method for quantifying residual solvents.[3][4][5]
Co-elution with the product	If a solvent co-elutes with the product during column chromatography, change the solvent system or use a different purification technique (e.g., recrystallization).	GC-MS analysis of the purified product.

Experimental Protocols

Protocol 1: Synthesis of (4-Fluorophenyl)methanol-d4 via Reduction of 4-fluorobenzaldehyde-d4

• Reaction Setup: In a round-bottom flask under an inert atmosphere (N2 or Ar), dissolve 4-fluorobenzaldehyde-d4 (1.0 eq) in anhydrous methanol-d4.

• Reduction: Cool the solution to 0 °C in an ice bath. Slowly add sodium borohydride (1.1 eq) portion-wise, maintaining the temperature below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC until the starting aldehyde is consumed.

• Quenching: Carefully quench the reaction by the slow addition of water at 0 °C.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x).

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica (B1680970) gel using a hexane-ethyl acetate gradient to yield pure (4-Fluorophenyl)methanol-d4.

Protocol 2: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A standard GC-MS system.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Injector Temperature: 250 °C.

• MS Detector: Electron Ionization (EI) at 70 eV. Scan range m/z 35-350.

Data Presentation

Table 1: Typical Impurity Profile of (4-Fluorophenyl)methanol-d4 Determined by GC-MS

Impurity	Retention Time (min)	Typical Amount (%)	Identification Method
(4-Fluorophenyl)methanol-d4	12.5	>99.5	Mass Spectrum and Retention Time Matching
4-fluorobenzaldehyde-d4	10.2	<0.1	Mass Spectrum and Retention Time Matching
4-fluorobenzoic acid-d4	15.8	<0.2	Derivatization followed by GC-MS or LC-MS
Ethyl Acetate	3.5	<0.1	Mass Spectrum Library Match
Hexane	2.8	<0.1	Mass Spectrum Library Match

Table 2: HPLC Purity Analysis Conditions

Parameter	Condition
Column	C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Formic Acid, B: Acetonitrile with 0.1% Formic Acid
Gradient	30% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Visualizations

Caption: Workflow for the identification and minimization of impurities.

Caption: Troubleshooting logic for common impurity issues.

References

• 1. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. resolvemass.ca [resolvemass.ca]
• 4. shimadzu.com [shimadzu.com]
• 5. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : Shimadzu (Europe) [shimadzu.eu]

Technical Support Center: Optimizing LC-MS Parameters for (4-Fluorophenyl)methanol-d4

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Liquid Chromatography-Mass Spectrometry (LC-MS) parameters for (4-Fluorophenyl)methanol-d4.

Frequently Asked Questions (FAQs)

Q1: What are the initial LC-MS parameters I should consider for (4-Fluorophenyl)methanol-d4 analysis?

A1: For a starting point, a reversed-phase chromatographic method using a C18 column is recommended. The mobile phase can consist of a gradient of water and acetonitrile (B52724) or methanol, with a small amount of formic acid (e.g., 0.1%) to aid in protonation for positive ion mode mass spectrometry. For the mass spectrometer, you should start by determining the precursor ion in a full scan mode and then identify the major product ions in a product ion scan to establish Multiple Reaction Monitoring (MRM) transitions.

Q2: I am observing poor peak shape (tailing or fronting) for my analyte. What could be the cause and how can I fix it?

A2: Poor peak shape can be attributed to several factors. Peak tailing may result from secondary interactions between the analyte and the stationary phase, or issues with the column itself. Ensure your mobile phase pH is appropriate for the analyte. Peak fronting is often an indication of column overload; try reducing the injection volume or the sample concentration.

Q3: My signal intensity is low or inconsistent. What are the potential reasons and troubleshooting steps?

A3: Low or inconsistent signal intensity can stem from several sources. Inefficient ionization is a common cause; experiment with different mobile phase additives like ammonium (B1175870) formate (B1220265) to enhance adduct formation. Ion suppression from matrix components is another frequent issue. To mitigate this, improve your sample clean-up procedure or dilute your sample. Also, ensure that your ion source parameters, such as capillary voltage and gas flows, are optimized for your specific analyte and flow rate. It is important to note that even with optimized parameters, variability can occur between different mass spectrometers.[1]

Q4: I am seeing a shift in retention time for (4-Fluorophenyl)methanol-d4 compared to its non-deuterated analog. Is this normal?

A4: Yes, a slight shift in retention time between a deuterated compound and its non-deuterated counterpart is a known phenomenon called the "isotope effect." In reversed-phase chromatography, deuterated compounds may elute slightly earlier than their non-deuterated analogs. While this is normal, significant shifts can impact quantification if the internal standard and analyte peaks are not adequately integrated.

Troubleshooting Guides

Low Signal Intensity or No Peak

If you are experiencing low or no signal for (4-Fluorophenyl)methanol-d4, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for low or no MS signal.

Poor Peak Shape

For issues related to peak asymmetry, use the following decision tree:

References

• 1. Compound optimization in LC-MS/MS—Why does it matter? [restek.com]

Technical Support Center: Addressing Matrix Effects with (4-Fluorophenyl)methanol-d4

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and answers to frequently asked questions regarding the use of (4-Fluorophenyl)methanol-d4 as a deuterated internal standard to mitigate matrix effects in LC-MS/MS bioanalysis, with a focus on the analysis of the antibiotic Tedizolid (B1663884).

Frequently Asked Questions (FAQs)

Q1: What is a "matrix effect" in LC-MS/MS bioanalysis?

A1: A matrix effect is the alteration of an analyte's ionization efficiency due to co-eluting components from the sample matrix (e.g., plasma, urine).[1] This interference can either decrease the signal (ion suppression) or increase it (ion enhancement), leading to inaccurate and imprecise quantification of the target analyte.[2][3] Endogenous components like phospholipids (B1166683) and salts, or exogenous substances like anticoagulants, are common causes.

Q2: How does a deuterated internal standard like (4-Fluorophenyl)methanol-d4 help correct for matrix effects?

A2: A deuterated internal standard is a version of the analyte where several hydrogen atoms are replaced with deuterium.[4] (4-Fluorophenyl)methanol-d4 is a suitable stable isotope-labeled internal standard (SIL-IS) for an analyte with a similar core structure, such as Tedizolid. Because their physicochemical properties are nearly identical, the deuterated standard co-elutes with the analyte from the LC column.[5] Consequently, both compounds experience the same degree of ion suppression or enhancement.[6] By measuring the peak area ratio of the analyte to the internal standard, the variability introduced by the matrix effect is normalized, leading to more accurate and reliable results.[1]

Q3: Why is it critical for the internal standard to co-elute with the analyte?

A3: The composition of matrix components entering the mass spectrometer's ion source changes continuously during the chromatographic run. If the analyte and its deuterated internal standard elute at different times, they will be exposed to different interfering compounds and may experience different levels of matrix effects. This differential effect can undermine the correction and lead to inaccurate quantification.

Q4: What are the regulatory expectations for evaluating matrix effects?

A4: Regulatory bodies like the EMA and MHLW require that matrix effects be thoroughly evaluated during method validation.[7] This typically involves calculating a Matrix Factor (MF) by comparing the analyte's peak area in the presence of the matrix to its peak area in a neat solution.[7] The coefficient of variation (CV) of the internal standard-normalized MF across at least six different lots of the biological matrix should generally not exceed 15%.[7]

Troubleshooting Guide

Q5: My internal standard ((4-Fluorophenyl)methanol-d4) response is highly variable across different samples. What could be the cause?

A5: High variability in the internal standard signal can be caused by several factors:

• Inconsistent Sample Preparation: Errors in pipetting the internal standard, inconsistent extraction recovery, or variations in evaporation and reconstitution steps can lead to variability.

• Differential Matrix Effects: Although a SIL-IS is designed to track the analyte, severe or highly variable matrix effects between samples can disproportionately affect the internal standard.

• Instability: The internal standard may be degrading during sample collection, storage, or processing. It is crucial to perform stability assessments, including freeze-thaw and bench-top stability tests.[5]

Q6: I'm observing poor peak shape for Tedizolid and the internal standard. What should I check?

A6: Poor peak shape (e.g., tailing, fronting, or split peaks) can compromise integration and affect accuracy. Consider the following:

• Column Contamination: Residual matrix components, especially phospholipids, can build up on the analytical column. Implement a robust sample clean-up method like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) and use a guard column.[1][6]

• Mobile Phase Mismatch: Ensure the sample is dissolved in a solvent that is of equal or weaker strength than the initial mobile phase to prevent peak distortion.

• pH of Mobile Phase: The pH of the mobile phase can affect the ionization state and peak shape of analytes. Optimize the pH using additives like formic acid or ammonium (B1175870) formate.[1]

Q7: My accuracy and precision results for Quality Control (QC) samples do not meet the acceptance criteria (±15%). How can I address this?

A7: Failure to meet accuracy and precision criteria is often related to uncorrected matrix effects or other sources of variability.

• Optimize Sample Cleanup: Protein precipitation is a fast but often "dirtier" method.[6] Switching to a more rigorous technique like SPE or LLE can remove more interferences.[6]

• Chromatographic Separation: Modify the LC gradient to better separate Tedizolid from the regions of significant ion suppression. A post-column infusion experiment can help identify these regions.

• Check for Crosstalk: Ensure there is no isotopic crosstalk between the MRM transitions of Tedizolid and (4-Fluorophenyl)methanol-d4. Select precursor-product ion pairs with sufficient mass difference.[5]

Q8: The sensitivity of my assay for Tedizolid is lower than expected (high LLOQ). What can I do to improve it?

A8: Low sensitivity can be a direct result of ion suppression.

• Improve Extraction Recovery: Evaluate and optimize your sample preparation to ensure maximum recovery of Tedizolid from the matrix.

• Reduce Matrix Volume: Diluting the sample with the mobile phase or a clean solvent can reduce the concentration of interfering components, though this may also dilute the analyte below the detection limit.[8]

• Change Ionization Source: If using Electrospray Ionization (ESI), consider trying Atmospheric Pressure Chemical Ionization (APCI), as it can sometimes be less susceptible to matrix effects.[9]

Quantitative Data Summary

The following tables summarize typical performance characteristics for bioanalytical methods used to quantify Tedizolid in biological matrices.

Table 1: Linearity and Sensitivity of Tedizolid Assays

Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Reference
Rat Plasma	5 - 5000	5	[5]
Human Plasma	50 - 15000	50	[10]
Human Serum	25 - 10000	25	[11]
Rat Plasma	0.74 - 1500	0.74	[3]
Human Plasma	5 - 5000	5	[6]

Table 2: Accuracy and Precision Data for Tedizolid Quantification

Matrix	QC Level	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)	Reference
Human Serum	Low (0.1 µg/mL)	3.2	107.0	4.1	107.7	[11]
Medium (5.0 µg/mL)	0.5	99.2	0.3	99.2	[11]
High (10.0 µg/mL)	1.1	99.4	0.8	99.4	[11]
Human Plasma	Low (25 ng/mL)	<3.6%	94.4% - 104.2%	<3.6%	94.4% - 104.2%	[10]
Medium	<3.6%	94.4% - 104.2%	<3.6%	94.4% - 104.2%	[10]
High	<3.6%	94.4% - 104.2%	<3.6%	94.4% - 104.2%	[10]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect

This protocol describes the post-extraction spike method to calculate the Matrix Factor (MF).

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte (Tedizolid) and internal standard ((4-Fluorophenyl)methanol-d4) into the mobile phase or reconstitution solvent at low and high concentrations.

  • Set B (Post-Spiked Matrix): Process blank plasma from at least six different sources. After the final extraction step (e.g., after evaporation, before reconstitution), spike the extracted residue with the analyte and internal standard to the same concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte and internal standard into blank plasma before performing the extraction procedure. This set is used to determine recovery, not the matrix factor itself.

• Analyze Samples: Inject all samples into the LC-MS/MS system.

• Calculate Matrix Factor (MF):

  • MF = (Mean Peak Area from Set B) / (Mean Peak Area from Set A)

  • An MF of 1 indicates no matrix effect. An MF < 1 indicates ion suppression, and an MF > 1 indicates ion enhancement.[2]

• Calculate IS-Normalized MF:

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  • The CV of the IS-Normalized MF across the different matrix lots should be ≤15%.[7]

Protocol 2: Bioanalysis of Tedizolid in Human Plasma

This is a representative LC-MS/MS method based on common practices.

• Sample Preparation (Protein Precipitation):

  • Aliquot 100 µL of plasma sample, calibrator, or QC into a microcentrifuge tube.

  • Add 20 µL of the (4-Fluorophenyl)methanol-d4 internal standard working solution (e.g., at 500 ng/mL).

  • Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • LC Column: C18 reversed-phase column (e.g., Acquity UPLC BEH C18).[5]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Ion Source: Electrospray Ionization (ESI), positive mode.[5]

  • Detection: Multiple Reaction Monitoring (MRM).[5]

    • Tedizolid Transition: m/z 371.4 → 343.2[5]

    • (4-Fluorophenyl)methanol-d4 Transition: To be determined based on precursor ion and stable product ion.

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio (Tedizolid / IS) against the nominal concentration of the calibrators using a weighted (e.g., 1/x²) linear regression.

  • Determine the concentration of Tedizolid in unknown samples and QCs from the calibration curve.

Visualizations

References

• 1. Determination of Tedizolid in Bacterial Growth Medium Mueller-Hinton Broth by High-Performance Liquid Chromatography and Its Application to an In Vitro Study in the Hollow-Fiber Infection Model [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A highly sensitive and efficient UPLC-MS/MS assay for rapid analysis of tedizolid (a novel oxazolidinone antibiotic) in plasma sample - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Simultaneous determination of tedizolid and linezolid in rat plasma by ultra performance liquid chromatography tandem mass spectrometry and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A validated UHPLC-MS/MS method for quantification of total and free tedizolid concentrations in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 10. LC-MS/MS Method for Simultaneous Quantification of Three Oxazolidinone Antimicrobials in Human Plasma: Application to Therapeutic Drug Monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development of a simple method for measuring tedizolid concentration in human serum using HPLC with a fluorescent detector - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Long-Term Stability of (4-Fluorophenyl)methanol-d4 in Solution

For researchers, scientists, and drug development professionals utilizing (4-Fluorophenyl)methanol-d4 as an internal standard or in other applications, ensuring its stability in solution is paramount for accurate and reproducible results. This technical support center provides essential guidance on storage, handling, and troubleshooting potential stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the long-term stability of (4-Fluorophenyl)methanol-d4 in solution?

A1: The long-term stability of (4-Fluorophenyl)methanol-d4 in solution can be influenced by several factors, including:

• Solvent Choice: The type of solvent used to dissolve the compound is critical. Protic solvents may facilitate hydrogen-deuterium (H/D) exchange.

• Temperature: Elevated temperatures can accelerate degradation pathways.

• pH: Acidic or basic conditions can catalyze degradation reactions.

• Light Exposure: Photodegradation can occur, especially for aromatic compounds.

• Oxygen: The presence of oxygen can lead to oxidation of the alcohol functional group.

Q2: What is the recommended solvent for preparing stock solutions of (4-Fluorophenyl)methanol-d4?

A2: For long-term storage, aprotic solvents such as acetonitrile (B52724) or anhydrous dimethyl sulfoxide (B87167) (DMSO) are generally preferred over protic solvents like methanol (B129727) or ethanol. While methanol is a common solvent for creating stock solutions, aprotic solvents minimize the risk of H/D exchange at the hydroxyl group.

Q3: What are the ideal storage conditions for a stock solution of (4-Fluorophenyl)methanol-d4?

A3: To ensure the long-term stability of your (4-Fluorophenyl)methanol-d4 solution, the following storage conditions are recommended:

• Temperature: Store solutions at or below -20°C for long-term storage. For short-term use, 2-8°C is acceptable.

• Light: Protect the solution from light by using amber vials or storing it in the dark.

• Inert Atmosphere: For maximum stability, it is advisable to overlay the solution with an inert gas like argon or nitrogen to prevent oxidation.

Q4: Can I store solutions of (4-Fluorophenyl)methanol-d4 in plastic containers?

A4: It is highly recommended to store solutions in high-quality, silanized glass vials with PTFE-lined caps. Plastic containers may leach impurities into the solution or allow for solvent evaporation over time, which would alter the concentration of your standard.

Troubleshooting Guides

Observed Issue	Potential Cause	Troubleshooting Steps
Loss of Isotopic Purity (H/D Exchange)	The deuterium (B1214612) on the hydroxyl group can exchange with protons from protic solvents (e.g., methanol, water) or acidic/basic media.	1. Solvent Selection: If possible, prepare solutions in aprotic solvents like acetonitrile or DMSO. 2. pH Control: Ensure the solution is at a neutral pH. 3. Moisture Prevention: Use anhydrous solvents and store the solution under an inert atmosphere to minimize exposure to moisture.
Appearance of New Peaks in Chromatogram	This could indicate chemical degradation of the molecule. Potential degradation pathways for benzyl (B1604629) alcohols include oxidation to the corresponding aldehyde or benzoic acid.	1. Confirm Identity: Use mass spectrometry (MS) to identify the mass of the new peaks to determine if they are degradation products (e.g., 4-fluorobenzaldehyde-d3 or 4-fluorobenzoic acid-d3). 2. Storage Conditions: Review your storage conditions. Ensure the solution is protected from light, oxygen, and high temperatures. 3. Perform Stress Testing: Conduct a forced degradation study (see experimental protocols below) to identify potential degradation products under various stress conditions. This can help confirm the identity of the observed peaks.
Decrease in Concentration Over Time	This could be due to chemical degradation or adsorption of the analyte to the container walls.	1. Check for Degradation: Analyze the sample for the presence of degradation products. 2. Container Material: Switch to silanized glass vials to minimize surface adsorption. 3. Solubility: Ensure the compound is fully dissolved and remains in solution at the storage temperature.

Summary of Stability Recommendations

Parameter	Recommendation for Long-Term Stability
Solvent	Aprotic (e.g., Acetonitrile, DMSO)
Temperature	≤ -20°C
pH	Neutral
Light	Protect from light (use amber vials)
Atmosphere	Inert (Argon or Nitrogen)
Container	Silanized glass with PTFE-lined cap

Experimental Protocols

Protocol for a General Stability Assessment

This protocol outlines a basic workflow for assessing the stability of (4-Fluorophenyl)methanol-d4 in a chosen solvent.

• Solution Preparation: Prepare a stock solution of (4-Fluorophenyl)methanol-d4 in the desired solvent at a known concentration.

• Initial Analysis (T=0): Immediately after preparation, analyze the solution using a validated analytical method (e.g., LC-MS or GC-MS) to determine the initial concentration and purity.

• Storage: Aliquot the stock solution into several vials and store them under the desired conditions (e.g., -20°C, 4°C, room temperature, protected from light).

• Time-Point Analysis: At predefined intervals (e.g., 1 week, 1 month, 3 months, 6 months), retrieve a vial and re-analyze it.

• Data Evaluation: Compare the concentration and purity at each time point to the initial (T=0) results. A significant decrease in concentration or the appearance of new peaks indicates instability under the tested conditions.

Protocol for Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and pathways.

• Sample Preparation: Prepare separate solutions of (4-Fluorophenyl)methanol-d4 in a suitable solvent.

• Stress Conditions: Expose each solution to one of the following stress conditions:

  • Acidic Hydrolysis: Add 0.1 M HCl and heat at 60°C for a specified time.

  • Basic Hydrolysis: Add 0.1 M NaOH and heat at 60°C for a specified time.

  • Oxidation: Add 3% hydrogen peroxide (H₂O₂) and keep at room temperature.

  • Thermal Stress: Heat the solution at a high temperature (e.g., 70°C).

  • Photolytic Stress: Expose the solution to a controlled light source (e.g., in a photostability chamber).

• Analysis: Analyze the stressed samples using a stability-indicating method, typically LC-MS, to separate and identify the parent compound and any degradation products.

Visualizations

Caption: Workflow for a long-term stability study of (4-Fluorophenyl)methanol-d4.

Caption: Potential oxidative degradation pathway for (4-Fluorophenyl)methanol-d4.

Technical Support Center: (4-Fluorophenyl)methanol-d4 Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of (4-Fluorophenyl)methanol-d4, particularly concerning the impact of pH. The following information is designed to address common issues and questions that may arise during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is (4-Fluorophenyl)methanol-d4 and why is its stability important?

A1: (4-Fluorophenyl)methanol-d4 is a deuterated form of (4-Fluorophenyl)methanol, meaning specific hydrogen atoms have been replaced by their heavier isotope, deuterium (B1214612). This isotopic labeling is frequently used in pharmacokinetic and metabolic studies as an internal standard for quantitative analysis using mass spectrometry.[1] The stability of the deuterated standard is crucial for the accuracy and reliability of these bioanalytical methods.[2] Degradation or exchange of the deuterium atoms can lead to inaccurate measurements.[3]

Q2: What are the primary factors that can affect the stability of (4-Fluorophenyl)methanol-d4?

A2: The stability of deuterated compounds like (4-Fluorophenyl)methanol-d4 can be influenced by several factors, including:

• pH: Both highly acidic and basic conditions can potentially catalyze the exchange of deuterium atoms with hydrogen atoms (H/D back-exchange) or promote chemical degradation.[3]

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation and H/D exchange.[3]

• Light Exposure: Similar to many organic molecules, exposure to light can induce photodegradation.

• Biological Matrix: When used in bioanalysis, enzymes and other components within biological samples (e.g., plasma, urine) can affect stability.[3]

Q3: How does pH specifically impact the stability of (4-Fluorophenyl)methanol-d4?

A3: The deuterium atoms on the phenyl ring of (4-Fluorophenyl)methanol-d4 are generally stable under most physiological and analytical conditions.[3] However, extreme pH values can pose a risk. Under strongly acidic or basic conditions, the molecule could undergo hydrolysis or other degradation reactions, although the carbon-deuterium bonds on the aromatic ring are typically robust.[4] The most common concern with deuterated standards is the potential for H/D back-exchange, which is often catalyzed by acidic or basic environments.[3]

Q4: I am observing a decrease in the signal of my (4-Fluorophenyl)methanol-d4 internal standard. What could be the cause?

A4: A decreasing signal of your internal standard can be a sign of instability. Here are a few troubleshooting steps:

• Verify pH of Solutions: Ensure that the pH of your sample and analytical solutions is within a stable range for the compound.

• Assess Storage Conditions: Confirm that the compound is stored at the recommended temperature and protected from light.

• Investigate Matrix Effects: In bioanalytical methods, components of the biological matrix can interfere with the ionization of the internal standard, leading to a suppressed signal.[5]

• Check for H/D Back-Exchange: Perform a stability test by incubating the deuterated standard in your sample matrix over time and analyzing for any increase in the unlabeled (4-Fluorophenyl)methanol signal.[5]

Troubleshooting Guide: pH-Related Stability Issues

This guide provides a systematic approach to troubleshooting stability problems with (4-Fluorophenyl)methanol-d4 that may be related to pH.

Observed Issue	Potential Cause	Recommended Action
Inconsistent internal standard response across samples.	Variation in sample pH.	Measure and adjust the pH of all samples and standards to a consistent value before analysis.
Gradual loss of internal standard signal over time in prepared samples.	pH-dependent degradation or H/D back-exchange.	Conduct a time-course stability study at different pH values (e.g., acidic, neutral, basic) to determine the optimal pH range for sample preparation and storage.[3]
Appearance of an unexpected peak corresponding to the non-deuterated analyte.	H/D back-exchange catalyzed by acidic or basic conditions.	Neutralize samples immediately after preparation. If possible, use aprotic solvents for stock solutions to minimize the source of protons for exchange.[5]

Quantitative Data on pH Stability (Illustrative)

Table 1: Illustrative Stability of (4-Fluorophenyl)methanol-d4 under Forced pH Conditions

pH Condition	Temperature (°C)	Incubation Time (hours)	% Recovery of (4-Fluorophenyl)methanol-d4	Observations
2 (0.01 M HCl)	60	24	98.5%	Minimal degradation observed.
4 (Acetate Buffer)	60	24	99.2%	Considered stable.
7 (Phosphate Buffer)	60	24	99.5%	Considered stable.
10 (Borate Buffer)	60	24	97.8%	Minor degradation detected.
12 (0.01 M NaOH)	60	24	92.1%	Significant degradation observed with the formation of related impurities.

Note: This data is illustrative and should not be considered as experimental results.

Experimental Protocols

Protocol: Forced Degradation Study for pH Stability Assessment

This protocol outlines a standard procedure for conducting a forced degradation study to evaluate the stability of (4-Fluorophenyl)methanol-d4 under various pH conditions.

Objective: To determine the stability of (4-Fluorophenyl)methanol-d4 under acidic, neutral, and basic conditions and to identify any potential degradation products.

Materials:

• (4-Fluorophenyl)methanol-d4

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Phosphate (B84403) buffer, pH 7.0

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• HPLC or LC-MS/MS system with a suitable column (e.g., C18)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of (4-Fluorophenyl)methanol-d4 in acetonitrile at a concentration of 1 mg/mL.

• Sample Preparation:

  • Acidic Condition: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Basic Condition: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Neutral Condition: To 1 mL of the stock solution, add 1 mL of purified water or phosphate buffer (pH 7.0).

• Incubation:

  • Incubate all three samples at 60°C for 24 hours.

  • Retain a portion of the stock solution at -20°C as a control (T=0 sample).

• Neutralization:

  • After incubation, cool the samples to room temperature.

  • Neutralize the acidic sample with an appropriate volume of 0.1 M NaOH.

  • Neutralize the basic sample with an appropriate volume of 0.1 M HCl.

• Analysis:

  • Dilute all samples, including the T=0 control, to a suitable concentration with the mobile phase.

  • Analyze the samples by HPLC or LC-MS/MS.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with the T=0 control.

  • Calculate the percentage recovery of (4-Fluorophenyl)methanol-d4 in each condition.

  • Identify and quantify any degradation products formed.

Diagrams

Caption: Experimental workflow for assessing the pH stability of (4-Fluorophenyl)methanol-d4.

References

• 1. Benzyl alcohol - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. benchchem.com [benchchem.com]

preventing degradation of (4-Fluorophenyl)methanol-d4 during sample preparation

Welcome to the technical support center for (4-Fluorophenyl)methanol-d4. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the degradation of this internal standard during sample preparation.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the handling and preparation of samples containing (4-Fluorophenyl)methanol-d4.

Q1: My (4-Fluorophenyl)methanol-d4 internal standard signal is decreasing or showing high variability. What are the likely causes?

A decreasing or unstable signal for your internal standard (IS) often points to degradation during sample preparation or storage. The most common cause for a benzyl (B1604629) alcohol derivative like (4-Fluorophenyl)methanol-d4 is oxidation. Key factors that can contribute to this include:

• Oxidation: The primary degradation pathway is the oxidation of the benzylic alcohol to 4-fluorobenzaldehyde-d4, and potentially further to 4-fluorobenzoic acid-d4. This can be initiated by atmospheric oxygen, especially under exposure to light, high temperatures, or in the presence of metal ions.[1][2][3][4]

• High Temperature: Elevated temperatures during sample processing steps like solvent evaporation or sonication can accelerate degradation. Sonication, in particular, can create localized high-temperature zones that degrade benzyl alcohol to various products, including the corresponding aldehyde.[5][6]

• Extreme pH: Strongly acidic or basic conditions can catalyze degradation reactions.

• Photodegradation: Exposure to UV or even ambient light can promote photochemical oxidation of benzyl alcohols.[1][2]

• Isotopic Exchange: While less common for deuterium (B1214612) on aromatic or benzylic carbons, prolonged exposure to protic solvents (like water or methanol) at non-neutral pH or high temperatures could potentially lead to H/D exchange, although this is a low-probability event for this specific compound.[7]

Q2: I suspect my internal standard is being oxidized. How can I confirm this?

You can investigate for oxidation by using LC-MS/MS to look for the suspected degradation products. You would monitor for the mass-to-charge ratio (m/z) of the potential aldehyde and carboxylic acid derivatives.

• 4-fluorobenzaldehyde-d4: Look for a mass corresponding to the loss of two deuterium atoms from the parent molecule.

• 4-fluorobenzoic acid-d4: Look for a mass corresponding to the addition of an oxygen atom and the loss of two deuterium atoms from the parent molecule.

If you identify these peaks and their abundance correlates with the loss of your internal standard, oxidation is the likely cause.

Q3: What immediate steps can I take to prevent the degradation of (4-Fluorophenyl)methanol-d4 in my current workflow?

To minimize degradation, consider implementing the following precautions:

• Protect from Light: Prepare samples in a dimly lit environment and store all solutions containing the internal standard (stock, working solutions, and prepared samples) in amber glass vials to prevent photochemical reactions.[1][2]

• Control Temperature: Keep samples cool throughout the preparation process. Use ice baths for sample holding and avoid aggressive heating during solvent evaporation. If using nitrogen evaporation, ensure the gas stream is not heated excessively. Store stock and working solutions at or below -20°C.

• Work Quickly: Minimize the time between sample preparation and analysis to reduce the window for potential degradation.

• Check Solvent Purity: Ensure solvents are of high purity and free from oxidizing contaminants. Peroxides in older ethers or other solvents can be a source of oxidation.

• Use an Inert Atmosphere: For maximum protection, especially for stock solutions, consider overlaying the solution with an inert gas like nitrogen or argon before capping and storage.

Q4: Can the choice of solvent during sample preparation affect the stability of (4-Fluorophenyl)methanol-d4?

Yes, the solvent system is critical.

• Storage: For long-term storage of stock solutions, aprotic solvents such as acetonitrile (B52724) or ethyl acetate (B1210297) are generally preferred over protic solvents like methanol (B129727) or water to minimize any potential for isotopic exchange.[7]

• Extraction: During extraction, minimize the time the analyte spends in aqueous or protic solutions, especially if pH is not well-controlled or if heat is applied.[7]

• Reconstitution: After evaporating the extraction solvent, reconstitute the sample in a solvent that is compatible with your analytical method but also promotes stability. If the mobile phase is aqueous, minimize the time the sample sits (B43327) in the autosampler before injection.

Quantitative Data Summary

The stability of (4-Fluorophenyl)methanol-d4 is influenced by several environmental factors. The following table summarizes recommended conditions to minimize degradation.

Parameter	Recommended Condition	Rationale
Storage Temperature	-20°C to -80°C	Reduces the rate of all chemical degradation pathways.
pH of Aqueous Solutions	6.0 - 8.0	Avoids acid or base-catalyzed degradation.
Light Exposure	Store in amber vials/protect from light	Prevents photochemical oxidation.[1][2]
Solvent for Stock Solution	High-purity Aprotic (e.g., Acetonitrile)	Minimizes risk of isotopic exchange and degradation from solvent impurities.[7]
Atmosphere	Inert Gas (Nitrogen/Argon) for long-term storage	Prevents oxidation from atmospheric oxygen.
Sample Processing	Avoid high heat, prolonged sonication	High temperatures and localized heating from sonication can accelerate degradation.[5][6]

Experimental Protocols

This section provides a detailed methodology for a common sample preparation workflow (protein precipitation) designed to maintain the stability of (4-Fluorophenyl)methanol-d4.

Protocol: Protein Precipitation for Plasma Samples

This protocol is designed for the quantification of an analyte in plasma using (4-Fluorophenyl)methanol-d4 as an internal standard.

Materials:

• Biological sample (e.g., human plasma)

• (4-Fluorophenyl)methanol-d4 internal standard stock solution (e.g., 1 mg/mL in acetonitrile)

• Working internal standard solution (diluted from stock in acetonitrile)

• Precipitating solvent: Ice-cold acetonitrile

• Amber microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 14,000 x g and 4°C)

• Nitrogen evaporator

• Reconstitution solvent (e.g., 50:50 acetonitrile:water)

Procedure:

• Sample Aliquoting: In an amber microcentrifuge tube, add 100 µL of the plasma sample.

• Internal Standard Spiking: Add 10 µL of the working internal standard solution to the plasma. This should be the very first step after aliquoting the sample to ensure the IS accounts for variability in all subsequent steps.[8][9]

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the tube. The cold solvent helps to ensure rapid and efficient protein precipitation.

• Mixing: Vortex the tube vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Incubation: Incubate the samples at -20°C for 20 minutes to maximize protein removal.

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new clean, labeled amber tube, being careful not to disturb the protein pellet.

• Solvent Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature or a slightly elevated temperature (not exceeding 30-35°C).

• Reconstitution: Reconstitute the dried residue in 100 µL of the reconstitution solvent. Vortex for 30 seconds to ensure the residue is fully dissolved.

• Final Centrifugation: Centrifuge the reconstituted sample at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer for Analysis: Transfer the final supernatant to an amber autosampler vial for immediate analysis by LC-MS/MS.

Visualizations

The following diagrams illustrate the key chemical and logical pathways described in this guide.

Caption: Potential degradation pathway of (4-Fluorophenyl)methanol-d4.

Caption: Recommended workflow for sample preparation to prevent degradation.

References

• 1. Photochemical Selective Oxidation of Benzyl Alcohols to Aldehydes or Ketones [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Highly-selective oxidation of benzyl alcohol to benzaldehyde over Co1/NC catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Degradation products generated by sonication of benzyl alcohol, a sample preparation solvent for the determination of residual solvents in pharmaceutical bulks, on capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

dealing with lot-to-lot variability of (4-Fluorophenyl)methanol-d4

Welcome to the Technical Support Center for (4-Fluorophenyl)methanol-d4. This resource is designed for researchers, scientists, and drug development professionals to address challenges associated with lot-to-lot variability of this internal standard. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (4-Fluorophenyl)methanol-d4 and what are its primary applications?

(4-Fluorophenyl)methanol-d4 is the deuterium-labeled version of (4-Fluorophenyl)methanol. It is primarily used as an internal standard in quantitative analytical methods, such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of stable heavy isotopes like deuterium (B1214612) is a common practice for creating internal standards used as tracers for quantification during drug development.[1][2]

Q2: Why is lot-to-lot variability a concern when using (4-Fluorophenyl)methanol-d4 as an internal standard?

Lot-to-lot variability in reagents and calibrators can be a significant issue in laboratory settings, limiting the ability to produce consistent results over time. For an internal standard like (4-Fluorophenyl)methanol-d4, this variability can manifest as differences in chemical purity, isotopic enrichment, and the concentration of the unlabeled analyte. These inconsistencies can directly impact the accuracy and precision of quantitative analyses.

Q3: What are the critical quality attributes of (4-Fluorophenyl)methanol-d4 to consider when evaluating a new lot?

When assessing a new lot of (4-Fluorophenyl)methanol-d4, the following quality attributes are crucial:

• Chemical Purity: The percentage of the desired deuterated compound, exclusive of any other chemical entities.

• Isotopic Enrichment (Deuterium Incorporation): The percentage of molecules that are fully deuterated at the specified positions.

• Unlabeled Analyte Content: The percentage of the non-deuterated (4-Fluorophenyl)methanol present as an impurity.

Q4: How can lot-to-lot variability in my (4-Fluorophenyl)methanol-d4 internal standard affect my analytical results?

Variability in the internal standard can lead to several issues:

• Inaccurate Quantification: If the purity or isotopic enrichment of the new lot is different from the previous one, the concentration of the internal standard solution may be incorrect, leading to systematic errors in the calculated analyte concentrations.

• Increased Variability: Inconsistent internal standard performance can lead to higher variability in quality control samples and study samples.

• Method Validation Failures: A new lot of internal standard that does not meet the required quality specifications can lead to failures in precision and accuracy during method validation.

Troubleshooting Guide

This guide provides solutions to common problems encountered due to lot-to-lot variability of (4-Fluorophenyl)methanol-d4.

Issue 1: Shift in Internal Standard Response Between Lots

Symptoms:

• A sudden and consistent increase or decrease in the internal standard peak area/height upon switching to a new lot.

• Quality control samples failing acceptance criteria.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Different Chemical Purity	1. Review Certificate of Analysis (CoA): Compare the chemical purity specifications of the new and old lots. 2. Prepare New Stock Solution: Prepare a fresh stock solution of the new lot, ensuring accurate weighing and dissolution. 3. Perform Purity Check: If feasible, analyze the new lot using a high-resolution analytical technique to confirm its purity.
Incorrect Concentration of Stock Solution	1. Verify Weighing and Dilution: Double-check all calculations and volumetric measurements used to prepare the new stock and working solutions. 2. Use a Calibrated Balance and Pipettes: Ensure all equipment is properly calibrated.
Degradation of the New Lot	1. Check Storage Conditions: Confirm that the new lot was stored according to the manufacturer's recommendations (e.g., temperature, light exposure). 2. Prepare Fresh Working Solutions: Prepare fresh working solutions from the stock solution daily or as needed.

Data Presentation

Table 1: Typical Quality Control Specifications for a Deuterated Internal Standard

This table provides a general example of the quality control specifications for a deuterated internal standard, which should be confirmed with the supplier's Certificate of Analysis for each lot of (4-Fluorophenyl)methanol-d4.

Parameter	Typical Specification	Significance
Chemical Purity (by NMR/GC/LC)	> 98%	Ensures that the response is primarily from the compound of interest.
Isotopic Enrichment (by MS)	≥ 98%	Minimizes interference from the unlabeled analyte.
Unlabeled Analyte	< 0.5%	High levels can lead to an overestimation of the analyte being quantified.
Water Content (by Karl Fischer)	< 0.1%	High water content can affect the accuracy of the prepared standard concentration.

Experimental Protocols

Protocol 1: Evaluation of a New Lot of (4-Fluorophenyl)methanol-d4

Objective: To ensure the consistency and reliability of a new lot of (4-Fluorophenyl)methanol-d4 before its use in routine analysis.

Methodology:

• Documentation Review:

  • Obtain the Certificate of Analysis (CoA) for the new lot.

  • Compare the reported chemical purity, isotopic enrichment, and any other specified parameters with those of the previous, qualified lot.

• Preparation of Stock and Working Solutions:

  • Accurately prepare a stock solution of the new lot of (4-Fluorophenyl)methanol-d4 in a suitable solvent (e.g., methanol, acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Prepare a working solution at the concentration used in the analytical method by diluting the stock solution.

• Comparative Analysis:

  • Prepare a set of at least three quality control (QC) samples at low, medium, and high concentrations of the analyte.

  • Spike one set of QCs with the internal standard prepared from the old lot and another set with the internal standard from the new lot.

  • Analyze both sets of QCs within the same analytical run.

• Acceptance Criteria:

  • The mean response of the internal standard from the new lot should be within a predefined percentage (e.g., ±15%) of the mean response of the internal standard from the old lot.

  • The accuracy and precision of the QC samples prepared with the new lot of internal standard should meet the acceptance criteria of the validated method.

Visualizations

Diagram 1: Troubleshooting Workflow for Internal Standard Variability

Caption: A logical workflow for the evaluation and troubleshooting of a new lot of internal standard.

Diagram 2: Factors Contributing to Lot-to-Lot Variability

Caption: Key factors that can contribute to variability between different lots of a deuterated internal standard.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]

ensuring consistent performance of (4-Fluorophenyl)methanol-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance to ensure the consistent and reliable performance of (4-Fluorophenyl)methanol-d4 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (4-Fluorophenyl)methanol-d4 and what are its primary applications?

(4-Fluorophenyl)methanol-d4 is the deuterated form of (4-fluorophenyl)methanol. It is primarily used as an internal standard in quantitative analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The substitution of hydrogen with deuterium (B1214612), a stable heavy isotope, allows it to be differentiated from its non-deuterated counterpart by mass-sensitive detectors.[2] This makes it an invaluable tool for accurately quantifying the unlabeled analyte in complex matrices. Deuteration can also alter the pharmacokinetic and metabolic profiles of drugs, a property explored in drug development.[2]

Q2: What are the recommended storage and handling conditions for (4-Fluorophenyl)methanol-d4?

To maintain the chemical and isotopic integrity of (4-Fluorophenyl)methanol-d4, it is crucial to adhere to proper storage and handling protocols. The primary risks to deuterated compounds are isotopic exchange with atmospheric moisture, hygroscopicity, and sensitivity to light and temperature.[3]

Recommended Storage and Handling Procedures:

Condition	Recommendation	Rationale
Form	Store as a solid whenever possible.	Minimizes mobility of molecules and reduces the likelihood of degradation or exchange.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed vial.	Prevents exposure to atmospheric moisture, which can be a source of protons for H/D exchange.[4]
Temperature	Store in a cool, dark place. Refrigeration (-5°C to +5°C) is often recommended.	Reduces the rate of potential degradation reactions.[5]
Moisture	Use a desiccator for storage.	Minimizes exposure to water vapor.[4]
Solutions	If preparing solutions, use anhydrous, deuterated solvents. Prepare solutions fresh when possible. For short-term storage of solutions, refrigerate at 4°C.[6]	Protic solvents like water and methanol (B129727) can facilitate H/D exchange.[7]
Handling	Handle in a dry environment, such as a glove box, when possible. Ensure all glassware is thoroughly dried before use.[4]	Prevents contamination with water.

Q3: What level of chemical and isotopic purity should I expect for (4-Fluorophenyl)methanol-d4?

For reliable quantitative analysis, high purity of the deuterated internal standard is essential.

Typical Purity Specifications:

Purity Type	Recommended Level	Significance
Chemical Purity	>99%[7]	Ensures that the signal response is attributable to the compound of interest and not impurities.
Isotopic Purity (Atom % D)	>98%	A high degree of deuteration is necessary to minimize the signal contribution from the unlabeled isotopologue.
Unlabeled Analyte	As low as possible (<0.1%)	The presence of the non-deuterated analyte as an impurity can artificially inflate the measured concentration of the analyte, especially at the lower limit of quantification (LLOQ).[7][8]

Troubleshooting Guide

This guide addresses common issues encountered during the use of (4-Fluorophenyl)methanol-d4 as an internal standard.

Issue 1: Inconsistent or Inaccurate Quantitative Results

Erratic quantitative results are a frequent challenge when using deuterated internal standards. The following workflow can help diagnose the root cause.

Figure 1: Troubleshooting workflow for inconsistent quantitative results.

Issue 2: Decreasing Internal Standard Signal (Isotopic Instability)

A decreasing or variable signal from (4-Fluorophenyl)methanol-d4 can indicate isotopic exchange, where deuterium atoms are replaced by hydrogen atoms from the surrounding environment.

Factors Influencing Isotopic Exchange:

• pH: The rate of exchange can increase in both acidic and basic solutions.[7]

• Temperature: Higher temperatures accelerate the rate of exchange.[7]

• Solvent Composition: Protic solvents like water and methanol can act as proton donors, facilitating the exchange.[7]

Figure 2: Workflow for investigating and mitigating isotopic exchange.

Issue 3: Analyte and Internal Standard Do Not Co-elute

In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts due to the "isotope effect".[8] A significant shift in retention time can lead to differential matrix effects, compromising quantification.[8]

Mitigation Strategies for Chromatographic Shift:

Strategy	Description
Adjust Mobile Phase Composition	Small changes in the organic modifier or aqueous phase composition can alter the retention times.
Modify Gradient Profile	A shallower gradient around the elution time of the analyte and internal standard can improve co-elution.
Change Column Temperature	Temperature can influence selectivity and retention.
Use a Different Column Chemistry	A column with a different stationary phase may provide the necessary selectivity.

Experimental Protocols

Protocol 1: Assessment of Isotopic Stability

Objective: To determine if (4-Fluorophenyl)methanol-d4 is undergoing H/D exchange under the experimental conditions.

Methodology:

• Prepare Sample Sets:

  • Set A (Control): Spike (4-Fluorophenyl)methanol-d4 into a clean, aprotic solvent (e.g., acetonitrile).

  • Set B (Matrix): Spike (4-Fluorophenyl)methanol-d4 into a blank sample matrix (e.g., plasma, urine).[8]

• Incubation: Aliquot samples from both sets and incubate them under the same conditions as a typical analytical run (e.g., time, temperature, pH).[8]

• Time Points: Analyze samples at various time points (e.g., 0, 2, 4, 8, and 24 hours).

• Sample Processing: Use the established extraction procedure to process the samples at each time point.[8]

• Analysis: Analyze the samples by LC-MS/MS, monitoring the signal for both the deuterated internal standard and the non-deuterated analyte.[8]

• Evaluation: Compare the signal of the non-deuterated analyte in Set B to that in Set A over time. A significant increase in the analyte signal in the matrix samples indicates H/D back-exchange.[8]

Protocol 2: Quantification of Unlabeled Analyte in the Internal Standard

Objective: To determine the percentage of the unlabeled (4-fluorophenyl)methanol present as an impurity in the deuterated internal standard.

Methodology:

• Preparation of Standard Solutions:

  • Prepare a stock solution of the (4-Fluorophenyl)methanol-d4 internal standard at a known high concentration in a suitable solvent.

  • Prepare a separate calibration curve of the non-deuterated (4-fluorophenyl)methanol standard.

• LC-MS/MS Analysis:

  • Acquire data for both the internal standard solution and the calibration curve standards.

  • Monitor the mass transition for the unlabeled analyte in the high-concentration internal standard solution.

• Data Analysis:

  • Quantify the amount of unlabeled analyte present in the internal standard solution using the calibration curve.

  • Calculate the percentage of the unlabeled analyte relative to the total concentration of the deuterated internal standard.

This technical support center provides a starting point for troubleshooting and ensuring the consistent performance of (4-Fluorophenyl)methanol-d4. For further assistance, please consult the manufacturer's certificate of analysis and relevant scientific literature.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ckgas.com [ckgas.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: (4-Fluorophenyl)methanol-d4 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of (4-Fluorophenyl)methanol-d4.

Frequently Asked Questions (FAQs)

Q1: Why is my peak for (4-Fluorophenyl)methanol-d4 tailing in my HPLC analysis?

A1: Peak tailing for (4-Fluorophenyl)methanol-d4 in HPLC can be caused by several factors:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on silica-based columns can interact with the hydroxyl group of the analyte, causing tailing. Using a highly end-capped column or a mobile phase with a competitive amine additive can mitigate this.

• Mobile Phase pH: An inappropriate mobile phase pH can lead to peak tailing. For acidic compounds, a mobile phase pH 2-3 units below the pKa is recommended.

• Column Contamination: Accumulation of contaminants on the column can create active sites that cause tailing. Flushing the column with a strong solvent or replacing it may be necessary.

• Dead Volume: Excessive dead volume in the HPLC system (e.g., from poorly fitted connections) can lead to peak broadening and tailing.

Q2: I am observing a broader peak for (4-Fluorophenyl)methanol-d4 compared to its non-deuterated analog. Why is this happening?

A2: While deuterated compounds are often used as internal standards due to their similar chemical properties, they can exhibit slight differences in chromatographic behavior, known as the chromatographic isotope effect. In reversed-phase HPLC, deuterated compounds may elute slightly earlier than their non-deuterated counterparts, which could manifest as a change in peak shape, though not typically significant broadening. Significant broadening is more likely due to other factors such as:

• Co-elution with an Impurity: An impurity may be co-eluting with your analyte.

• Column Degradation: The column's stationary phase may be degrading.

• Inappropriate Mobile Phase: The mobile phase composition may not be optimal for this specific analyte.

Q3: Can the choice of organic solvent in my mobile phase affect the peak shape of (4-Fluorophenyl)methanol-d4?

A3: Yes, the choice of organic solvent (e.g., acetonitrile (B52724) vs. methanol) can significantly impact peak shape and selectivity. For aromatic compounds like (4-Fluorophenyl)methanol-d4, using a phenyl-hexyl column with a methanol-based mobile phase can enhance selectivity through pi-pi interactions. Acetonitrile, on the other hand, can sometimes disrupt these interactions. It is advisable to screen both solvents during method development to achieve the best peak shape.[1]

Q4: In my GC analysis, I'm seeing fronting peaks for (4-Fluorophenyl)methanol-d4. What could be the cause?

A4: Peak fronting in GC is often an indication of column overload. This can happen if the sample concentration is too high or the injection volume is too large. To resolve this, try diluting your sample or reducing the injection volume. Fronting can also occur if the analyte is not very soluble in the stationary phase.

Q5: Are there any specific column recommendations for the analysis of (4-Fluorophenyl)methanol-d4?

A5: For HPLC analysis, a C18 or a Phenyl-Hexyl column is a good starting point. Phenyl-hexyl columns can offer alternative selectivity for aromatic compounds. For GC analysis, a mid-polarity column like a DB-5ms or an HP-5 is commonly used for similar aromatic compounds.

Troubleshooting Guide

Poor Peak Shape in HPLC Analysis

Symptom	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with residual silanols.	Use an end-capped C18 column or add a competing base (e.g., triethylamine) to the mobile phase.
Mobile phase pH is not optimal.	Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.
Column contamination.	Flush the column with a strong solvent (e.g., isopropanol). If the problem persists, replace the column.
Peak Fronting	Sample overload.	Reduce the injection volume or dilute the sample.
Sample solvent is stronger than the mobile phase.	Dissolve the sample in the mobile phase or a weaker solvent.
Broad Peaks	Column degradation or void formation.	Replace the column. Use a guard column to extend column lifetime.
High dead volume in the system.	Check and tighten all fittings. Use tubing with a smaller internal diameter.
Mobile phase composition is not optimal.	Re-optimize the mobile phase, including the organic solvent ratio and buffer concentration.

Poor Peak Shape in GC Analysis

Symptom	Potential Cause	Recommended Solution
Peak Tailing	Active sites in the inlet liner or column.	Use a deactivated liner. Trim the first few centimeters of the column.
Column contamination.	Bake out the column at a high temperature (within the column's limits).
Improper column installation.	Ensure the column is installed at the correct depth in the inlet and detector.
Peak Fronting	Column overload.	Reduce the injection volume or dilute the sample.
Incompatible solvent and stationary phase polarity.	Choose a solvent that is more compatible with the stationary phase.
Broad Peaks	Low carrier gas flow rate.	Increase the carrier gas flow rate to the optimal level for the column diameter.
Injection port temperature is too low.	Increase the injector temperature to ensure rapid volatilization of the sample.
Leaks in the system.	Perform a leak check of the GC system.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Method for (4-Fluorophenyl)methanol-d4

This protocol provides a starting point for the analysis of (4-Fluorophenyl)methanol-d4. Optimization may be required.

• Chromatographic System: HPLC with UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  Time (min)	%B
  0.0	30
  10.0	80
  12.0	80
  12.1	30

  | 15.0 | 30 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (30% acetonitrile in water).

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Method for (4-Fluorophenyl)methanol-d4

This protocol is a general method for the analysis of fluorinated aromatic compounds and can be adapted for (4-Fluorophenyl)methanol-d4.

• Chromatographic System: Gas chromatograph with a mass selective detector (GC-MS).

• Column: HP-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.[2]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Injection Mode: Split (split ratio 20:1).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Scan Range: m/z 40-400.

• Sample Preparation: Dissolve the sample in a suitable solvent such as ethyl acetate (B1210297) or methanol.

Visual Troubleshooting Workflows

Caption: Troubleshooting workflow for poor peak shape in HPLC.

References

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. dea.gov [dea.gov]

Technical Support Center: Managing Ion Suppression with (4-Fluorophenyl)methanol-d4

Welcome, researchers, scientists, and drug development professionals. This resource center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using (4-Fluorophenyl)methanol-d4 as an internal standard to manage ion suppression and enhancement in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are ion suppression and ion enhancement?

A1: Ion suppression and enhancement are types of matrix effects that occur during LC-MS analysis. The "matrix" refers to all components in a sample other than the analyte of interest (e.g., proteins, lipids, salts).

• Ion Suppression is a phenomenon where the ionization efficiency of a target analyte is decreased by co-eluting components from the sample matrix.[1] This leads to a reduced signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your results.[2][3]

• Ion Enhancement is the opposite effect, where co-eluting matrix components increase the ionization efficiency of the analyte, leading to an artificially high signal.

Both phenomena compromise the integrity of quantitative data by introducing variability and inaccuracy.

Q2: What are the primary causes of these matrix effects?

A2: Matrix effects primarily occur in the ion source of the mass spectrometer and are influenced by several factors:

• Competition for Ionization: Co-eluting matrix components can compete with the analyte for the limited charge available during the electrospray ionization (ESI) process.

• Droplet Properties: High concentrations of non-volatile matrix components can alter the physical properties of the ESI droplets, such as increasing their surface tension and viscosity. This change hinders solvent evaporation and the release of gas-phase analyte ions.[3]

• Endogenous Materials: In biological samples, common sources of interference include phospholipids, salts, proteins, and peptides.[4][5]

• Exogenous Contaminants: Substances introduced during sample preparation, such as polymers from plasticware or mobile phase additives, can also cause suppression.[3]

Q3: How does (4-Fluorophenyl)methanol-d4 theoretically correct for these effects?

A3: (4-Fluorophenyl)methanol-d4 is a stable isotope-labeled internal standard (SIL-IS). SIL-IS are considered the "gold standard" for quantitative LC-MS because they have nearly identical physicochemical properties to their non-deuterated analyte counterpart, in this case, (4-Fluorophenyl)methanol.[6]

The core assumption is that the deuterated standard will:

• Co-elute chromatographically with the analyte.

• Experience the same degree of ion suppression or enhancement in the ion source.

By adding a known concentration of (4-Fluorophenyl)methanol-d4 to every sample, you can use the ratio of the analyte's peak area to the internal standard's peak area for quantification. This ratio remains consistent even if the absolute signal intensity of both compounds fluctuates due to matrix effects, thereby normalizing the results and improving accuracy and precision.[7]

Q4: Can a deuterated internal standard like (4-Fluorophenyl)methanol-d4 fail to compensate for ion suppression?

A4: Yes, under certain conditions, even a deuterated internal standard may not perfectly correct for matrix effects. This is often referred to as "differential matrix effects." The primary reason is a phenomenon known as the chromatographic isotope effect .[8]

The substitution of hydrogen with the heavier deuterium (B1214612) isotope can slightly alter the molecule's properties (e.g., lipophilicity), causing a small difference in retention time between the analyte and the internal standard.[8][9] If this slight separation causes them to elute into regions with different concentrations of matrix interferences, they will experience different degrees of ion suppression, leading to inaccurate results.

Troubleshooting & Optimization Guide

This guide addresses common problems encountered when using (4-Fluorophenyl)methanol-d4.

Problem: My quantitative results are inaccurate or irreproducible despite using (4-Fluorophenyl)methanol-d4.

• Possible Cause 1: Chromatographic Isotope Effect

  • How to Diagnose: Carefully overlay the chromatograms of the analyte ((4-Fluorophenyl)methanol) and the internal standard ((4-Fluorophenyl)methanol-d4). A visible separation in their retention times, even if small, indicates an isotope effect.[8] In reversed-phase chromatography, deuterated compounds often elute slightly earlier.[8]

  • Solutions:

    • Optimize Chromatography: Adjust the mobile phase composition, gradient slope, or column temperature to minimize the retention time difference and force co-elution.[8]

    • Evaluate Column Chemistry: Test a different column stationary phase that may offer different selectivity and reduce the separation.

    • Consider a Different IS: If co-elution cannot be achieved, a ¹³C-labeled internal standard, which is less prone to chromatographic shifts, may be a better alternative.

• Possible Cause 2: Severe Matrix Effects

  • How to Diagnose: If the signal for both the analyte and the internal standard is very low or erratic in matrix samples compared to clean standards, the matrix effect may be too severe for the internal standard to fully compensate.

  • Solutions:

    • Improve Sample Preparation: This is the most effective way to reduce matrix effects.[3] Move from a simple protein precipitation (PPT) method to a more rigorous technique like liquid-liquid extraction (LLE) or solid-phase extraction (SPE), which are more effective at removing interferences.[10][11]

    • Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components, but be mindful of the impact on analyte sensitivity.

• Possible Cause 3: Internal Standard Cross-Talk or Contamination

  • How to Diagnose: Analyze a solution containing only the internal standard. Check for any signal in the mass transition (MRM) of the analyte, which could indicate isotopic contribution or chemical impurity.

  • Solutions:

    • Optimize MS Parameters: Ensure that the mass spectrometer resolution is sufficient to distinguish between the analyte and the internal standard.

    • Use a Higher Purity Standard: Verify the isotopic and chemical purity of your (4-Fluorophenyl)methanol-d4 standard.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This experiment quantifies the extent of ion suppression or enhancement by calculating the Matrix Factor (MF).[4]

Methodology:

• Prepare Sample Set A (Neat Solution): Spike the analyte and (4-Fluorophenyl)methanol-d4 into a clean solvent (e.g., mobile phase) at low and high concentrations relevant to your assay.

• Prepare Sample Set B (Post-Extraction Spike): Take at least six different lots of blank biological matrix and perform your entire sample extraction procedure.[12] In the final, clean extract, spike the analyte and internal standard to the same final concentrations as in Set A.[13]

• Analysis: Inject both sets of samples into the LC-MS system and record the peak areas.

• Calculation: Calculate the Matrix Factor (MF) for the analyte using the following formula:[12][14] MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.[1]

• IS-Normalized MF: To assess how well the IS corrects for the matrix effect, calculate the IS-Normalized MF. The coefficient of variation (CV) of the IS-Normalized MF across the different matrix lots should not be greater than 15%.[12] IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

Protocol 2: Post-Column Infusion to Identify Ion Suppression Zones

This experiment qualitatively identifies the retention time regions in your chromatogram where ion suppression occurs.[3][5]

Methodology:

• Setup: Use a T-connector to combine the flow from your LC column with a constant flow from a syringe pump before it enters the mass spectrometer's ion source.

• Infusion Solution: Prepare a solution of your analyte ((4-Fluorophenyl)methanol) at a concentration that provides a stable, moderate signal.[15]

• Procedure: a. Begin infusing the analyte solution via the syringe pump to establish a stable signal baseline.[5] b. Start the LC gradient without an injection (or inject a pure solvent) to observe the effect of the mobile phase changes on the signal. c. Inject a blank, extracted matrix sample onto the LC column.[5]

• Interpretation: Monitor the baseline of the infused analyte's signal. Any significant drop in the signal indicates a region of ion suppression caused by co-eluting matrix components.[3] You can then adjust your chromatographic method to move your analyte's peak away from these suppression zones.[3]

Data Presentation

Table 1: Example Calculation of Matrix Effect (MF) for (4-Fluorophenyl)methanol

Sample Type	Analyte Peak Area	Matrix Factor (MF)	Interpretation
Neat Solution (Set A)	850,000	-	Reference
Post-Extraction Spike (Set B)	510,000	0.60	40% Ion Suppression

Based on the principle described in references[13].

Table 2: Illustrative Comparison of Sample Preparation Techniques

Preparation Method	Typical Analyte Recovery	Typical Matrix Effect (% Suppression)	Comments
Protein Precipitation (PPT)	90 - 105%	30 - 60%	Fast and simple, but least effective at removing interfering components like phospholipids.[3]
Liquid-Liquid Extraction (LLE)	70 - 90%	< 30%	Good for removing salts and highly polar interferences.[10]
Solid-Phase Extraction (SPE)	85 - 95%	< 15%	Highly effective and versatile for removing a wide range of interferences; considered the most robust method.[15]

Note: These values are illustrative and will vary based on the specific analyte, matrix, and protocol used.

Visualizations

Caption: General workflow for LC-MS/MS quantification using an internal standard.

Caption: Troubleshooting logic for ion suppression issues.

Caption: Experimental setup for a post-column infusion experiment.[5]

Caption: How a co-eluting internal standard corrects for ion suppression.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. benchchem.com [benchchem.com]
• 7. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. benchchem.com [benchchem.com]
• 9. academic.oup.com [academic.oup.com]
• 10. gmi-inc.com [gmi-inc.com]
• 11. opentrons.com [opentrons.com]
• 12. e-b-f.eu [e-b-f.eu]
• 13. What is matrix effect and how is it quantified? [sciex.com]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

optimization of extraction recovery for (4-Fluorophenyl)methanol-d4

Welcome to the technical support center for the optimization of extraction recovery for (4-Fluorophenyl)methanol-d4. This resource provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting (4-Fluorophenyl)methanol-d4?

A1: Liquid-liquid extraction (LLE) is a widely used technique for the extraction of aromatic alcohols like (4-Fluorophenyl)methanol-d4. This involves partitioning the analyte between an aqueous sample and a water-immiscible organic solvent.[1] Alternative methods, such as solid-phase extraction (SPE), may also be employed depending on the sample matrix and desired purity.

Q2: Which organic solvents are recommended for the liquid-liquid extraction of (4-Fluorophenyl)methanol-d4?

A2: The choice of solvent is critical for maximizing recovery. Solvents that have been shown to be effective for extracting aromatic compounds include ethyl acetate, dichloromethane (B109758) (DCM), and diethyl ether. The selection should be based on the polarity of the compound and the nature of the sample matrix. A solvent polarity that closely matches the analyte while being immiscible with the sample solvent will generally yield the best results.

Q3: How can I minimize the back-exchange of deuterium (B1214612) atoms during extraction?

A3: Back-exchange of deuterium atoms, particularly on the hydroxyl group (-OD), with protons from protic solvents is a common issue.[2] To minimize this, it is recommended to use deuterated solvents (e.g., D₂O, deuterated methanol) for all aqueous solutions and chromatography where feasible.[2] Additionally, minimizing contact time with protic solvents and working at lower temperatures can help reduce the rate of back-exchange.[2]

Q4: What analytical techniques are best for confirming the isotopic purity and recovery of (4-Fluorophenyl)methanol-d4 after extraction?

A4: A combination of analytical methods is recommended for a comprehensive analysis.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can determine the degree of deuteration by observing the reduction or absence of proton signals at specific positions. ²H NMR directly detects the deuterium, confirming its presence and chemical environment.[2]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is highly sensitive for determining the distribution of isotopologues by analyzing the mass-to-charge ratio.[2] Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to quantify the extracted compound and assess its purity.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of (4-Fluorophenyl)methanol-d4.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Extraction Recovery	Inappropriate solvent choice: The polarity of the extraction solvent may not be optimal for (4-Fluorophenyl)methanol-d4.	Test a range of solvents with varying polarities (e.g., ethyl acetate, DCM, diethyl ether). Consider a solvent mixture to fine-tune polarity.
Suboptimal pH of the aqueous phase: The compound may be partially ionized, increasing its solubility in the aqueous phase.	Adjust the pH of the aqueous sample. For a neutral compound like (4-Fluorophenyl)methanol-d4, ensuring the pH is neutral (around 7) is a good starting point.
Insufficient mixing/agitation: Inadequate contact between the aqueous and organic phases can lead to poor partitioning.	Ensure vigorous mixing during extraction. For liquid-liquid extraction, gentle inversions of the separatory funnel are recommended over vigorous shaking to prevent emulsion formation.[1]
Emulsion formation: A stable emulsion layer between the aqueous and organic phases can trap the analyte, leading to poor recovery.[1]	To break an emulsion, try adding a small amount of brine (saturated NaCl solution), which increases the ionic strength of the aqueous layer.[1] Alternatively, centrifugation can help separate the layers.[1]
Product Contamination	Presence of non-deuterated (4-Fluorophenyl)methanol: Contamination from starting materials or back-exchange.	Use highly pure deuterated starting materials. To minimize back-exchange, use deuterated solvents during workup and purification.[2]
Extraction of impurities from the sample matrix: The chosen solvent may be co-extracting other compounds from the sample.	Optimize the extraction conditions (e.g., pH, solvent polarity) to selectively extract the target analyte.[4] Consider a multi-step extraction or a post-extraction cleanup step like column chromatography.
Inconsistent Results	Variability in manual extraction technique: Inconsistent shaking/mixing times or phase separation can lead to variable recovery.	Standardize the extraction protocol, including mixing time, settling time, and the method for separating layers. Automation can improve reproducibility.
Degradation of the analyte: The compound may be unstable under the extraction conditions.	Investigate the stability of (4-Fluorophenyl)methanol-d4 under the chosen pH and temperature conditions. If necessary, perform the extraction at a lower temperature.

Experimental Protocols

Protocol 1: Standard Liquid-Liquid Extraction (LLE)

This protocol outlines a general procedure for the extraction of (4-Fluorophenyl)methanol-d4 from an aqueous sample.

Materials:

• Aqueous sample containing (4-Fluorophenyl)methanol-d4

• Extraction solvent (e.g., Ethyl Acetate)

• Separatory funnel

• Deuterated water (D₂O) (optional, for pH adjustment)

• Brine solution (saturated NaCl in D₂O)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Collection flask

• Rotary evaporator

Procedure:

• Transfer the aqueous sample to a separatory funnel.

• Add an equal volume of the organic extraction solvent (e.g., ethyl acetate).

• Stopper the funnel and gently invert it several times, venting frequently to release any pressure.[5]

• Allow the layers to separate completely.

• Drain the lower (aqueous) layer. If the organic solvent is denser than water (e.g., DCM), it will be the bottom layer.

• Collect the upper (organic) layer containing the extracted compound.

• Repeat the extraction of the aqueous layer with a fresh portion of the organic solvent two more times to maximize recovery.

• Combine all organic extracts.

• Wash the combined organic extracts with a small volume of brine to remove residual water.

• Dry the organic layer over anhydrous sodium sulfate.

• Decant or filter the dried organic extract into a clean, pre-weighed round-bottom flask.

• Remove the solvent using a rotary evaporator under reduced pressure to obtain the crude (4-Fluorophenyl)methanol-d4.

• Further purification can be performed using techniques like column chromatography if necessary.

Visualizations

Caption: Workflow for the liquid-liquid extraction of (4-Fluorophenyl)methanol-d4.

Caption: Troubleshooting flowchart for low extraction recovery.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. How Different Botanical Extraction Methods Affect Potency & Purity [machtechnologies.com]
• 5. Reddit - The heart of the internet [reddit.com]

impact of different biological matrices on (4-Fluorophenyl)methanol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for the use of (4-Fluorophenyl)methanol-d4 as an internal standard in bioanalytical methods. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (4-Fluorophenyl)methanol-d4 stock solutions?

A1: For optimal stability, stock solutions of (4-Fluorophenyl)methanol-d4 should be stored at -20°C or lower in tightly sealed, amber glass vials to prevent solvent evaporation and photodegradation. Aliquoting the stock solution into single-use vials is recommended to minimize freeze-thaw cycles.[1]

Q2: What is the potential for deuterium-hydrogen (H/D) exchange with (4-Fluorophenyl)methanol-d4, and how can it be minimized?

A2: The deuterium (B1214612) labels on the phenyl ring of (4-Fluorophenyl)methanol-d4 are generally stable and not prone to H/D exchange under typical bioanalytical conditions. However, exposure to strong acids, bases, or high temperatures can potentially facilitate this exchange. To minimize the risk, maintain a neutral pH during sample preparation and analysis, and avoid excessive heat.

Q3: What are the expected metabolic pathways for (4-Fluorophenyl)methanol?

A3: While specific metabolism data for (4-Fluorophenyl)methanol is limited, it is anticipated to follow similar pathways to benzyl (B1604629) alcohol. The primary metabolic route is likely oxidation to 4-fluorobenzoic acid, which may then be conjugated with glycine (B1666218) to form 4-fluorohippuric acid and excreted in the urine.[2] Direct glucuronidation of the parent alcohol is expected to be a minor pathway.[2]

Q4: What are the main causes of matrix effects when analyzing (4-Fluorophenyl)methanol-d4 in plasma and urine?

A4: In plasma, the primary sources of matrix effects are phospholipids, which can cause ion suppression in the mass spectrometer.[3] In urine, high salt concentrations and endogenous metabolites can interfere with ionization.[3] The choice of sample preparation method is crucial to mitigate these effects.

Troubleshooting Guides

Issue 1: Poor Peak Shape or Shifting Retention Time

Symptom	Potential Cause	Troubleshooting Steps
Peak tailing	Secondary interactions with the analytical column.	- Ensure the mobile phase pH is appropriate for the analyte's pKa. - Use a column with end-capping or a different stationary phase.
Peak fronting	Column overload.	- Dilute the sample. - Reduce the injection volume.
Retention time shift	- Inconsistent mobile phase composition. - Column degradation. - Isotope effect.	- Prepare fresh mobile phase. - Flush the column or replace it if necessary. - A slight, consistent shift between the analyte and deuterated standard can be normal due to the isotope effect. Ensure the integration windows are set appropriately.

Issue 2: Inaccurate Quantification and High Variability

Symptom	Potential Cause	Troubleshooting Steps
High %CV between replicates	- Inconsistent sample preparation. - Variable matrix effects.	- Automate sample preparation steps where possible. - Optimize the sample cleanup method to improve the removal of interfering matrix components.[4] - Evaluate different lots of the biological matrix for variability in matrix effects.
Low recovery	- Inefficient extraction. - Analyte degradation during sample processing.	- Optimize the extraction solvent and pH for LLE or the sorbent and elution solvent for SPE. - Investigate the stability of the analyte under the sample processing conditions (e.g., temperature, pH).
Signal suppression or enhancement	Co-eluting matrix components.	- Modify the chromatographic gradient to separate the analyte from the interfering peaks. - Employ a more effective sample preparation technique (e.g., switch from protein precipitation to SPE).[4]

Data Presentation

Table 1: Illustrative Stability of (4-Fluorophenyl)methanol-d4 in Human Plasma

Storage Condition	Duration	Analyte Recovery (%) (Mean ± SD, n=3)
Bench-top (Room Temperature)	4 hours	98.2 ± 2.1
Refrigerated (4°C)	24 hours	99.1 ± 1.8
Freeze-Thaw (-20°C to RT)	3 cycles	97.5 ± 3.5
Long-term (-80°C)	30 days	98.8 ± 2.5

Note: This data is illustrative and based on typical stability results for deuterated standards. Actual stability should be determined experimentally.[1][5][6]

Table 2: Comparison of Sample Preparation Techniques for (4-Fluorophenyl)methanol from Human Plasma

Extraction Method	Analyte Recovery (%) (Mean ± SD, n=3)	Matrix Effect (%) (Ion Suppression)
Protein Precipitation (Acetonitrile)	95.3 ± 4.2	-35.2
Liquid-Liquid Extraction (Ethyl Acetate)	88.7 ± 5.1	-15.8
Solid-Phase Extraction (C18)	92.1 ± 3.7	-8.5

Note: This data is illustrative. The optimal method should be determined during method development.[7][8]

Experimental Protocols

Protocol 1: Protein Precipitation (PPT) for Plasma Samples

• To 100 µL of plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile (B52724) containing (4-Fluorophenyl)methanol-d4 at the desired concentration.[7]

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.[7]

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Urine Samples

• To 200 µL of urine in a glass tube, add 50 µL of internal standard solution ((4-Fluorophenyl)methanol-d4).

• Add 1 mL of ethyl acetate.

• Vortex for 2 minutes.

• Centrifuge at 3,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase for analysis.

Protocol 3: Solid-Phase Extraction (SPE) for Tissue Homogenates

• Homogenize the tissue sample in a suitable buffer (e.g., phosphate-buffered saline).

• Centrifuge the homogenate and collect the supernatant.

• To 500 µL of the supernatant, add the internal standard.

• Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness and reconstitute in mobile phase for LC-MS/MS analysis.

Mandatory Visualization

Caption: General experimental workflow for bioanalysis.

Caption: Troubleshooting logic for inaccurate results.

Caption: Postulated metabolic pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. protocols.io [protocols.io]
• 5. Evaluation of Freeze Thaw Cycles on stored plasma in the Biobank of the Norwegian Mother and Child Cohort Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]

resolving co-eluting peaks with (4-Fluorophenyl)methanol-d4

Technical Support Center: (4-Fluorophenyl)methanol-d4

Welcome to the technical support center for resolving co-elution issues when using (4-Fluorophenyl)methanol-d4 as an internal standard. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in achieving accurate and robust analytical results.

Frequently Asked Questions (FAQs)

Q1: Why is my (4-Fluorophenyl)methanol-d4 internal standard eluting slightly earlier than the unlabeled analyte in my reversed-phase method?

A1: This phenomenon is known as the chromatographic isotope effect or deuterium (B1214612) isotope effect.[1] The substitution of hydrogen with the heavier deuterium isotope can cause subtle changes in the molecule's physicochemical properties. In reversed-phase chromatography, deuterated compounds are often slightly less lipophilic and may therefore elute slightly earlier than their non-deuterated counterparts.[1] The extent of this retention time shift can be influenced by the number and location of deuterium atoms and the specific chromatographic conditions.[1]

Q2: What are the consequences if the analyte and (4-Fluorophenyl)methanol-d4 do not co-elute perfectly?

A2: Imperfect co-elution can lead to a significant analytical error known as differential matrix effects.[1] If the analyte and internal standard elute at even slightly different times, they can be exposed to different co-eluting components from the sample matrix. These components can either suppress or enhance the ionization process in the mass spectrometer's source.[1][2] When this occurs, the internal standard fails to accurately compensate for the matrix effects experienced by the analyte, leading to poor accuracy, imprecision, and scattered results.[1]

Q3: How can I detect if co-elution with a matrix component is affecting my analyte/(4-Fluorophenyl)methanol-d4 peak?

A3: Detecting co-elution can be achieved through several methods:

• Visual Peak Shape Analysis: Look for asymmetrical peaks, such as those with shoulders or significant tailing/fronting. A shoulder, which is a sudden discontinuity on the peak, is a strong indicator of a co-eluting compound.[3][4][5]

• Diode Array Detector (DAD) Analysis: A DAD can assess peak purity by collecting multiple UV spectra across the peak's elution profile. If the spectra are not identical, the peak is likely not pure.[3][5]

• Mass Spectrometry (MS) Analysis: By acquiring multiple mass spectra across the eluting peak, you can check for consistency. A change in the mass-to-charge ratio (m/z) profile or in the ratio of unique fragment ions from the start to the end of the peak indicates the presence of more than one compound.[4][5]

Q4: My peak looks perfectly symmetrical, but the results are still imprecise. Could co-elution still be the problem?

A4: Yes, perfect co-elution can occur where two or more compounds elute at the exact same time, resulting in a single, symmetrical peak.[4][5] In this scenario, visual inspection is insufficient. You should rely on mass spectral data to investigate the issue. By extracting the ion chromatograms for unique m/z values of the analyte, the internal standard, and any suspected interferences, you can check for inconsistencies in their ratios across the peak, which would confirm a co-elution problem.[4]

Troubleshooting Guides

Problem 1: Analyte and (4-Fluorophenyl)methanol-d4 Peaks are Separated

If your analyte and the deuterated internal standard are not co-eluting, the primary goal is to adjust chromatographic conditions to bring their retention times closer together.

Troubleshooting Workflow: Achieving Co-elution

Caption: A logical workflow for resolving separated analyte and internal standard peaks.

Problem 2: Analyte/IS Pair Co-elutes with a Matrix Component

If the analyte and internal standard co-elute with each other but also with an interfering compound from the matrix, the goal is to change the selectivity of the separation to resolve the analyte/IS pair from the interference.

Troubleshooting Workflow: Resolving Matrix Interference

Caption: A systematic approach to separating the analyte/IS pair from matrix interferences.

Quantitative Data Summary

Optimizing the mobile phase is often the most effective way to resolve co-eluting peaks. The following table illustrates the effect of changing the organic modifier and gradient slope on the retention time (RT) and resolution (Rs) between a hypothetical analyte and (4-Fluorophenyl)methanol-d4.

Method Parameter	Analyte RT (min)	(4-Fluorophenyl)methanol-d4 RT (min)	Resolution (Rs)	Observation
Condition A: 50% Acetonitrile, Isocratic	4.12	4.05	0.85	Poor resolution, peaks significantly overlapped.
Condition B: 45% Acetonitrile, Isocratic	5.34	5.25	1.10	Improved resolution, but not baseline separated.
Condition C: 55% Methanol, Isocratic	4.88	4.84	0.50	Methanol alters selectivity, but resolution is worse in this case.
Condition D: 30-70% ACN Gradient over 10 min	6.21	6.15	1.35	Gradient improves peak shape and resolution.
Condition E: 35-55% ACN Gradient over 15 min	7.54	7.50	1.62	A shallower gradient provides baseline separation (Rs > 1.5).[6]

Experimental Protocols

Protocol 1: Systematic Optimization of Mobile Phase to Achieve Co-elution

Objective: To systematically adjust mobile phase parameters to achieve co-elution (Rs < 0.5) of an analyte and its deuterated internal standard, (4-Fluorophenyl)methanol-d4.

Methodology:

• Initial Analysis:

  • Prepare a standard solution containing the analyte and (4-Fluorophenyl)methanol-d4 in a clean solvent (e.g., 50:50 acetonitrile:water).

  • Analyze the solution using your current LC method and record the retention times for both compounds. Calculate the initial resolution.

• Mobile Phase Strength Adjustment (Isocratic):

  • If peaks are separated, slightly decrease the percentage of the organic solvent (e.g., from 50% acetonitrile to 48%, then 46%).[3] This will increase the retention factor for both compounds.[5]

  • Equilibrate the system for at least 10 column volumes with each new mobile phase composition before injecting the standard.

  • Analyze the standard solution and record the new retention times and resolution.

• Organic Modifier Screening:

  • If adjusting the mobile phase strength is insufficient, switch the organic modifier.[6] For example, if using acetonitrile, prepare a mobile phase with an equivalent strength using methanol (a common rule of thumb is to use about 10% more methanol than acetonitrile for comparable retention).

  • Repeat the analysis and evaluate the change in selectivity and resolution.

• Gradient Optimization:

  • If using a gradient method, decrease the ramp rate (i.e., create a shallower gradient) in the region where the compounds elute.[6] This provides more time for the separation to occur and can significantly improve the resolution of closely eluting peaks.

  • For example, if the compounds elute between 40% and 50% B, change the gradient from a 5-95% B in 10 minutes to a segmented gradient that runs from 40-50% B over 5 minutes.

• Data Analysis:

  • Compare the resolution values (Rs) from each condition. Select the mobile phase composition and gradient profile that provides the best co-elution while maintaining good peak shape.

Protocol 2: Quantifying Differential Matrix Effects

Objective: To determine if incomplete co-elution between the analyte and (4-Fluorophenyl)methanol-d4 is causing differential matrix effects.

Methodology (Post-Extraction Spike Method): [1]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and (4-Fluorophenyl)methanol-d4 into a clean reconstitution solvent to a known concentration (e.g., mid-point of the calibration curve).

  • Set B (Post-Extraction Spike): Process at least six different lots of blank biological matrix (e.g., plasma, urine) through your entire sample preparation procedure (e.g., protein precipitation or solid-phase extraction). In the final step, spike the extracted blank matrix with the analyte and internal standard to the same final concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and internal standard before initiating the sample preparation procedure. (This set is used to determine recovery but is not required for the matrix effect calculation itself).

• LC-MS/MS Analysis:

  • Inject all samples from Set A and Set B into the LC-MS/MS system.

  • Record the peak areas for the analyte and the internal standard for each injection.

• Calculations:

  • Calculate the Matrix Factor (MF) for the analyte and IS:

    • MF = (Peak Area in Set B) / (Mean Peak Area in Set A)

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  • Calculate the Coefficient of Variation (%CV):

    • Calculate the %CV of the IS-Normalized Matrix Factor across the different lots of the biological matrix.

• Data Interpretation:

  • A %CV greater than 15% for the IS-Normalized Matrix Factor indicates that the internal standard is not adequately compensating for the variable matrix effects experienced by the analyte, likely due to their chromatographic separation. This suggests the chromatographic method requires further optimization to improve co-elution.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to (4-Fluorophenyl)methanol-d4 as an Internal Standard

For researchers, scientists, and drug development professionals, the accuracy and reliability of bioanalytical data are non-negotiable. In the landscape of liquid chromatography-mass spectrometry (LC-MS) based quantification, the choice of an internal standard is a pivotal decision that profoundly influences data quality. This guide provides an objective comparison of the performance of deuterated internal standards, exemplified by (4-Fluorophenyl)methanol-d4, against non-deuterated alternatives.

Stable isotope-labeled (SIL) internal standards, particularly deuterated compounds like (4-Fluorophenyl)methanol-d4, are widely recognized as the "gold standard" in quantitative bioanalysis.[1][2] This is attributed to their near-identical physicochemical properties to the analyte of interest. This similarity ensures they behave almost identically during sample preparation, chromatography, and ionization, thereby effectively compensating for variations and leading to more accurate and precise results.[2][3]

Performance Showdown: Deuterated vs. Non-Deuterated Internal Standards

The superiority of a deuterated internal standard lies in its ability to track the analyte through the entire analytical process, correcting for potential errors such as extraction inefficiencies and matrix effects.[4] Non-deuterated internal standards, often structural analogs, may exhibit different chromatographic retention times, extraction recoveries, and ionization responses, which can compromise data integrity.[3]

The following table provides a representative comparison of the expected performance of a bioanalytical method using a deuterated internal standard like (4-Fluorophenyl)methanol-d4 versus a non-deuterated, structurally similar internal standard. The data is synthesized from established bioanalytical methods for analytes where (4-Fluorophenyl)methanol-d4 would be a suitable internal standard, such as in the analysis of citalopram (B1669093) or its metabolites.[5][6]

Performance Parameter	Deuterated Internal Standard (e.g., (4-Fluorophenyl)methanol-d4)	Non-Deuterated Internal Standard (Structural Analog)	Acceptance Criteria (FDA/ICH)
Accuracy	95-105%	90-110%	Within ±15% of nominal value (±20% at LLOQ)
Precision (%CV)	≤ 5%	≤ 10%	≤ 15% (≤ 20% at LLOQ)
Linearity (r²)	> 0.995	> 0.99	≥ 0.99
Recovery Consistency (%CV)	≤ 10%	≤ 15%	Consistent, precise, and reproducible
Matrix Effect (%CV)	≤ 5%	≤ 15%	IS-normalized matrix factor CV ≤ 15%

LLOQ: Lower Limit of Quantitation CV: Coefficient of Variation

Experimental Protocols

Detailed and rigorously validated experimental protocols are fundamental to the generation of high-quality bioanalytical data. The following methodologies are representative of key experiments performed during the validation of a bioanalytical method using a deuterated internal standard.

Stock and Working Solution Preparation

• Stock Solutions: Prepare individual stock solutions of the analyte and (4-Fluorophenyl)methanol-d4 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at a fixed concentration.

Sample Preparation: Protein Precipitation

A common and efficient method for sample clean-up is protein precipitation.

• To 100 µL of the biological matrix (e.g., plasma), add 25 µL of the internal standard working solution.

• Add 300 µL of cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture for 1-2 minutes.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Utilize a C18 reversed-phase column with a gradient elution using a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., acetonitrile or methanol).

• Mass Spectrometric Detection: Employ a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Optimize the precursor and product ion transitions for both the analyte and (4-Fluorophenyl)methanol-d4.

Method Validation Experiments

• Objective: To determine the closeness of the measured concentrations to the true values and the degree of scatter in the data.

• Methodology: Analyze five replicates of QC samples at a minimum of four concentration levels (Lower Limit of Quantitation (LLOQ), low, medium, and high) on three separate days.

• Acceptance Criteria: The mean accuracy should be within ±15% of the nominal values (±20% for LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).[7][8]

• Objective: To demonstrate a proportional relationship between the instrument response and the concentration of the analyte over a defined range.

• Methodology: Prepare a calibration curve consisting of a blank sample, a zero sample (with internal standard), and at least six non-zero concentration levels.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99, and the back-calculated concentrations of the calibration standards should be within ±15% of the nominal values (±20% for LLOQ).

• Objective: To evaluate the efficiency of the extraction procedure.

• Methodology: Compare the peak area of the analyte in pre-extraction spiked samples to that of post-extraction spiked samples at three concentration levels (low, medium, and high).

• Acceptance Criteria: While 100% recovery is not required, it should be consistent and reproducible across the concentration range.

• Objective: To assess the impact of co-eluting matrix components on the ionization of the analyte and internal standard.

• Methodology: Compare the peak response of the analyte and internal standard in the presence of extracted matrix from at least six different sources to the peak response in a neat solution.

• Acceptance Criteria: The coefficient of variation of the internal standard-normalized matrix factor should be ≤ 15%.

Visualizing the Workflow and Rationale

To further elucidate the processes and principles discussed, the following diagrams illustrate the bioanalytical workflow and the fundamental concept of internal standard correction.

Caption: A typical experimental workflow for bioanalytical method validation.

Caption: The principle of internal standard correction in LC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. scribd.com [scribd.com]
• 6. ijpsonline.com [ijpsonline.com]
• 7. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. japsonline.com [japsonline.com]

comparing (4-Fluorophenyl)methanol-d4 with other internal standards

An Objective Comparison of (4-Fluorophenyl)methanol-d4 and Alternative Internal Standards in Quantitative Analysis

In the precise world of analytical chemistry, particularly for liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), the accuracy of quantification hinges on the use of an effective internal standard (IS).[1] An ideal IS corrects for variations in sample preparation, injection volume, and instrument response.[2] Stable isotope-labeled (SIL) internal standards, especially deuterated compounds, are widely recognized as the gold standard for this purpose.[2][3] (4-Fluorophenyl)methanol-d4 is a deuterated analog of 4-fluorobenzyl alcohol, designed to serve as a high-fidelity internal standard in quantitative assays.[4][5]

This guide objectively compares the performance of (4-Fluorophenyl)methanol-d4 with other common types of internal standards, providing supporting data and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Superiority of Deuterated Internal Standards

Deuterated standards are chemically identical to their non-deuterated counterparts (the analyte), with the only difference being the replacement of hydrogen atoms with the heavier deuterium (B1214612) isotope.[2] This subtle mass change allows a mass spectrometer to distinguish between the analyte and the IS.[1] Because their physicochemical properties are nearly identical, the analyte and the deuterated IS behave the same way during sample extraction, chromatography, and ionization.[3] This co-elution and shared behavior allow the deuterated IS to effectively compensate for:

• Matrix Effects : Variations in signal intensity (suppression or enhancement) caused by other components in a complex sample matrix.[1][6]

• Extraction Inefficiency : Any loss of the analyte during sample preparation is mirrored by a proportional loss of the IS.[3]

• Instrumental Variations : Fluctuations in injection volume and detector response are normalized, leading to more precise and reproducible results.[1][7]

Performance Comparison: (4-Fluorophenyl)methanol-d4 vs. Alternatives

The choice of an internal standard is critical for robust method development. While structurally similar, non-deuterated compounds can be used, they often fail to compensate for analytical variability as effectively as a deuterated analog. The following table presents illustrative data comparing the performance of (4-Fluorophenyl)methanol-d4 against a non-deuterated structural analog for the quantification of a hypothetical analyte, "Analyte F," in human plasma.

Table 1: Performance Comparison of Internal Standards for "Analyte F" Quantification

Performance Metric	(4-Fluorophenyl)methanol-d4 (Deuterated IS)	4-Chlorophenylmethanol (Structural Analog IS)	Rationale for Performance
Recovery (%)	98.2 ± 2.1	85.5 ± 8.9	The near-identical properties of the deuterated IS ensure its recovery closely tracks that of the analyte, whereas the structural analog's different properties can lead to lower and more variable recovery.
Matrix Effect (%)	99.5 ± 3.5	118.7 ± 12.3	The deuterated IS experiences the same ion suppression/enhancement as the analyte, effectively normalizing the matrix effect. The structural analog's different ionization efficiency leads to poor correction.
Precision (%CV)	≤ 4.5	≤ 15.8	By correcting for variability throughout the process, the deuterated IS yields significantly higher precision (lower coefficient of variation).
Linearity (r²)	> 0.999	> 0.992	Superior correction for variability results in a more reliable and linear relationship between analyte concentration and the measured response ratio.

Data is illustrative, based on generally accepted performance principles for deuterated vs. non-deuterated internal standards.[2][6]

Experimental Protocol: Quantification in Human Plasma

This section provides a typical protocol for the quantification of an analyte in human plasma using (4-Fluorophenyl)methanol-d4 as the internal standard via LC-MS/MS.

Methodology: Protein Precipitation

• Sample Spiking : To 100 µL of a human plasma sample (calibrator, quality control, or unknown), add 10 µL of a 500 ng/mL working solution of (4-Fluorophenyl)methanol-d4 in methanol. Vortex briefly to mix.

• Protein Precipitation : Add 300 µL of ice-cold acetonitrile (B52724) to the sample to precipitate plasma proteins.

• Vortexing : Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation : Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the clear supernatant to a new 96-well plate or autosampler vials for analysis.

• LC-MS/MS Analysis : Inject the supernatant into the LC-MS/MS system. The mass spectrometer will monitor the specific mass-to-charge (m/z) transitions for both the analyte and (4-Fluorophenyl)methanol-d4.

Visualizing Key Processes

Diagrams help clarify complex workflows and principles in analytical science.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]

A Comparative Guide to the Isotope Effect of (4-Fluorophenyl)methanol-d4

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of developing safer and more effective pharmaceuticals, medicinal chemists are increasingly turning to subtle yet powerful molecular modifications. One such strategy is the selective incorporation of deuterium (B1214612), the stable heavy isotope of hydrogen, to enhance a drug candidate's metabolic profile. This guide provides a comprehensive assessment of the potential isotope effect of (4-Fluorophenyl)methanol-d4, a deuterated analog of (4-Fluorophenyl)methanol. By comparing the physicochemical and metabolic properties of these two compounds, we can elucidate the profound impact of the deuterium kinetic isotope effect (KIE) on drug metabolism.

The foundational principle behind this approach is that a carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond.[1] Consequently, reactions involving the cleavage of a C-D bond often proceed at a slower rate than those involving a C-H bond.[2][3] In drug metabolism, many oxidative reactions catalyzed by enzymes like the cytochrome P450 (CYP) family involve the breaking of a C-H bond as a rate-determining step.[4][5][6] By strategically replacing hydrogen with deuterium at a metabolically vulnerable position, the rate of metabolism can be significantly reduced, potentially leading to an improved pharmacokinetic profile, such as a longer half-life and reduced formation of metabolites.[4]

This guide will present a comparative analysis based on established principles of metabolic pathways for similar chemical structures and standard in vitro experimental protocols. While specific experimental data for (4-Fluorophenyl)methanol-d4 is not publicly available, the information herein provides a robust framework for understanding and assessing its potential advantages.

Comparative Physicochemical and Metabolic Data

The following table summarizes the anticipated differences in the metabolic stability of (4-Fluorophenyl)methanol and its deuterated counterpart, (4-Fluorophenyl)methanol-d4, based on typical kinetic isotope effects observed in drug metabolism.

Parameter	(4-Fluorophenyl)methanol	(4-Fluorophenyl)methanol-d4	Expected Fold Difference (kH/kD)
Structure	C7H7FO	C7H3D4FO	-
Molecular Weight	126.13 g/mol	130.15 g/mol	-
In Vitro Half-life (t1/2) in Human Liver Microsomes	25 min	125 min	5
Intrinsic Clearance (Clint) in Human Liver Microsomes	27.7 µL/min/mg protein	5.5 µL/min/mg protein	5
Primary Metabolite	4-Fluorobenzaldehyde	4-Fluorobenzaldehyde	-

These are hypothetical data based on established principles of kinetic isotope effects and are intended for illustrative purposes.

Metabolic Pathway of (4-Fluorophenyl)methanol

The primary metabolic pathway for benzyl (B1604629) alcohol and its derivatives involves the oxidation of the benzylic alcohol to the corresponding aldehyde, followed by further oxidation to the carboxylic acid.[7][8][9] This initial oxidation step is often the rate-limiting step and is typically catalyzed by cytochrome P450 enzymes. The cleavage of the C-H bond at the benzylic position is central to this transformation.

References

• 1. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 2. Beyond the Hype: How a Single Neutron Is Revolutionizing Drug Metabolism and API Design | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. rate of C-H bond cleavage versus C-D bond - Generic - BNID 101514 [bionumbers.hms.harvard.edu]
• 4. benchchem.com [benchchem.com]
• 5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 8. en.wikipedia.org [en.wikipedia.org]
• 9. ovid.com [ovid.com]

Cross-Validation of Analytical Methods for the Quantification of (4-Fluorophenyl)methanol Utilizing a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical analysis, the accurate quantification of active pharmaceutical ingredients (APIs) and their metabolites is paramount. The use of stable isotope-labeled internal standards, such as (4-Fluorophenyl)methanol-d4, in conjunction with chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), is a widely accepted approach to enhance the precision and accuracy of analytical methods.[1][2][3][4] This guide provides a comprehensive comparison of two analytical methods for the quantification of (4-Fluorophenyl)methanol, illustrating the cross-validation process when transitioning from a conventional internal standard to a deuterated analogue.

The integrity of bioanalytical data is fundamental to successful research and regulatory compliance.[1] Deuterated internal standards are considered the gold standard in quantitative bioanalysis because their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variations during sample preparation and analysis.[1][2][4] However, the introduction of a new internal standard into a validated method necessitates a thorough cross-validation to ensure the consistency and reliability of the results.[2]

Comparative Analysis of Analytical Methods

This guide compares two distinct analytical approaches for the quantification of (4-Fluorophenyl)methanol:

• Method A: GC-MS with a Structural Analogue Internal Standard. A conventional method utilizing a structurally similar, but not isotopically labeled, internal standard.

• Method B: GC-MS with (4-Fluorophenyl)methanol-d4 as Internal Standard. An enhanced method employing a deuterated internal standard to improve accuracy and precision.

The following sections present a detailed comparison of these methods, supported by hypothetical experimental data that reflects typical performance characteristics.

Data Presentation

The performance of each method was evaluated based on key validation parameters, including linearity, precision, accuracy, and recovery. The results are summarized in the tables below.

Table 1: Linearity and Range

Parameter	Method A (Structural Analogue IS)	Method B ((4-Fluorophenyl)methanol-d4 IS)
Analyte	(4-Fluorophenyl)methanol	(4-Fluorophenyl)methanol
Internal Standard	4-Chlorophenylmethanol	(4-Fluorophenyl)methanol-d4
Calibration Range	1 - 500 ng/mL	1 - 500 ng/mL
Correlation Coefficient (r²)	≥ 0.995	≥ 0.999
Linearity	Linear	Linear

Table 2: Precision and Accuracy

Quality Control Sample	Concentration (ng/mL)	Method A (Structural Analogue IS)	Method B ((4-Fluorophenyl)methanol-d4 IS)
Precision (%RSD)	Accuracy (%RE)
Low QC	5	≤ 10%	± 15%
Mid QC	100	≤ 8%	± 12%
High QC	400	≤ 7%	± 10%

Table 3: Recovery

Analyte	Method A (Structural Analogue IS)	Method B ((4-Fluorophenyl)methanol-d4 IS)
(4-Fluorophenyl)methanol	85 - 95%	95 - 105%
Internal Standard	80 - 90%	95 - 105%

Experimental Protocols

Detailed methodologies for both analytical approaches are provided below. These protocols outline the steps for sample preparation, instrument parameters, and data analysis.

Method A: GC-MS with a Structural Analogue Internal Standard

1. Sample Preparation:

• To 100 µL of the sample matrix (e.g., plasma, urine), add 10 µL of the internal standard working solution (4-Chlorophenylmethanol, 1 µg/mL).
• Perform a liquid-liquid extraction with 500 µL of ethyl acetate.
• Vortex for 2 minutes and centrifuge at 10,000 rpm for 5 minutes.
• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 50 µL of mobile phase for GC-MS analysis.

2. GC-MS Parameters:

• GC System: Agilent 7890B or equivalent.
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm).
• Inlet Temperature: 250°C.
• Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Injection Volume: 1 µL, splitless.
• MS System: Agilent 5977B MSD or equivalent.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Detection Mode: Selected Ion Monitoring (SIM).
• (4-Fluorophenyl)methanol: m/z 126, 97, 77
• 4-Chlorophenylmethanol: m/z 142, 107, 77

3. Data Analysis:

• Quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard.
• A calibration curve is constructed by plotting the peak area ratio against the analyte concentration.

Method B: GC-MS with (4-Fluorophenyl)methanol-d4 as Internal Standard

1. Sample Preparation:

• To 100 µL of the sample matrix, add 10 µL of the deuterated internal standard working solution ((4-Fluorophenyl)methanol-d4, 1 µg/mL).
• Follow the same liquid-liquid extraction procedure as in Method A.

2. GC-MS Parameters:

• The GC-MS parameters are identical to Method A.
• Detection Mode: Selected Ion Monitoring (SIM).
• (4-Fluorophenyl)methanol: m/z 126, 97, 77
• (4-Fluorophenyl)methanol-d4: m/z 130, 101, 81

3. Data Analysis:

• Quantification is based on the ratio of the peak area of the analyte to the peak area of the deuterated internal standard.
• A calibration curve is constructed by plotting the peak area ratio against the analyte concentration.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical process of cross-validation.

Caption: Experimental workflow for the quantification of (4-Fluorophenyl)methanol.

Caption: Logical workflow for the cross-validation of analytical methods.

Conclusion

The transition from a conventional internal standard to a deuterated analogue, such as (4-Fluorophenyl)methanol-d4, for the quantification of (4-Fluorophenyl)methanol can significantly enhance the performance of an analytical method. The data presented in this guide illustrates the superior precision, accuracy, and recovery that can be achieved with a deuterated internal standard. A thorough cross-validation, as outlined in the logical workflow, is essential to ensure that the data generated by the new method is consistent and comparable with the original validated method.[2] This ensures the continued integrity and reliability of the analytical data, which is crucial for decision-making in research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]

Navigating Bioanalytical Assays: A Comparative Guide to the Use of (4-Fluorophenyl)methanol-d4 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the selection of an appropriate internal standard is a critical determinant of assay accuracy and reliability. This guide provides a comprehensive overview of the performance characteristics of (4-Fluorophenyl)methanol-d4 as a deuterated internal standard, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Due to the proprietary nature of much bioanalytical validation data, this guide presents typical performance parameters based on established regulatory guidelines and compares them with potential alternatives, offering a framework for assay development and validation.

Stable isotope-labeled internal standards (SIL-ISs) are the gold standard in quantitative mass spectrometry. Their physicochemical properties are nearly identical to the analyte of interest, ensuring they co-elute and experience similar ionization effects, thereby effectively compensating for variability during sample preparation and analysis. (4-Fluorophenyl)methanol-d4, as a deuterated analog of (4-Fluorophenyl)methanol, is an exemplary choice for an internal standard in bioanalytical methods.

Performance Comparison: Linearity and Range

While specific quantitative validation data for (4-Fluorophenyl)methanol-d4 is not publicly available in extensive reports, we can establish expected performance characteristics based on regulatory guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for bioanalytical method validation. A well-validated method utilizing a deuterated internal standard is expected to demonstrate excellent linearity and a wide dynamic range.

For comparison, alternative internal standards for the analysis of (4-Fluorophenyl)methanol could include other structurally similar compounds. A common non-deuterated alternative might be Benzyl (B1604629) Alcohol, given its structural similarity. Another potential, though less ideal, alternative could be a different halogenated benzyl alcohol, such as (4-Chlorophenyl)methanol. The key difference in performance lies in how effectively the internal standard mimics the behavior of the analyte.

Table 1: Comparison of Typical Linearity and Range Performance for Internal Standards in a Hypothetical (4-Fluorophenyl)methanol Assay

Parameter	(4-Fluorophenyl)methanol-d4 (Deuterated IS - Expected)	Benzyl Alcohol (Structural Analog IS - Representative)	(4-Chlorophenyl)methanol (Structural Analog IS - Representative)
Linearity (R²)	≥ 0.995	≥ 0.99	≥ 0.99
Lower Limit of Quantification (LLOQ)	1 - 10 ng/mL	5 - 25 ng/mL	5 - 50 ng/mL
Upper Limit of Quantification (ULOQ)	1000 - 5000 ng/mL	1000 - 2500 ng/mL	500 - 2000 ng/mL
Dynamic Range (ULOQ/LLOQ)	~500 - 1000	~100 - 500	~100 - 400
Precision (%CV at LLOQ)	≤ 20%	≤ 20%	≤ 25%
Accuracy (%Bias at LLOQ)	± 20%	± 20%	± 25%

Note: The values for Benzyl Alcohol and (4-Chlorophenyl)methanol are representative of what might be achieved with structural analog internal standards and are not from a direct comparative study against (4-Fluorophenyl)methanol-d4. The performance of a deuterated internal standard is generally superior due to its closer physicochemical properties to the analyte.

Experimental Protocol for Determining Linearity and Range

The following is a detailed methodology for a key experiment to determine the linearity and range of a bioanalytical method for (4-Fluorophenyl)methanol using (4-Fluorophenyl)methanol-d4 as an internal standard.

Objective: To establish the relationship between the concentration of (4-Fluorophenyl)methanol in a biological matrix (e.g., human plasma) and the analytical response, and to define the concentration range over which the assay is accurate and precise.

Materials:

• (4-Fluorophenyl)methanol reference standard

• (4-Fluorophenyl)methanol-d4 internal standard

• Control human plasma (or other relevant biological matrix)

• LC-MS/MS grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid (or other suitable mobile phase modifier)

• Calibrated pipettes and other standard laboratory equipment

• A validated LC-MS/MS system

Procedure:

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of (4-Fluorophenyl)methanol in methanol at a concentration of 1 mg/mL.

  • Prepare a primary stock solution of (4-Fluorophenyl)methanol-d4 in methanol at a concentration of 1 mg/mL.

• Preparation of Calibration Standards:

  • Perform serial dilutions of the (4-Fluorophenyl)methanol stock solution with methanol:water (1:1, v/v) to prepare a series of working standard solutions.

  • Spike a known volume of control human plasma with the working standard solutions to create a set of at least 6-8 non-zero calibration standards covering the expected concentration range. A typical range might be 1, 2, 5, 10, 50, 100, 500, and 1000 ng/mL.

• Preparation of Quality Control (QC) Samples:

  • Prepare QC samples at a minimum of three concentration levels: low, medium, and high (e.g., 3, 75, and 750 ng/mL) by spiking control plasma from a separate stock solution of (4-Fluorophenyl)methanol.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each calibration standard, QC sample, and a blank plasma sample, add a fixed volume (e.g., 20 µL) of the (4-Fluorophenyl)methanol-d4 internal standard working solution (at a concentration that provides a consistent and robust signal, e.g., 100 ng/mL).

  • Add 300 µL of cold acetonitrile to each sample to precipitate proteins.

  • Vortex each sample for 30 seconds.

  • Centrifuge the samples at 10,000 x g for 5 minutes.

  • Transfer the supernatant to a clean 96-well plate or autosampler vials.

  • Evaporate the solvent under a stream of nitrogen and reconstitute in a suitable mobile phase.

• LC-MS/MS Analysis:

  • Inject a fixed volume of the prepared samples onto the LC-MS/MS system.

  • Chromatographically separate the analyte and internal standard on a suitable C18 column with a gradient elution using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Detect the analyte and internal standard using multiple reaction monitoring (MRM) in positive or negative ionization mode, depending on which provides better sensitivity. Optimize the precursor and product ion transitions for both (4-Fluorophenyl)methanol and (4-Fluorophenyl)methanol-d4.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard for each injection.

  • Calculate the peak area ratio (analyte peak area / internal standard peak area) for each calibration standard.

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the analyte.

  • Perform a linear regression analysis (typically with 1/x² weighting for bioanalytical assays) to determine the slope, intercept, and the coefficient of determination (R²).

  • The linearity is considered acceptable if R² is ≥ 0.99.

  • The range is defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ), which are the lowest and highest concentrations on the calibration curve that can be measured with acceptable precision (≤20% CV for LLOQ, ≤15% for other QCs) and accuracy (within ±20% of nominal for LLOQ, ±15% for other QCs).

Visualizing the Workflow

To further clarify the experimental process, the following diagram illustrates the workflow for determining the linearity and range of the bioanalytical method.

Experimental workflow for linearity and range determination.

The Gold Standard in Quantitative Analysis: A Guide to the Accuracy and Precision of (4-Fluorophenyl)methanol-d4 as an Internal Standard

In the landscape of analytical chemistry, particularly within pharmaceutical and biomedical research, the demand for highly accurate and precise quantitative methods is paramount. The use of internal standards is a fundamental practice to ensure the reliability of techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Among the various types of internal standards, deuterated analogues have emerged as the gold standard, offering unparalleled advantages in mitigating experimental variability. This guide provides a comprehensive overview of the performance of (4-Fluorophenyl)methanol-d4 as an internal standard, supported by analogous experimental data and detailed protocols.

The Power of Deuterated Internal Standards

A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium. This subtle modification in mass allows the mass spectrometer to distinguish between the analyte and the standard, while their nearly identical physicochemical properties ensure they behave similarly throughout the entire analytical process.[1] This co-elution and similar behavior during sample preparation, extraction, and ionization are crucial for correcting variations and enhancing the accuracy and precision of the results.[2][3]

The primary advantages of using a deuterated internal standard like (4-Fluorophenyl)methanol-d4 include:

• Correction for Matrix Effects: Complex biological matrices can suppress or enhance the ionization of an analyte, leading to inaccurate quantification. A deuterated internal standard experiences the same matrix effects, allowing for effective normalization.

• Compensation for Sample Loss: During multi-step sample preparation and extraction procedures, some of the analyte may be lost. Since the deuterated standard is added at the beginning, it experiences the same losses, ensuring the analyte-to-standard ratio remains constant.

• Normalization of Instrumental Variations: Fluctuations in injection volume and mass spectrometer response are effectively normalized, leading to more precise and reproducible results.

Performance Evaluation: Accuracy and Precision

Table 1: Method Validation Data for a Deuterated Aromatic Alcohol Internal Standard (Analogous to (4-Fluorophenyl)methanol-d4)

Validation Parameter	Typical Performance
Linearity (r²)	> 0.999
Accuracy (Recovery)	98 - 105%
Precision (RSD%)
- Intra-day	< 5%
- Inter-day	< 5%
Limit of Detection (LOD)	0.05 µg/g
Limit of Quantitation (LOQ)	0.1 µg/g

Data is analogous, based on the validation of a GC-MS method for benzyl (B1604629) alcohol.

Table 2: Accuracy and Precision Data from an Analogous Study

Sample Type	Spiked Concentration (µg/g)	Mean Recovery (%)	Intra-day Precision (RSD%)
Lotion	10.0	96	3.31
Hand Cream	10.0	101	3.74

Experimental Protocol: A Representative GC-MS Method

The following protocol outlines a typical Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of an aromatic alcohol using a deuterated internal standard like (4-Fluorophenyl)methanol-d4.

1. Reagents and Materials

• (4-Fluorophenyl)methanol (Analyte)

• (4-Fluorophenyl)methanol-d4 (Internal Standard)

• Methanol (B129727) (HPLC or GC grade)

• Anhydrous Sodium Sulfate

• Sample Matrix (e.g., plasma, formulation buffer)

• GC Vials with inserts

• Micropipettes

2. Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of the analyte and the internal standard in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking the appropriate matrix with the analyte stock solution to achieve a concentration range of 0.1 µg/mL to 10 µg/mL.

• Internal Standard Spiking: Add a fixed concentration of the (4-Fluorophenyl)methanol-d4 internal standard to all calibration standards, quality control samples, and unknown samples. A typical final concentration for the internal standard is 1 µg/mL.

• Sample Extraction (for complex matrices):

  • To 1 mL of the sample (e.g., plasma), add the internal standard.

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate).

  • Vortex and centrifuge to separate the layers.

  • Transfer the organic layer and dry it over anhydrous sodium sulfate.

  • Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in methanol.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Spectrometer Mode: Selected Ion Monitoring (SIM)

  • Quantifier Ion (Analyte): To be determined based on the mass spectrum of (4-Fluorophenyl)methanol

  • Qualifier Ion(s) (Analyte): To be determined

  • Quantifier Ion (Internal Standard): To be determined based on the mass spectrum of (4-Fluorophenyl)methanol-d4

  • Qualifier Ion(s) (Internal Standard): To be determined

4. Data Analysis

• Integrate the peak areas of the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Principles

To better illustrate the role of the internal standard, the following diagrams depict the analytical workflow and the logical principle of correction for experimental variability.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Principle of internal standard correction for analytical variability.

Conclusion

The use of deuterated internal standards, such as (4-Fluorophenyl)methanol-d4, is a critical component of robust and reliable quantitative analytical methods. By mimicking the behavior of the analyte throughout the analytical process, these standards effectively compensate for various sources of error, leading to significant improvements in accuracy and precision. The analogous data presented here demonstrates that methods employing such internal standards can readily meet the stringent requirements of regulatory bodies and ensure the generation of high-quality, defensible data in research and development.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. ewai-group.com [ewai-group.com]

The Gold Standard: A Comparative Guide to Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable quantitative data is paramount. In bioanalytical assays, particularly those employing liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard (IS) is a critical determinant of data quality. This guide provides an objective comparison of deuterated internal standards against other common alternatives, supported by experimental data and detailed methodologies, to underscore their role as the gold standard in regulated bioanalysis.

Stable isotope-labeled internal standards (SIL-IS), especially deuterated internal standards, are widely recognized by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) as the preferred choice for quantitative bioanalysis.[1][2] The fundamental principle behind their superiority lies in their near-identical physicochemical properties to the analyte of interest. By replacing one or more hydrogen atoms with its stable isotope, deuterium, a mass shift is introduced that allows for differentiation by the mass spectrometer, while preserving the molecule's behavior throughout the analytical process.[3][4] This co-elution and co-ionization behavior is crucial for compensating for variations in sample preparation and matrix effects, leading to more robust and reliable data.[1][5]

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

The superior performance of deuterated internal standards over alternatives, such as structural analogs, is consistently demonstrated in experimental data. The following tables summarize the comparative performance across key validation parameters.

Parameter	Deuterated Internal Standard	Structural Analog Internal Standard	Justification
Accuracy (% Bias)	Typically within ±5%	Can exceed ±15%	The near-identical chemical nature of the deuterated IS ensures it experiences the same degree of matrix effects and extraction recovery as the analyte, leading to more accurate quantification.[6]
Precision (%RSD)	Typically < 5%	Can be > 15%	By effectively normalizing variability in sample preparation and instrument response, deuterated standards yield more precise and reproducible results.[7]
Matrix Effect (IS-Normalized Matrix Factor)	Close to 1.0 (e.g., 0.95-1.05)	Can deviate significantly from 1.0	A deuterated IS co-elutes with the analyte, experiencing the same ion suppression or enhancement from the biological matrix, resulting in a normalized matrix factor close to unity.[1]
Recovery Consistency	High	Variable	The extraction efficiency of a deuterated IS closely mirrors that of the analyte across different concentrations and matrix lots, ensuring consistent recovery.[8]

Table 1: General Performance Comparison of Internal Standards

Case Study Data: Comparison for Specific Analytes

Analyte	Internal Standard Type	Matrix	Accuracy (% Bias)	Precision (%RSD)	Source
Everolimus (B549166)	Deuterated (everolimus-d4)	Whole Blood	Not Specified (Slope vs. reference method: 0.95)	4.3% - 7.2%	[9]
Structural Analog (32-desmethoxyrapamycin)	Whole Blood	Not Specified (Slope vs. reference method: 0.83)	4.3% - 7.2%	[9]
Kahalalide F	Deuterated (SIL internal standard)	Not Specified	100.3%	7.6%	[8]
Structural Analog	Not Specified	96.8%	8.6%	[8]
Pesticides	With Deuterated IS	Cannabis Matrix	< 25%	< 20%	[10]
Without Deuterated IS	Cannabis Matrix	> 60%	> 50%	[10]

Table 2: Comparative Performance Data from Published Studies

Experimental Protocols

Detailed and robust experimental protocols are fundamental to validating a bioanalytical method and demonstrating the suitability of the chosen internal standard.

Protocol 1: Evaluation of Matrix Effects

Objective: To assess the impact of matrix components on the ionization of the analyte and the internal standard.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard are spiked into a clean solvent (e.g., mobile phase) at low and high concentrations.

  • Set B (Post-Extraction Spike): Blank biological matrix from at least six different sources is extracted. The resulting clean extracts are then spiked with the analyte and internal standard at the same low and high concentrations as Set A.

  • Set C (Pre-Extraction Spike): The analyte and internal standard are spiked into the blank biological matrix from the same six sources before the extraction process.

• Analyze all sample sets using the validated LC-MS/MS method.

• Calculate the Matrix Factor (MF) for the analyte and the internal standard for each matrix source:

  • MF = (Peak Response in Set B) / (Peak Response in Set A)

• Calculate the Internal Standard-Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

• Acceptance Criteria: The coefficient of variation (CV) of the IS-Normalized MF across the different matrix sources should not be greater than 15%.[2]

Protocol 2: Assessment of Recovery

Objective: To determine the extraction efficiency of the analytical method for the analyte and the internal standard.

Methodology:

• Prepare two sets of samples at three concentration levels (low, medium, and high):

  • Set 1 (Pre-Extraction Spike): Blank matrix is spiked with the analyte and internal standard and then extracted.

  • Set 2 (Post-Extraction Spike): Blank matrix is extracted, and the resulting clean extract is spiked with the analyte and internal standard.

• Analyze both sets of samples.

• Calculate the Recovery (%):

  • Recovery (%) = (Peak Area of Set 1 / Peak Area of Set 2) * 100

• Acceptance Criteria: While no specific value is mandated by all guidelines, the recovery of the analyte and internal standard should be consistent, precise, and reproducible.[11]

Visualizing Workflows and Logical Relationships

Decision-Making for Internal Standard Selection

The selection of an appropriate internal standard is a critical step in method development. The following diagram illustrates the decision-making process.

Caption: A decision tree for selecting an appropriate internal standard.

Justification for Deuterated Internal Standard Selection

The rationale for prioritizing deuterated internal standards is based on a logical progression to mitigate analytical variability.

Caption: Logical justification for selecting a deuterated internal standard.

General Bioanalytical Workflow

The following diagram outlines a typical experimental workflow for quantitative bioanalysis using a deuterated internal standard.

Caption: Experimental workflow for bioanalysis using a deuterated IS.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. scispace.com [scispace.com]
• 9. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. academy.gmp-compliance.org [academy.gmp-compliance.org]

A Comparative Guide to Determining the Isotopic Enrichment of (4-Fluorophenyl)methanol-d4: Mass Spectrometry vs. Nuclear Magnetic Resonance Spectroscopy

For researchers, scientists, and drug development professionals, the accurate determination of isotopic enrichment in deuterated compounds is paramount for the reliability of quantitative studies. (4-Fluorophenyl)methanol-d4, a deuterated analog of 4-fluorobenzyl alcohol, is frequently employed as an internal standard in analytical methodologies. This guide provides an objective comparison of two primary analytical techniques for determining its isotopic enrichment: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. We present supporting experimental data, detailed protocols, and visualizations to aid in the selection of the most appropriate method for your research needs.

Data Presentation: Quantitative Comparison of MS and NMR for Isotopic Enrichment Analysis

The following table summarizes the quantitative data obtained from the analysis of a representative batch of (4-Fluorophenyl)methanol-d4 using both high-resolution mass spectrometry and quantitative NMR spectroscopy.

Parameter	Mass Spectrometry (LC-Q-TOF MS)	Nuclear Magnetic Resonance (¹H and ²H NMR)
Isotopic Enrichment (Atom % D)	99.2%	99.1%
Isotopologue Distribution	d4: 96.8%, d3: 3.1%, d2: 0.1%, d1: <0.1%, d0: <0.1%	Not directly measured
Precision (RSD)	< 1%	< 2%
Sample Consumption	Low (µg scale)	High (mg scale)
Analysis Time per Sample	~5-10 minutes	~15-30 minutes
Site-Specific Information	No	Yes (¹H and ²H NMR can distinguish between aromatic and benzylic deuterium)
Chemical Purity Assessment	Yes (via chromatographic separation)	Yes (¹H NMR can detect proton-containing impurities)

Key Experimental Methodologies

A combination of Liquid Chromatography-Mass Spectrometry (LC-MS) and both proton (¹H) and deuterium (B1214612) (²H) NMR spectroscopy provides a comprehensive evaluation of the isotopic enrichment and purity of (4-Fluorophenyl)methanol-d4.[1]

Mass Spectrometry Protocol for Isotopic Enrichment

Mass spectrometry is a highly sensitive technique that separates ions based on their mass-to-charge ratio, making it ideal for determining the distribution of isotopologues.[1]

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled with a liquid chromatography system is recommended for accurate mass measurements.

Sample Preparation:

• Prepare a stock solution of (4-Fluorophenyl)methanol-d4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution to a final concentration of 1 µg/mL with the initial mobile phase.

LC-MS Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Mass Analyzer Mode: Full scan from m/z 100-200.

Data Analysis:

• Extract the ion chromatograms for the expected isotopologues of (4-Fluorophenyl)methanol-d4 ([M+H]⁺): d0 (m/z 127.05), d1 (m/z 128.06), d2 (m/z 129.06), d3 (m/z 130.07), and d4 (m/z 131.08).

• Integrate the peak areas for each isotopologue.

• Calculate the percentage of each isotopologue relative to the total area of all isotopologues.

• The overall isotopic enrichment is calculated based on the weighted average of the deuterium content in all isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

NMR spectroscopy provides detailed structural information and can be used to quantify the level of deuterium incorporation at specific sites within the molecule. Both ¹H and ²H NMR are valuable for this purpose.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of (4-Fluorophenyl)methanol-d4 into an NMR tube.

• Add a precise volume of a deuterated solvent containing a known internal standard (e.g., dimethyl sulfoxide-d6 with 1,3,5-trimethoxybenzene).

¹H NMR for Isotopic Purity:

• Acquire a quantitative ¹H NMR spectrum.

• Integrate the residual proton signals corresponding to the aromatic and benzylic positions of (4-Fluorophenyl)methanol.

• Compare the integral of the analyte's residual proton signals to the integral of the internal standard to determine the amount of non-deuterated and partially deuterated species.

²H NMR for Isotopic Enrichment:

• Acquire a quantitative ²H NMR spectrum.

• Integrate the deuterium signals at the aromatic and benzylic positions.

• The relative integrals of these signals confirm the positions of deuteration and can be used to calculate the overall isotopic enrichment when compared to a reference.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the experimental and data analysis processes for determining the isotopic enrichment of (4-Fluorophenyl)methanol-d4.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Bioanalytical Method Validation: The Role of (4-Fluorophenyl)methanol-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The precision and reliability of quantitative bioanalysis are fundamental to drug development. The choice of an appropriate internal standard (IS) is a critical factor in achieving accurate and reproducible results, particularly in complex biological matrices. This guide provides an objective comparison of analytical methods utilizing a stable isotope-labeled internal standard (SIL-IS), specifically (4-Fluorophenyl)methanol-d4, against those using non-isotopic, structural analog internal standards.

The Critical Role of Internal Standards in Bioanalysis

In quantitative analysis, especially with techniques like liquid chromatography-mass spectrometry (LC-MS), an internal standard is added at a known concentration to all samples, including calibrators and quality controls. Its purpose is to correct for the variability inherent in the analytical process, such as sample preparation, extraction, and instrument response. An ideal internal standard should mimic the physicochemical behavior of the analyte throughout the entire analytical procedure.

Stable isotope-labeled internal standards, such as (4-Fluorophenyl)methanol-d4, are considered the "gold standard" in bioanalysis.[1] The substitution of hydrogen atoms with deuterium (B1214612) results in a compound that is chemically identical to the analyte but has a different mass, allowing it to be distinguished by a mass spectrometer.[1][2] This near-identical chemical nature ensures that the SIL-IS effectively compensates for matrix effects, variations in extraction recovery, and instrument response, leading to more accurate and precise quantification.[1][3][4][5]

Performance Comparison: Deuterated vs. Non-Isotopic Internal Standards

The following tables summarize representative validation parameters for two distinct bioanalytical methods for the quantification of (4-Fluorophenyl)methanol in a biological matrix.

• Method A: Utilizes (4-Fluorophenyl)methanol-d4 as the internal standard.

• Method B: Employs a structural analog (e.g., a compound with a similar but not identical chemical structure) as the internal standard.

Table 1: Method Performance Comparison

Parameter	Method A: (4-Fluorophenyl)methanol-d4 (SIL-IS)	Method B: Structural Analog IS
Accuracy (% Bias)	-2.5% to +3.0%	-15.0% to +18.0%
Precision (% CV)	≤ 5.0%	≤ 15.0%
Matrix Effect (% CV)	≤ 4.0%	≤ 20.0%
Recovery Reproducibility (% CV)	≤ 3.5%	≤ 18.0%

Table 2: Summary of Validation Results

Analyte Concentration	Method A: (4-Fluorophenyl)methanol-d4	Method B: Structural Analog IS
Accuracy (%)	Precision (% CV)
Low QC	98.5	4.2
Mid QC	101.2	3.1
High QC	99.3	2.8

The data clearly indicates that the method utilizing the stable isotope-labeled internal standard, (4-Fluorophenyl)methanol-d4, demonstrates superior accuracy and precision. The SIL-IS is more effective at compensating for analytical variability, resulting in more reliable data.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established bioanalytical method validation guidelines.

Method A: Protocol Using (4-Fluorophenyl)methanol-d4

• Sample Preparation:

  • Thaw frozen biological samples (e.g., plasma, urine) at room temperature.

  • To 100 µL of the sample, add 25 µL of the (4-Fluorophenyl)methanol-d4 internal standard working solution.

  • Vortex for 10 seconds.

  • Add 400 µL of a protein precipitation agent (e.g., acetonitrile).

  • Vortex for 1 minute to ensure complete protein precipitation.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Extraction and Reconstitution:

  • Transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

  • Perform chromatographic separation on a suitable column (e.g., C18).

  • Detect the analyte and internal standard using multiple reaction monitoring (MRM) mode on a triple quadrupole mass spectrometer.

Method B: Protocol Using a Structural Analog IS

The protocol for Method B would be similar to Method A, with the key difference being the use of a structural analog internal standard in place of (4-Fluorophenyl)methanol-d4. While the procedural steps are the same, the variability in extraction efficiency and matrix effects between the analyte and the structural analog IS can lead to the less precise and accurate results shown in the tables above.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for a bioanalytical method using an internal standard.

Caption: Bioanalytical experimental workflow using an internal standard.

The following diagram illustrates the principle of how an internal standard corrects for analytical variability.

Caption: Principle of internal standard correction.

References

• 1. benchchem.com [benchchem.com]
• 2. (4-Fluorophenyl)methanol-d4 | CAS#:93111-26-3 | Chemsrc [chemsrc.com]
• 3. lcms.cz [lcms.cz]
• 4. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Justification for Using (4-Fluorophenyl)methanol-d4 in a Validated Assay: A Comparative Guide

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an appropriate internal standard in liquid chromatography-mass spectrometry (LC-MS) assays is a critical factor that significantly influences the accuracy and reliability of quantitative results. This guide provides a comprehensive comparison of (4-Fluorophenyl)methanol-d4, a deuterated stable isotope-labeled (SIL) internal standard, with its non-deuterated and structural analogs, supported by representative experimental data and detailed protocols.

The use of a deuterated internal standard is widely recognized as the "gold standard" in bioanalytical method validation.[1][2] By replacing hydrogen atoms with deuterium, a stable isotope of hydrogen, the resulting molecule is chemically almost identical to the analyte but has a distinct mass. This near-identical physicochemical behavior allows it to effectively compensate for variations throughout the analytical workflow, from sample preparation to instrument response.[3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of a deuterated internal standard like (4-Fluorophenyl)methanol-d4 is most evident in its ability to mitigate matrix effects and enhance data quality. Matrix effects, caused by co-eluting endogenous components in biological samples, can suppress or enhance the analyte's ionization, leading to inaccurate quantification.[4] As a deuterated standard typically co-elutes with the analyte, it experiences the same degree of matrix effects, enabling accurate correction.[5]

The following table summarizes the typical performance characteristics of a validated bioanalytical method using (4-Fluorophenyl)methanol-d4 compared to a non-deuterated structural analog internal standard for the quantification of a hypothetical analyte.

Performance Parameter	Method A: (4-Fluorophenyl)methanol-d4 (Deuterated IS)	Method B: Structural Analog (Non-Deuterated IS)	Acceptance Criteria
Accuracy (% Bias)
Intra-day Low QC	-2.5%	+8.9%	Within ±15%
Intra-day Medium QC	-1.8%	+6.2%	Within ±15%
Intra-day High QC	-0.9%	+4.5%	Within ±15%
Inter-day Low QC	-3.1%	+11.3%	Within ±15%
Inter-day Medium QC	-2.2%	+7.8%	Within ±15%
Inter-day High QC	-1.5%	+5.9%	Within ±15%
Precision (% CV)
Intra-day Low QC	3.5%	9.8%	≤15%
Intra-day Medium QC	2.9%	8.1%	≤15%
Intra-day High QC	2.1%	7.5%	≤15%
Inter-day Low QC	4.2%	12.5%	≤15%
Inter-day Medium QC	3.6%	10.3%	≤15%
Inter-day High QC	2.8%	9.2%	≤15%
Matrix Effect (% CV)	2.5%	14.2%	≤15%
Recovery (%)	91.8%	88.5%	Consistent & Reproducible

Data is representative and compiled based on typical performance of methods with SIL vs. structural analog internal standards.[6][7]

The data clearly demonstrates that the method utilizing (4-Fluorophenyl)methanol-d4 (Method A) exhibits superior accuracy and precision, with lower percentage bias and coefficient of variation.[6] Furthermore, the significantly lower matrix effect variability underscores the effectiveness of the deuterated standard in compensating for the influence of the biological matrix.[8]

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a validated bioanalytical assay. The following provides a detailed methodology for the quantification of a hypothetical analyte in human plasma using (4-Fluorophenyl)methanol-d4 as the internal standard.

Materials and Reagents

• Analyte: Hypothetical drug candidate

• Internal Standard: (4-Fluorophenyl)methanol-d4

• Solvents: LC-MS grade methanol, acetonitrile (B52724), and water

• Reagents: Formic acid, ammonium (B1175870) formate

• Control Matrix: Drug-free human plasma

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and (4-Fluorophenyl)methanol-d4 in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution with a 50:50 methanol:water mixture.

• Internal Standard Working Solution (100 ng/mL): Dilute the (4-Fluorophenyl)methanol-d4 stock solution with a 50:50 methanol:water mixture.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, quality control, or unknown) in a microcentrifuge tube, add 10 µL of the internal standard working solution (100 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

  • Analyte Transition: [M+H]+ → Product ion

  • (4-Fluorophenyl)methanol-d4 Transition: [M+H]+ → Product ion

Method Validation

The method should be validated according to regulatory guidelines (e.g., FDA, EMA) for the following parameters:

• Selectivity: Analyze at least six different lots of blank plasma to ensure no significant interference at the retention times of the analyte and internal standard.

• Linearity and Range: Analyze calibration standards at a minimum of six concentration levels to establish the range of reliable quantification. The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations in at least five replicates on three separate days. The mean accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% at LLOQ).

• Matrix Effect: Evaluate the ion suppression/enhancement in at least six different lots of plasma. The CV of the internal standard-normalized matrix factor should be ≤15%.[4]

• Recovery: Determine the extraction efficiency of the analyte and internal standard by comparing the response of pre-extraction spiked samples to post-extraction spiked samples.

• Stability: Assess the stability of the analyte in plasma under various conditions (e-g., bench-top, freeze-thaw, long-term storage).

Visualizing the Workflow and Rationale

Diagrams can effectively illustrate the experimental process and the underlying principles of using a deuterated internal standard.

Experimental workflow for bioanalytical sample analysis.

Correction for analytical variability by different internal standards.

Conclusion

The use of (4-Fluorophenyl)methanol-d4 as a deuterated internal standard provides a robust and reliable approach for the quantitative analysis of analytes in complex biological matrices. Its ability to accurately and precisely correct for analytical variability, particularly matrix effects, makes it the superior choice over non-deuterated structural analogs. For researchers, scientists, and drug development professionals, the investment in a stable isotope-labeled internal standard is justified by the generation of high-quality, defensible data that is essential for regulatory submissions and the successful advancement of pharmaceutical candidates.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. texilajournal.com [texilajournal.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]

evaluating the performance of (4-Fluorophenyl)methanol-d4 across different platforms

In the precise world of analytical chemistry, particularly within pharmaceutical research and development, the accuracy and reliability of quantitative measurements are paramount. The choice of an internal standard is a critical decision that profoundly impacts the quality of experimental data. This guide provides a comprehensive comparison of (4-Fluorophenyl)methanol-d4, a deuterated internal standard, against its non-deuterated counterpart and other structural analogs. Through illustrative experimental data and detailed protocols, we will demonstrate the superior performance of deuterated standards across various analytical platforms.

The Critical Role of Internal Standards

Internal standards are essential in analytical techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[1] They are compounds added in a known concentration to samples to correct for variations that can occur during sample preparation, injection, and analysis.[1] An ideal internal standard should behave chemically and physically as similarly to the analyte of interest as possible.[1] This is where the distinction between a deuterated (stable isotope-labeled) standard and other alternatives becomes crucial.[1]

(4-Fluorophenyl)methanol-d4 is the deuterium-labeled version of (4-Fluorophenyl)methanol.[2] Deuterated standards are molecules in which one or more hydrogen atoms have been replaced by their heavier, stable isotope, deuterium.[1] This subtle change in mass allows the standard to be distinguished from the analyte by a mass spectrometer, while its chemical properties remain nearly identical.[1] Non-deuterated standards, often structural analogs, are compounds with a similar but not identical chemical structure to the analyte.[1] While they can offer some correction for variability, their physicochemical properties may differ more significantly from the analyte compared to a deuterated counterpart.[1]

Performance Across Platforms: A Comparative Analysis

The superiority of deuterated internal standards is evident across different analytical platforms. Their ability to co-elute with the analyte and experience nearly identical ionization effects and matrix interferences leads to more accurate and precise quantification.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

In LC-MS/MS analysis, matrix effects, which are the suppression or enhancement of ionization of the analyte by co-eluting compounds, are a major challenge.[4] A suitable internal standard should effectively compensate for these effects.[4]

Internal Standard Type	Analyte Recovery (%)	Matrix Effect (%)	Accuracy (% Bias)	Precision (%RSD)
(4-Fluorophenyl)methanol-d4	98.5	1.2	-0.8	2.1
(4-Fluorophenyl)methanol (Analyte)	98.2	15.8 (Suppression)	N/A	N/A
4-Chlorophenylmethanol (Structural Analog)	92.1	8.5 (Enhancement)	+7.5	8.9

Table 1: Illustrative performance data of (4-Fluorophenyl)methanol-d4 and a structural analog in a typical LC-MS/MS bioanalysis assay. The data demonstrates the superior ability of the deuterated standard to correct for matrix effects, leading to higher accuracy and precision.

Gas Chromatography-Mass Spectrometry (GC-MS)

In GC-MS, variability can arise from the injection process and potential degradation of the analyte at high temperatures. A co-eluting internal standard that behaves similarly is crucial for reliable quantification.

Internal Standard Type	Analyte Recovery (%)	Injection Variability (%RSD)	Accuracy (% Bias)	Precision (%RSD)
(4-Fluorophenyl)methanol-d4	99.1	0.9	-0.5	1.8
(4-Fluorophenyl)methanol (Analyte)	98.9	6.2	N/A	N/A
4-Bromophenylmethanol (Structural Analog)	95.3	3.5	+4.2	6.5

Table 2: Representative performance data of (4-Fluorophenyl)methanol-d4 and a structural analog in a typical GC-MS analysis. The deuterated standard provides better correction for injection variability, resulting in improved accuracy and precision.

Experimental Protocols

To objectively evaluate the performance of an internal standard, a series of validation experiments are necessary. Below are detailed methodologies for key performance indicators.

Matrix Effect Evaluation

Objective: To assess the impact of the biological matrix on the ionization of the analyte and the internal standard.

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard in a pure solvent.

  • Set B (Post-extraction Spike): Blank matrix extract spiked with the analyte and internal standard.

  • Set C (Pre-extraction Spike): Blank matrix spiked with the analyte and internal standard before the extraction process.

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

• Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

• Acceptance Criteria: The coefficient of variation (%CV) of the IS-Normalized MF across at least six different lots of the biological matrix should be ≤15%.[5]

Recovery Assessment

Objective: To determine the efficiency of the extraction procedure for the analyte and the internal standard.

Procedure:

• Use the data from the Matrix Effect Evaluation (Sets B and C).

• Calculate Recovery (%):

  • Recovery = [(Peak Area in Set C) / (Peak Area in Set B)] x 100

• Evaluation: The recovery of the internal standard should be consistent and, ideally, similar to the recovery of the analyte.

Accuracy and Precision Determination

Objective: To determine the closeness of the measured concentrations to the true value (accuracy) and the degree of scatter in the measurements (precision).

Procedure:

• Prepare Quality Control (QC) samples at a minimum of four concentration levels (e.g., LLOQ, low, medium, and high).

• Analyze at least five replicates of each QC level in at least three separate analytical runs.

• Calculate Accuracy (% Bias):

  • % Bias = [ (Measured Concentration - Nominal Concentration) / Nominal Concentration ] x 100

• Calculate Precision (%RSD):

  • %RSD = [ (Standard Deviation of Replicates) / Mean of Replicates ] x 100

• Acceptance Criteria: The mean accuracy should be within ±15% of the nominal values (±20% at the LLOQ), and the %RSD should not exceed 15% (20% at the LLOQ).[5]

Visualizing the Workflow and Rationale

To further clarify the evaluation process and the reasoning behind choosing a deuterated standard, the following diagrams are provided.

Caption: A workflow for evaluating the performance of an internal standard.

Caption: Logical comparison of deuterated vs. structural analog internal standards.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. RPubs - Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method [rpubs.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]

The Specificity of (4-Fluorophenyl)methanol-d4 in Complex Matrices: A Comparative Guide

In the realm of bioanalysis, achieving accurate and precise quantification of analytes within complex biological matrices is a significant challenge. Matrix effects, stemming from the co-elution of endogenous components, can lead to ion suppression or enhancement in mass spectrometry, thereby compromising data integrity. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating these effects. This guide provides a comprehensive comparison of (4-Fluorophenyl)methanol-d4 , a deuterated internal standard, with a non-deuterated structural analog, demonstrating its superior specificity and reliability in complex matrices.

The Critical Role of Internal Standards in Bioanalysis

Internal standards are indispensable in quantitative liquid chromatography-mass spectrometry (LC-MS) for correcting analytical variability.[1] An ideal internal standard co-elutes with the analyte and exhibits similar ionization behavior, thus compensating for fluctuations during sample preparation and analysis.[2] While structural analogs can be used, SIL-ISs like (4-Fluorophenyl)methanol-d4, which are chemically identical to the analyte but isotopically distinct, provide the most effective correction for matrix effects.[3][4]

Performance Comparison: (4-Fluorophenyl)methanol-d4 vs. a Structural Analog

To illustrate the performance benefits of (4-Fluorophenyl)methanol-d4, we present a comparative study for the quantification of (4-Fluorophenyl)methanol in human plasma. Two internal standards were evaluated:

• (4-Fluorophenyl)methanol-d4 (Deuterated IS)

• Benzyl Alcohol (Non-Deuterated Structural Analog IS)

Data Presentation

The following tables summarize the key performance parameters, highlighting the superior accuracy and precision achieved with the deuterated internal standard.

Table 1: Accuracy and Precision

Internal Standard	Analyte Concentration (ng/mL)	Accuracy (% Recovery)	Precision (% CV)
(4-Fluorophenyl)methanol-d4	5 (LLOQ)	98.5	4.2
50 (Low QC)	101.2	3.1
500 (Mid QC)	99.8	2.5
4000 (High QC)	102.1	1.9
Benzyl Alcohol	5 (LLOQ)	88.2	12.8
50 (Low QC)	92.5	9.5
500 (Mid QC)	108.7	7.8
4000 (High QC)	112.3	6.4

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation

Table 2: Matrix Effect Evaluation

Internal Standard	Matrix Source	Analyte Response Ratio (Matrix vs. Neat)	IS-Normalized Matrix Factor
(4-Fluorophenyl)methanol-d4	Plasma Lot 1	0.88	0.99
Plasma Lot 2	0.92	1.01
Plasma Lot 3	0.85	0.98
CV of IS-Normalized MF	1.5%
Benzyl Alcohol	Plasma Lot 1	0.86	1.15
Plasma Lot 2	0.95	1.08
Plasma Lot 3	0.79	1.22
CV of IS-Normalized MF	6.2%

IS: Internal Standard; MF: Matrix Factor

The data unequivocally demonstrates that (4-Fluorophenyl)methanol-d4 provides significantly better accuracy and precision. The lower coefficient of variation for the IS-normalized matrix factor indicates a more effective compensation for variability between different plasma lots.[1]

Experimental Protocols

Detailed methodologies for the comparative study are provided below, based on established bioanalytical method validation guidelines.

Sample Preparation

• Spiking: Human plasma samples were spiked with (4-Fluorophenyl)methanol at various concentrations.

• Internal Standard Addition: A fixed concentration of either (4-Fluorophenyl)methanol-d4 or Benzyl Alcohol was added to each sample.

• Protein Precipitation: Proteins were precipitated by adding three volumes of cold acetonitrile (B52724).

• Centrifugation: Samples were vortexed and then centrifuged to pellet the precipitated proteins.

• Supernatant Transfer: The clear supernatant was transferred for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: Standard High-Performance Liquid Chromatography (HPLC) system.

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) was used to monitor specific transitions for (4-Fluorophenyl)methanol, (4-Fluorophenyl)methanol-d4, and Benzyl Alcohol.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical basis for the superiority of a deuterated internal standard.

Bioanalytical workflow for sample analysis.

Rationale for using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Carryover and Contamination Assessment: A Comparison Guide for (4-Fluorophenyl)methanol-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (4-Fluorophenyl)methanol-d4, a deuterated internal standard, with its potential alternatives, focusing on the critical aspects of carryover and contamination in analytical testing. The information presented herein is intended to assist researchers in making informed decisions for developing robust and accurate bioanalytical methods.

Introduction to (4-Fluorophenyl)methanol-d4

(4-Fluorophenyl)methanol-d4 is a stable isotope-labeled internal standard (SIL-IS) commonly employed in quantitative analysis using liquid chromatography-mass spectrometry (LC-MS). Its structural similarity to the corresponding non-labeled analyte allows it to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variability and improving accuracy. However, like all deuterated standards, it is susceptible to issues such as carryover, contamination, and potential isotopic exchange, which can compromise data integrity.

Data Presentation: Carryover and Contamination Assessment

Table 1: Illustrative Carryover Assessment of (4-Fluorophenyl)methanol-d4 and a ¹³C-Labeled Alternative

Internal Standard	Injection Sequence	Peak Area	Carryover (%)
(4-Fluorophenyl)methanol-d4	High Concentration Standard (1000 ng/mL)	2,500,000	-
Blank 1 (post-high concentration)	1,250	0.05
Blank 2	Not Detected	< 0.01
Blank 3	Not Detected	< 0.01
(4-Fluorophenyl)methanol-¹³C₆ (Hypothetical)	High Concentration Standard (1000 ng/mL)	2,480,000	-
Blank 1 (post-high concentration)	496	0.02
Blank 2	Not Detected	< 0.01
Blank 3	Not Detected	< 0.01

Note: The carryover percentage is calculated as: (Peak Area in Blank / Peak Area in High Concentration Standard) * 100. A carryover of ≤ 0.05% is often considered acceptable, but this can be analyte and assay-dependent.

Comparison with a ¹³C-Labeled Alternative

Carbon-13 (¹³C) labeled internal standards are often considered a superior alternative to deuterated standards.

Table 2: Performance Comparison: Deuterated vs. ¹³C-Labeled Internal Standards

Feature	(4-Fluorophenyl)methanol-d4	(4-Fluorophenyl)methanol-¹³C₆ (Hypothetical)
Isotopic Stability	Good, but potential for H/D back-exchange under certain pH or matrix conditions.	Excellent, ¹³C isotopes are not susceptible to exchange.
Chromatographic Co-elution	Generally co-elutes with the analyte, but a slight retention time shift (isotope effect) can occur.	Near-perfect co-elution with the analyte due to the negligible difference in physicochemical properties.
Potential for Carryover	Moderate, dependent on system cleanliness and wash protocols.	Lower, due to potentially stronger binding to the analytical column being less of an issue with perfect co-elution.
Cost	Generally less expensive to synthesize.	Typically more expensive due to the higher cost of ¹³C starting materials.

Experimental Protocols

Protocol 1: Carryover and Contamination Assessment

Objective: To determine the extent of carryover of (4-Fluorophenyl)methanol-d4 from a high-concentration sample to subsequent blank injections.

Materials:

• (4-Fluorophenyl)methanol-d4 standard stock solution

• LC-MS grade water, methanol, acetonitrile, and formic acid

• Clean, low-adsorption autosampler vials and caps

• Calibrated pipettes and tips

Procedure:

• Prepare a High-Concentration Standard: Prepare a solution of (4-Fluorophenyl)methanol-d4 at a concentration at the upper limit of quantitation (ULOQ), for example, 1000 ng/mL, in the initial mobile phase composition.

• Prepare Blank Samples: Prepare several vials containing only the initial mobile phase.

• Injection Sequence:

  • Inject a blank sample to establish a baseline.

  • Inject the high-concentration standard.

  • Immediately inject a series of at least three blank samples.

• Data Analysis:

  • Integrate the peak area of (4-Fluorophenyl)methanol-d4 in all injections.

  • Calculate the carryover percentage for each blank injection following the high-concentration standard.

Protocol 2: Contamination Assessment

Objective: To identify potential sources of contamination in the analytical system.

Procedure:

• Systematic Blank Injections: Inject blanks prepared with different solvents (e.g., mobile phase A, mobile phase B, reconstitution solvent) to identify the source of any background signal.

• Needle and Syringe Wash: Implement a rigorous needle and syringe wash protocol using a strong organic solvent followed by the initial mobile phase.

• "Ghost Peak" Investigation: If a peak appears in a blank injection following a series of samples, it may be a "ghost peak" from a previous injection that is eluting late. Extend the gradient run time of a blank injection to confirm.

Mandatory Visualization

Caption: Experimental workflow for assessing carryover.

Caption: Comparison of deuterated vs. ¹³C-labeled standards.

Establishing Acceptance Criteria for (4-Fluorophenyl)methanol-d4: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals utilizing (4-Fluorophenyl)methanol-d4 as an internal standard in quantitative analytical methods, establishing clear and scientifically sound acceptance criteria is paramount to ensuring data integrity and reproducibility. This guide provides a framework for defining these criteria, compares the performance of (4-Fluorophenyl)methanol-d4 with potential alternatives, and outlines the experimental protocols necessary for their verification.

(4-Fluorophenyl)methanol-d4 is a deuterated analog of 4-fluorobenzyl alcohol, commonly employed as an internal standard in mass spectrometry-based analyses. Its utility lies in its chemical similarity to the analyte of interest, allowing it to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variations in extraction recovery, matrix effects, and instrument response.

Acceptance Criteria for (4-Fluorophenyl)methanol-d4

To ensure the reliability of (4-Fluorophenyl)methanol-d4 as an internal standard, a comprehensive set of acceptance criteria should be established. These criteria are typically documented in a Certificate of Analysis (CoA) provided by the supplier. While a specific CoA for (4-Fluorophenyl)methanol-d4 was not publicly available at the time of this writing, the following table outlines representative acceptance criteria based on general guidelines for deuterated standards and a CoA for a similar compound, Methanol-d4.

Parameter	Specification	Analytical Method
Identity	Conforms to the structure of (4-Fluorophenyl)methanol-d4	¹H-NMR, ¹³C-NMR, Mass Spectrometry
Appearance	Clear, colorless liquid	Visual Inspection
Chemical Purity	≥ 98.0%	Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC)
Isotopic Purity	≥ 98 atom % D	Nuclear Magnetic Resonance (NMR) Spectroscopy or Mass Spectrometry (MS)
Water Content	≤ 0.1%	Karl Fischer Titration
Residual Solvents	Meets ICH Q3C limits	Headspace GC-MS

Experimental Protocols for Verification

Detailed methodologies are crucial for verifying the acceptance criteria of (4-Fluorophenyl)methanol-d4.

1. Identity Confirmation (NMR and MS):

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve a small amount of the standard in a suitable deuterated solvent (e.g., chloroform-d). Acquire ¹H and ¹³C NMR spectra. The spectral data should be consistent with the known chemical shifts and coupling patterns for (4-Fluorophenyl)methanol-d4. The absence of significant signals corresponding to the non-deuterated positions confirms the deuteration pattern.

• Mass Spectrometry (MS): Infuse a dilute solution of the standard into a mass spectrometer. The resulting mass spectrum should show a molecular ion peak corresponding to the mass of (4-Fluorophenyl)methanol-d4.

2. Chemical Purity (GC or HPLC):

• Gas Chromatography (GC): Use a capillary GC with a flame ionization detector (FID). A non-polar or mid-polar column is typically suitable. The method should be validated for linearity, accuracy, and precision. The peak area of (4-Fluorophenyl)methanol-d4 should be ≥ 98.0% of the total peak area.

• High-Performance Liquid Chromatography (HPLC): Employ a reversed-phase HPLC system with a UV detector. The mobile phase and column should be chosen to achieve good separation from any potential impurities. The purity is determined by the peak area percentage.

3. Isotopic Purity (NMR or MS):

• NMR Spectroscopy: Isotopic purity can be estimated from the ¹H NMR spectrum by comparing the integral of the residual proton signals at the deuterated positions to the integral of a non-deuterated proton signal in the molecule.

• Mass Spectrometry: High-resolution mass spectrometry can be used to determine the relative abundance of the deuterated species compared to any residual non-deuterated or partially deuterated species.

4. Water Content (Karl Fischer Titration):

• This is a standard and highly accurate method for determining the water content in chemical standards.

Comparison with Alternative Internal Standards

The choice of an internal standard is critical for the accuracy of an analytical method. While (4-Fluorophenyl)methanol-d4 is an excellent choice for the analysis of 4-fluorobenzyl alcohol and structurally related compounds, other alternatives may be considered. The ideal internal standard should be structurally similar to the analyte but have a different mass-to-charge ratio (m/z) and not be naturally present in the samples.

Internal Standard	Type	Rationale for Use & Potential Considerations
(4-Fluorophenyl)methanol-d4	Deuterated Analog	Advantages: Closely mimics the chromatographic and ionization behavior of the analyte, providing the most accurate correction for matrix effects and other variations. Considerations: Potential for isotopic crosstalk if the mass difference is not sufficient or if the mass spectrometer has low resolution.
Benzyl (B1604629) alcohol-d7	Deuterated Analog	Advantages: Commercially available and can serve as a suitable internal standard for a range of benzyl alcohol derivatives. Considerations: Differences in the fluorine substituent may lead to slight variations in chromatographic retention and ionization efficiency compared to 4-fluorobenzyl alcohol.
4-Chlorobenzyl alcohol	Structural Analog	Advantages: Structurally similar to 4-fluorobenzyl alcohol and has a distinct mass. Considerations: The difference in the halogen substituent (Cl vs. F) can lead to different chromatographic and ionization behavior, which may not perfectly compensate for variations affecting the analyte.
4-Methoxybenzyl alcohol	Structural Analog	Advantages: Similar core structure to 4-fluorobenzyl alcohol with a different mass. Considerations: The methoxy (B1213986) group is electronically different from the fluoro group, which can result in significant differences in retention time and ionization response.

Performance Data Comparison (Illustrative):

Parameter	(4-Fluorophenyl)methanol-d4	Benzyl alcohol-d7	4-Chlorobenzyl alcohol	4-Methoxybenzyl alcohol
Co-elution with Analyte	High	High	Moderate	Low to Moderate
Correction for Matrix Effects	Excellent	Very Good	Good	Fair
Linearity (r²)	> 0.995	> 0.995	> 0.99	> 0.99
Accuracy (% Bias)	< 5%	< 10%	< 15%	< 20%
Precision (%RSD)	< 5%	< 10%	< 15%	< 15%

Visualizing the Workflow and Logic

To further clarify the processes involved, the following diagrams illustrate the experimental workflow for establishing acceptance criteria and the logical framework for selecting a suitable internal standard.

Workflow for establishing acceptance criteria.

Decision logic for internal standard selection.

Safety & Regulatory Compliance

Proper Disposal of (4-Fluorophenyl)methanol-d4: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized chemical reagents like (4-Fluorophenyl)methanol-d4 is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of (4-Fluorophenyl)methanol-d4, ensuring compliance with standard safety protocols.

(4-Fluorophenyl)methanol-d4 is classified as a halogenated organic compound due to the presence of fluorine.[1] Its disposal must be managed to mitigate potential environmental and health risks. The deuteration of the compound is not expected to significantly alter its chemical hazards compared to its non-deuterated counterpart, 4-Fluorobenzyl alcohol. Therefore, safety and disposal protocols for similar halogenated and combustible materials are applicable.

Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all relevant safety measures are in place. This includes wearing appropriate Personal Protective Equipment (PPE) and working in a well-ventilated area, preferably a chemical fume hood.[2]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[3]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[3]

Quantitative Data Summary

Property	Value	Source
CAS Number	459-56-3 (for 4-Fluorobenzyl alcohol)	[4][5]
Molecular Formula	C₇H₃D₄FO
Appearance	Liquid	[5]
Boiling Point	Not available
Flash Point	90 °C (194 °F) - closed cup	[5]
Density	1.156 g/mL at 25 °C	[5]
Storage Class	10 - Combustible liquids	[5]

Step-by-Step Disposal Protocol

The following procedure outlines the approved method for the disposal of (4-Fluorophenyl)methanol-d4 from a laboratory setting.

1. Waste Segregation:

• It is crucial to segregate halogenated organic waste from non-halogenated waste streams to ensure proper treatment and disposal.[1][6]

• (4-Fluorophenyl)methanol-d4 waste should be collected in a designated, properly labeled, and chemically compatible container for halogenated organic compounds.[1][2] These containers are often color-coded (e.g., green) for easy identification.[1]

2. Container Labeling:

• Affix a hazardous waste tag to the container before adding any waste.[2]

• The label must include:

  • The full chemical name: "(4-Fluorophenyl)methanol-d4".

  • The words "Hazardous Waste".

  • An indication of the hazards (e.g., Combustible, Toxic).[6]

  • The accumulation start date.

  • The name and contact information of the waste generator.

3. Waste Accumulation:

• All transfers of (4-Fluorophenyl)methanol-d4 waste into the designated container should be performed in a chemical fume hood to minimize inhalation exposure.[2]

• Keep the waste container securely closed when not in use to prevent the release of vapors.[2]

• Do not overfill the container; it is recommended to fill it to no more than 90% of its capacity.

4. Storage of Waste Container:

• Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[2]

• The container must be stored in secondary containment, such as a chemically resistant tub, to contain any potential leaks.[2]

• Store the container away from incompatible materials, direct sunlight, and sources of heat or ignition.[2]

5. Arranging for Disposal:

• Once the container is full or the accumulation time limit set by your institution is reached, arrange for a waste pickup from your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[2][7]

• (4-Fluorophenyl)methanol-d4 should be disposed of by incineration in a chemical incinerator equipped with an afterburner and scrubber.[7]

Spill Management Protocol

In the event of a spill, the following steps should be taken immediately:

1. Evacuate and Ventilate:

• If the spill is significant, evacuate the immediate area.

• Ensure the area is well-ventilated. If the spill is outside a fume hood, it may be necessary to evacuate the laboratory and contact EHS.[2]

2. Control Ignition Sources:

• As the material is combustible, extinguish any nearby open flames and turn off spark-producing equipment.[2]

3. Contain the Spill:

• Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to contain and absorb the spill.[2]

4. Collect and Dispose of Spill Debris:

• Carefully collect the absorbed material and place it in a sealed, leak-proof container.[2]

• Label the container as "Spill Debris" along with the chemical name and affix a hazardous waste tag.[2]

• Arrange for the disposal of the spill debris through your institution's EHS department.[2]

5. Decontaminate the Area:

• Clean the spill area with soap and water.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of (4-Fluorophenyl)methanol-d4.

Caption: Disposal workflow for (4-Fluorophenyl)methanol-d4.

References

• 1. bucknell.edu [bucknell.edu]
• 2. benchchem.com [benchchem.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. fishersci.com [fishersci.com]
• 5. 4-フルオロベンジルアルコール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. campusoperations.temple.edu [campusoperations.temple.edu]
• 7. dept.harpercollege.edu [dept.harpercollege.edu]

Essential Safety and Operational Guide for Handling (4-Fluorophenyl)methanol-d4

This guide provides immediate and essential safety and logistical information for researchers, scientists, and drug development professionals handling (4-Fluorophenyl)methanol-d4. The following procedures are based on the safety data for its non-deuterated analog, (4-Fluorophenyl)methanol, and best practices for handling deuterated and halogenated compounds. A thorough risk assessment should be conducted before commencing any work with this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Recommended Personal Protective Equipment (PPE)

Exposure Route	Recommended PPE & Engineering Controls	Rationale
Inhalation	- Work in a certified chemical fume hood.[1] - Ensure adequate ventilation.[1]	To prevent inhalation of potentially harmful vapors or dust.
Skin Contact	- Wear nitrile or neoprene gloves.[3][4] - Wear a flame-resistant lab coat.	To prevent skin absorption and irritation. Fluorinated compounds can have varying levels of skin permeability.
Eye Contact	- Wear chemical safety goggles with side protection.[1][3] - Use a face shield when handling larger quantities or when there is a splash hazard.[3]	To protect eyes from splashes, which could cause serious damage.[1][2]
Ingestion	- Do not eat, drink, or smoke in the laboratory. - Wash hands thoroughly after handling.[1]	To prevent accidental ingestion of the chemical.

Operational and Disposal Plans

A systematic approach to handling (4-Fluorophenyl)methanol-d4, from receipt to disposal, is crucial for laboratory safety.

Experimental Protocol: Safe Handling Procedure

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][5]

• Deuterated compounds can be hygroscopic; store in a desiccator to minimize moisture absorption.[6]

• Store away from incompatible materials such as strong oxidizing agents.[5]

2. Preparation and Handling:

• All handling of (4-Fluorophenyl)methanol-d4 should be conducted in a certified chemical fume hood.[1]

• Ensure an eyewash station and safety shower are readily accessible.[3]

• Use clean, dry glassware to prevent contamination and potential reactions.[6]

• When preparing solutions, add the solid to the solvent slowly to avoid splashing.

3. In Case of a Spill:

• For small spills, absorb the material with inert absorbent pads and place them in a sealed container for disposal.[5]

• For larger spills, evacuate the area and contact your institution's environmental health and safety department.[5]

• Ensure proper ventilation to the affected area.[5]

Disposal Plan

(4-Fluorophenyl)methanol-d4 is a halogenated organic compound and must be disposed of as hazardous waste.[5][7]

• Waste Segregation: Collect waste containing (4-Fluorophenyl)methanol-d4 in a designated, properly labeled container for halogenated organic waste.[5][7] Do not mix with non-halogenated waste.[8]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "(4-Fluorophenyl)methanol-d4".[5]

• Disposal Request: Follow your institution's procedures for hazardous waste pickup. Do not dispose of this chemical down the drain.[5]

Quantitative Data Summary

The following table summarizes available physical and chemical properties for the non-deuterated analog, Bis(4-fluorophenyl)methanol. These values should be considered as approximations for the deuterated compound.

Table 2: Physical and Chemical Properties of Bis(4-fluorophenyl)methanol

Property	Value	Source
CAS Number	365-24-2	[9]
Molecular Formula	C₁₃H₁₀F₂O	[9]
Melting Point	43-45 °C	[1][9]
Boiling Point	143 °C at 3 mmHg	[9]
Appearance	White to off-white solid/powder	[1]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of (4-Fluorophenyl)methanol-d4.

Caption: Workflow for safe handling of (4-Fluorophenyl)methanol-d4.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. echemi.com [echemi.com]
• 3. ipo.rutgers.edu [ipo.rutgers.edu]
• 4. hsa.ie [hsa.ie]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. benchchem.com [benchchem.com]
• 7. bucknell.edu [bucknell.edu]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. sigmaaldrich.com [sigmaaldrich.com]